6(E)-Octadecenoyl chloride

Core Science & Biosynthesis

An In-depth Technical Guide to 6(E)-Octadecenoyl Chloride

For Researchers, Scientists, and Drug Development Professionals

Introduction

6(E)-Octadecenoyl chloride, also known as petroselaidic acid chloride, is a long-chain monounsaturated fatty acyl chloride. Its unique structural features, including a trans double bond at the sixth carbon position, make it a valuable intermediate in the synthesis of a variety of bioactive molecules and materials. This technical guide provides a comprehensive overview of the chemical properties, synthesis, and reactivity of 6(E)-Octadecenoyl chloride, intended to support its application in research and development.

Chemical and Physical Properties

Property	Value	Reference
Molecular Formula	C₁₈H₃₃ClO	[2]
Molecular Weight	300.91 g/mol	[2]
Physical State	Liquid	[2]
Purity	>99%	[2]
CAS Number	150989-03-0	[2]

Synthesis of 6(E)-Octadecenoyl Chloride

The primary method for the synthesis of 6(E)-Octadecenoyl chloride is the reaction of its corresponding carboxylic acid, 6(E)-octadecenoic acid (petroselaidic acid), with a chlorinating agent. Thionyl chloride (SOCl₂) is a commonly used reagent for this transformation due to the volatile nature of its byproducts (SO₂ and HCl), which simplifies purification.[3]

Experimental Protocol: Synthesis from 6(E)-Octadecenoic Acid

Materials:

• 6(E)-Octadecenoic acid (petroselaidic acid)

• Thionyl chloride (SOCl₂)

• Anhydrous dichloromethane (B109758) (DCM) or another suitable aprotic solvent

• Round-bottom flask with a reflux condenser and a gas outlet to a trap containing a basic solution (e.g., NaOH)

• Magnetic stirrer and heating mantle

Procedure:

• In a fume hood, dissolve 6(E)-octadecenoic acid in an excess of anhydrous DCM in a round-bottom flask equipped with a magnetic stir bar.

• Slowly add a molar excess (typically 1.5 to 2 equivalents) of thionyl chloride to the stirred solution at room temperature. The reaction is exothermic and will generate HCl gas.

• After the initial reaction subsides, heat the mixture to reflux and maintain for 2-4 hours to ensure complete conversion. The progress of the reaction can be monitored by the cessation of gas evolution.

• After cooling to room temperature, carefully remove the excess thionyl chloride and solvent under reduced pressure using a rotary evaporator. To ensure complete removal of thionyl chloride, co-evaporation with an anhydrous solvent like toluene (B28343) can be performed.[3]

• The resulting crude 6(E)-Octadecenoyl chloride can be purified by vacuum distillation.

dot graph SynthesisWorkflow { rankdir=LR; node [shape=box, style=filled, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [color="#34A853"];

PetroselaidicAcid [label="6(E)-Octadecenoic Acid"]; ThionylChloride [label="Thionyl Chloride (SOCl₂)"]; Reaction [label="Reaction in Anhydrous Solvent", shape=ellipse, fillcolor="#FBBC05"]; Purification [label="Purification (Vacuum Distillation)", shape=ellipse, fillcolor="#FBBC05"]; Product [label="6(E)-Octadecenoyl Chloride"];

Chemical Reactivity

The acyl chloride functional group in 6(E)-Octadecenoyl chloride is highly electrophilic, making it susceptible to nucleophilic attack. This reactivity allows for the facile synthesis of a variety of derivatives.

Hydrolysis

6(E)-Octadecenoyl chloride readily reacts with water in a vigorous, exothermic reaction to hydrolyze back to its corresponding carboxylic acid, 6(E)-octadecenoic acid, and hydrochloric acid. This reaction highlights the need for anhydrous conditions during its synthesis and handling.

Reaction with Alcohols (Esterification)

The reaction with alcohols yields the corresponding esters. This is a common and efficient method for synthesizing fatty acid esters.

Experimental Protocol: Synthesis of Methyl 6(E)-Octadecenoate

Materials:

• 6(E)-Octadecenoyl chloride

• Anhydrous methanol (B129727)

• Anhydrous dichloromethane (DCM) or other aprotic solvent

• A suitable non-nucleophilic base (e.g., pyridine (B92270) or triethylamine)

• Round-bottom flask

• Magnetic stirrer

Procedure:

• Dissolve 6(E)-Octadecenoyl chloride in anhydrous DCM in a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon).

• Cool the solution in an ice bath.

• Slowly add a slight molar excess of anhydrous methanol to the stirred solution.

• Add an equimolar amount of a non-nucleophilic base to scavenge the HCl byproduct.

• Allow the reaction to warm to room temperature and stir for several hours.

• The reaction can be quenched by the addition of water. The organic layer is then separated, washed with dilute acid and brine, dried over an anhydrous salt (e.g., Na₂SO₄), and the solvent is removed under reduced pressure to yield the crude ester.

• Purification can be achieved by column chromatography.

dot graph EsterificationWorkflow { rankdir=LR; node [shape=box, style=filled, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [color="#EA4335"];

AcylChloride [label="6(E)-Octadecenoyl Chloride"]; Alcohol [label="Alcohol (e.g., Methanol)"]; Base [label="Base (e.g., Pyridine)"]; Reaction [label="Esterification Reaction", shape=ellipse, fillcolor="#FBBC05"]; Workup [label="Aqueous Workup", shape=ellipse, fillcolor="#FBBC05"]; Purification [label="Purification", shape=ellipse, fillcolor="#FBBC05"]; Ester [label="Ester Product"];

Reaction with Amines (Amidation)

6(E)-Octadecenoyl chloride reacts readily with primary and secondary amines to form the corresponding amides. This is a robust method for the synthesis of fatty amides.

Experimental Protocol: Synthesis of an N-substituted 6(E)-Octadecenamide

Materials:

• 6(E)-Octadecenoyl chloride

• Primary or secondary amine

• Anhydrous aprotic solvent (e.g., DCM, THF)

• A suitable base (e.g., triethylamine (B128534) or pyridine, or an excess of the reactant amine)

• Round-bottom flask

• Magnetic stirrer

Procedure:

• Dissolve the amine in the anhydrous solvent in a round-bottom flask under an inert atmosphere.

• If the amine hydrochloride salt is not desired as a byproduct, add at least one equivalent of a non-nucleophilic base.

• Cool the solution in an ice bath.

• Slowly add a solution of 6(E)-Octadecenoyl chloride in the same solvent to the stirred amine solution.

• Allow the reaction to warm to room temperature and continue stirring until completion (monitoring by TLC or LC-MS is recommended).

• The reaction mixture is typically quenched with water, and the product is extracted with an organic solvent.

• The organic layer is washed, dried, and concentrated. The crude amide can be purified by crystallization or column chromatography.[4][5]

Analytical Characterization

The purity and structure of 6(E)-Octadecenoyl chloride and its derivatives can be confirmed using standard analytical techniques:

• Gas Chromatography-Mass Spectrometry (GC-MS): This technique can be used to assess the purity of the acyl chloride and its derivatives, and the mass spectrum will show the molecular ion peak corresponding to its molecular weight.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy are essential for confirming the structure, including the presence and configuration of the double bond. The chemical shifts and coupling constants of the vinyl protons are characteristic of the trans configuration.

Applications in Research and Development

The reactivity of 6(E)-Octadecenoyl chloride makes it a versatile building block for the synthesis of:

• Bioactive Lipids: Synthesis of novel fatty acid amides and esters for evaluation as enzyme inhibitors, signaling molecules, or antimicrobial agents.

• Drug Delivery Systems: Incorporation into liposomes or other lipid-based nanoparticles for targeted drug delivery. The long alkyl chain can enhance the lipophilicity and membrane permeability of drug conjugates.

• Polymers and Materials Science: Used to modify the surface of polymers or nanoparticles to impart hydrophobicity or other desired properties.

Safety and Handling

6(E)-Octadecenoyl chloride is a corrosive and moisture-sensitive compound. It should be handled in a well-ventilated fume hood, and appropriate personal protective equipment, including gloves, safety glasses, and a lab coat, should be worn. It will react with water to produce hydrochloric acid, which is also corrosive and toxic. Store in a tightly sealed container under an inert atmosphere in a cool, dry place.

Conclusion

6(E)-Octadecenoyl chloride is a valuable and reactive chemical intermediate with significant potential in various fields of research and development. This guide provides a foundational understanding of its chemical properties and reactivity, along with practical experimental protocols to facilitate its use in the laboratory. As with any reactive chemical, proper handling and safety precautions are paramount.

References

• 1. solubilityofthings.com [solubilityofthings.com]
• 2. larodan.com [larodan.com]
• 3. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 4. Amide Synthesis [fishersci.it]
• 5. Amine to Amide (via Acid Chloride) - Common Conditions [commonorganicchemistry.com]

An In-Depth Technical Guide to 6(E)-Octadecenoyl Chloride

CAS Number: 150989-03-0

This technical guide provides a comprehensive overview of 6(E)-Octadecenoyl chloride, a reactive long-chain acyl chloride, for researchers, scientists, and drug development professionals. This document details its physicochemical properties, synthesis, reactivity, and potential biological significance, supported by experimental protocols and data presented in a clear, structured format.

Chemical Identity and Physicochemical Properties

6(E)-Octadecenoyl chloride, also known as petroselaidic acid chloride, is the acyl chloride derivative of 6(E)-octadecenoic acid (petroselaidic acid). The presence of the reactive acyl chloride group makes it a valuable intermediate in organic synthesis, particularly for the introduction of the 18-carbon unsaturated acyl group.

Table 1: Physicochemical Properties of 6(E)-Octadecenoyl Chloride and its Parent Fatty Acid

Property	6(E)-Octadecenoyl chloride	6(E)-Octadecenoic Acid	Reference
CAS Number	150989-03-0	593-40-8	[1]
Molecular Formula	C₁₈H₃₃ClO	C₁₈H₃₄O₂	[1][2]
Molecular Weight	300.91 g/mol	282.46 g/mol	[1][2]
Physical State	Liquid	Solid	[1]
Purity	>99%	Not Specified	[1]
Storage Temperature	Freezer	Not Specified	[1]
Boiling Point	Not available	399.0 ± 11.0 °C at 760 mmHg	[2]
Water Solubility	Reacts with water	0.00012 g/L	[2][3]
logP	Not available	7.72	[2]

Synthesis and Reactivity

Synthesis of 6(E)-Octadecenoyl Chloride

The synthesis of 6(E)-Octadecenoyl chloride typically involves the chlorination of its parent fatty acid, 6(E)-octadecenoic acid. Common chlorinating agents for this conversion include thionyl chloride (SOCl₂) and oxalyl chloride ((COCl)₂).[4] The choice of reagent can depend on the desired purity and the scale of the reaction.

Experimental Protocol: General Synthesis of Fatty Acid Chlorides using Thionyl Chloride

This protocol is a general procedure for the conversion of a fatty acid to its corresponding acyl chloride and can be adapted for 6(E)-octadecenoic acid.

Materials:

• 6(E)-octadecenoic acid

• Thionyl chloride (SOCl₂)

• Dry, inert solvent (e.g., dichloromethane, toluene)

• Round-bottom flask with a reflux condenser and a gas outlet to a trap containing a neutralizing solution (e.g., sodium hydroxide (B78521) solution)

• Magnetic stirrer and heating mantle

• Rotary evaporator

Procedure:

• In a clean, dry round-bottom flask, dissolve 6(E)-octadecenoic acid in a minimal amount of a dry, inert solvent.

• Under a fume hood, slowly add an excess of thionyl chloride (typically 1.5-2.0 equivalents) to the solution at room temperature with stirring. The reaction is exothermic and will generate hydrogen chloride (HCl) and sulfur dioxide (SO₂) gases.

• Once the initial effervescence subsides, heat the reaction mixture to reflux for 1-2 hours to ensure complete conversion. The progress of the reaction can be monitored by the cessation of gas evolution.

• After the reaction is complete, allow the mixture to cool to room temperature.

• Remove the excess thionyl chloride and solvent under reduced pressure using a rotary evaporator. To ensure complete removal of volatile byproducts, co-evaporation with a dry, inert solvent like toluene (B28343) can be performed.

• The resulting crude 6(E)-Octadecenoyl chloride can be used directly for subsequent reactions or purified by distillation under high vacuum.

Safety Precautions: Thionyl chloride is a corrosive and lachrymatory substance. All manipulations should be performed in a well-ventilated fume hood with appropriate personal protective equipment, including gloves, safety goggles, and a lab coat.

Reactivity

The acyl chloride functional group in 6(E)-Octadecenoyl chloride is highly electrophilic and readily undergoes nucleophilic acyl substitution reactions.[5] This high reactivity makes it a versatile building block for the synthesis of a variety of derivatives.[6]

Diagram 1: Reactivity of 6(E)-Octadecenoyl Chloride

Caption: Reactivity of 6(E)-Octadecenoyl chloride with various nucleophiles.

Biological Significance and Applications

While direct biological studies on 6(E)-Octadecenoyl chloride are limited due to its high reactivity, the biological activities of its parent fatty acid, 6(E)-octadecenoic acid (petroselaidic acid), and the related cis-isomer, petroselinic acid, provide insights into its potential roles.

Potential Therapeutic Activities

• Antimicrobial and Antifungal Activity: Petroselinic acid has demonstrated considerable antimicrobial activity against a range of bacteria and moderate effects against molds.[7][8] This suggests that derivatives, potentially including those synthesized from 6(E)-Octadecenoyl chloride, could be explored for anti-infective properties.

• Anti-inflammatory and Immunomodulatory Effects: Petroselinic acid has been identified as a novel regulator of the cytosolic nucleic acid sensing pathway, effectively inhibiting type I interferon signaling.[9] This suggests a potential role in managing autoimmune disorders.[9]

• Metabolic Regulation: In HepG2 cells, trans-petroselinic acid has been shown to increase the cellular content of triacylglycerols and cholesterol esters and upregulate genes involved in fatty acid and cholesterol synthesis.[10]

• COVID-19 Inhibition (In Silico): A molecular dynamics simulation study suggested that 6-octadecenoic acid has the potential to act as an inhibitor of the main protease of SARS-CoV-2.[2]

Applications in Research and Development

The primary application of 6(E)-Octadecenoyl chloride is as a synthetic intermediate. Its ability to acylate a wide range of molecules allows for the creation of novel compounds with potential applications in:

• Drug Delivery: Incorporation of the lipophilic octadecenoyl chain can modify the pharmacokinetic properties of drug molecules.

• Biomaterials: The unsaturated fatty acyl chain can be used to synthesize novel polymers and surfactants.[6]

• Cell Biology Research: As a precursor to various lipid species, it can be used to study lipid metabolism and signaling.

Analytical Methods

The analysis of reactive acyl chlorides like 6(E)-Octadecenoyl chloride presents challenges due to their susceptibility to hydrolysis.[11] Therefore, derivatization is often required for accurate quantification.

Table 2: Analytical Techniques for Acyl Chloride Analysis

Technique	Derivatization	Comments	Reference
Gas Chromatography-Mass Spectrometry (GC-MS)	Conversion to amides (e.g., with diethylamine) or esters (e.g., with methanol).	Derivatization is necessary to improve stability and volatility for GC analysis.	[12][13]
Nuclear Magnetic Resonance (NMR) Spectroscopy	Direct analysis is possible but requires a dry, aprotic solvent.	Provides structural information. Broadening of signals can occur.	[14]

Diagram 2: Workflow for GC-MS Analysis of 6(E)-Octadecenoyl Chloride

Caption: A typical workflow for the analysis of 6(E)-Octadecenoyl chloride using GC-MS.

Handling, Storage, and Safety

6(E)-Octadecenoyl chloride is a reactive and moisture-sensitive compound. Proper handling and storage are crucial to maintain its integrity and ensure safety.

• Handling: All manipulations should be carried out in a dry, inert atmosphere (e.g., under nitrogen or argon) in a well-ventilated fume hood.[15] Use appropriate personal protective equipment, including chemical-resistant gloves, safety glasses, and a lab coat.

• Storage: Store in a tightly sealed container in a freezer, protected from moisture and light.[1] Unsaturated acyl chlorides are prone to polymerization and degradation, especially upon exposure to air and light.

• Safety: 6(E)-Octadecenoyl chloride is expected to be corrosive and will react violently with water and other protic solvents, releasing corrosive hydrogen chloride gas.[3] In case of fire, use dry chemical or carbon dioxide extinguishers; do not use water.[15]

Conclusion

6(E)-Octadecenoyl chloride is a valuable chemical intermediate with significant potential in synthetic chemistry and as a tool for biological research. Its high reactivity allows for the synthesis of a diverse range of molecules. While direct biological data is scarce, the known activities of its parent fatty acid suggest promising avenues for investigation in areas such as antimicrobial development, anti-inflammatory research, and the study of lipid metabolism. Careful handling and appropriate analytical methods are essential when working with this reactive compound.

References

• 1. larodan.com [larodan.com]
• 2. Showing Compound 6-Octadecenoic acid (FDB011271) - FooDB [foodb.ca]
• 3. chemguide.co.uk [chemguide.co.uk]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. 9(E)-Octadecenoyl chloride | 7459-35-0 | HAA45935 [biosynth.com]
• 7. mdpi.com [mdpi.com]
• 8. researchgate.net [researchgate.net]
• 9. Petroselinic Acid from Apiaceae Family Plants Ameliorates Autoimmune Disorders Through Suppressing Cytosolic-Nucleic-Acid-Mediated Type I Interferon Signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 10. nmppdb.com.ng [nmppdb.com.ng]
• 11. academic.oup.com [academic.oup.com]
• 12. Gas chromatographic determination of carboxylic acid chlorides and residual carboxylic acid precursors used in the production of some penicillins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. determination of acetyl chloride contents - Chromatography Forum [chromforum.org]
• 14. Synthesis and NMR elucidation of novel octa-amino acid resorcin[4]arenes derivatives [scielo.org.za]
• 15. angenechemical.com [angenechemical.com]

An In-depth Technical Guide to the Synthesis of 6(E)-Octadecenoyl Chloride

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis of 6(E)-Octadecenoyl chloride, a reactive derivative of 6(E)-octadecenoic acid (petroselaidic acid). This document details the chemical transformation, experimental protocols, and characterization of the final product, tailored for professionals in research and drug development.

Introduction

6(E)-Octadecenoyl chloride is a long-chain fatty acyl chloride. Its reactivity, stemming from the acyl chloride functional group, makes it a valuable intermediate in the synthesis of various organic molecules, including esters, amides, and other acyl derivatives. These derivatives have potential applications in the development of novel therapeutic agents, drug delivery systems, and biomaterials. The synthesis involves the conversion of the carboxylic acid group of 6(E)-octadecenoic acid into a more reactive acyl chloride. This is typically achieved by reacting the fatty acid with a chlorinating agent.

Chemical Reaction and Stoichiometry

The synthesis of 6(E)-Octadecenoyl chloride from 6(E)-octadecenoic acid is a nucleophilic acyl substitution reaction. Common chlorinating agents for this transformation include thionyl chloride (SOCl₂) and oxalyl chloride ((COCl)₂).[1][2] The general reaction is depicted below:

Reaction Scheme:

or

Table 1: Reactant and Product Properties

Compound	IUPAC Name	Molecular Formula	Molecular Weight ( g/mol )
Starting Material	(E)-Octadec-6-enoic acid	C₁₈H₃₄O₂	282.47
Product	(E)-Octadec-6-enoyl chloride	C₁₈H₃₃ClO	300.91[3]
Reagent	Thionyl chloride	SOCl₂	118.97
Reagent	Oxalyl chloride	(COCl)₂	126.93

Experimental Protocols

Two common and effective methods for the synthesis of 6(E)-Octadecenoyl chloride are presented below. These protocols are based on established procedures for the conversion of fatty acids to their corresponding acyl chlorides.[1][4][5]

Method A: Synthesis using Thionyl Chloride

This method utilizes thionyl chloride as the chlorinating agent, which offers the advantage that the byproducts (sulfur dioxide and hydrogen chloride) are gaseous and can be easily removed from the reaction mixture.[1][5]

Protocol:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser connected to a gas trap (to neutralize HCl and SO₂), add 6(E)-octadecenoic acid (1.0 eq).

• Reagent Addition: Under an inert atmosphere (e.g., nitrogen or argon), add an excess of thionyl chloride (typically 1.5-2.0 eq) dropwise to the fatty acid at room temperature. A solvent such as dichloromethane (B109758) (DCM) or toluene (B28343) can be used, or the reaction can be run neat.

• Reaction: The reaction mixture is then gently heated to reflux (the temperature will depend on the solvent, if used) and maintained for 2-4 hours. The progress of the reaction can be monitored by the cessation of gas evolution.

• Work-up and Purification: After the reaction is complete, the excess thionyl chloride is removed by distillation under reduced pressure.[5] To ensure complete removal, the residue can be co-evaporated with a dry, inert solvent like toluene two to three times.[5] The crude 6(E)-Octadecenoyl chloride is typically obtained as an oil and can be used directly for subsequent reactions or further purified by vacuum distillation.

Method B: Synthesis using Oxalyl Chloride

Oxalyl chloride is another effective reagent for this conversion and is often used with a catalytic amount of N,N-dimethylformamide (DMF).[1][6] This method is generally milder than using thionyl chloride.

Protocol:

• Reaction Setup: In a flame-dried, two-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, dissolve 6(E)-octadecenoic acid (1.0 eq) in an anhydrous aprotic solvent such as dichloromethane (DCM) or diethyl ether.

• Catalyst Addition: Add a catalytic amount of DMF (1-2 drops) to the solution.

• Reagent Addition: Cool the solution in an ice bath (0 °C). Add oxalyl chloride (1.2-1.5 eq) dropwise from the dropping funnel over a period of 30 minutes.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Stir for 1-3 hours. The reaction is typically complete when gas evolution (CO, CO₂) ceases.

• Work-up and Purification: The solvent and volatile byproducts are removed under reduced pressure using a rotary evaporator. The resulting crude 6(E)-Octadecenoyl chloride can be used without further purification or can be distilled under high vacuum.

Data Presentation

Table 2: Typical Reaction Parameters and Expected Outcomes

Parameter	Method A (Thionyl Chloride)	Method B (Oxalyl Chloride)
Stoichiometry (Reagent:Fatty Acid)	1.5 - 2.0 : 1	1.2 - 1.5 : 1
Solvent	Dichloromethane, Toluene, or neat	Dichloromethane, Diethyl ether
Catalyst	None required	N,N-Dimethylformamide (catalytic)
Reaction Temperature	Reflux	0 °C to Room Temperature
Reaction Time	2 - 4 hours	1 - 3 hours
Expected Yield	> 90%	> 95%
Purity (crude)	High, main impurity is residual starting material	High, main impurity is residual starting material

Characterization of 6(E)-Octadecenoyl chloride

The successful synthesis of 6(E)-Octadecenoyl chloride can be confirmed through various spectroscopic techniques.

Infrared (IR) Spectroscopy

The IR spectrum will show the disappearance of the broad O-H stretch of the carboxylic acid (around 3000 cm⁻¹) and the appearance of a sharp, strong C=O stretch for the acyl chloride at a higher wavenumber.

Table 3: Predicted Infrared Spectroscopy Data

Functional Group	Expected Wavenumber (cm⁻¹)	Appearance
C=O (Acyl Chloride)	1785 - 1815	Strong, sharp
C=C (Alkene)	1640 - 1680	Medium, sharp
=C-H (Alkene)	3010 - 3040	Medium, sharp
C-H (Alkane)	2850 - 2960	Strong, sharp
C-Cl	650 - 850	Medium to strong

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR spectroscopy are crucial for confirming the structure of the product.

Table 4: Predicted ¹H NMR Spectroscopy Data (CDCl₃)

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
5.30 - 5.50	m	2H	-CH=CH-
2.88	t	2H	-CH₂-COCl
1.95 - 2.10	m	4H	-CH₂-CH=CH-CH₂-
1.60 - 1.75	m	2H	-CH₂-CH₂-COCl
1.20 - 1.40	m	~20H	-(CH₂)ₙ-
0.88	t	3H	-CH₃

Table 5: Predicted ¹³C NMR Spectroscopy Data (CDCl₃)

Chemical Shift (δ, ppm)	Assignment
~173.5	-COCl
~130.0	-CH=CH-
~47.0	-CH₂-COCl
~32.0	-CH₂-CH=
~31.9	-CH₂-CH₂-COCl
~29.0 - 29.7	-(CH₂)ₙ-
~22.7	-CH₂-CH₃
~14.1	-CH₃

Mass Spectrometry (MS)

Mass spectrometry will confirm the molecular weight of the product.

Table 6: Predicted Mass Spectrometry Data

m/z	Assignment
300/302	[M]⁺ molecular ion peak (showing isotopic pattern for Chlorine)
265	[M-Cl]⁺

Mandatory Visualizations

The following diagrams illustrate the chemical synthesis pathway and the general experimental workflow.

Caption: Chemical synthesis pathway of 6(E)-Octadecenoyl chloride.

Caption: General experimental workflow for the synthesis of 6(E)-Octadecenoyl chloride.

References

• 1. researchgate.net [researchgate.net]
• 2. Acid to Acid Chloride - Common Conditions [commonorganicchemistry.com]
• 3. larodan.com [larodan.com]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. researchgate.net [researchgate.net]
• 6. Organic Syntheses Procedure [orgsyn.org]

An In-depth Technical Guide to 6(E)-Octadecenoyl Chloride

For Researchers, Scientists, and Drug Development Professionals

Introduction

6(E)-Octadecenoyl chloride, also known as petroselaidic acid chloride, is a reactive acyl chloride derivative of the trans fatty acid, 6(E)-octadecenoic acid (petroselaidic acid). With a molecular weight of 300.91 g/mol , this lipid molecule serves as a pivotal intermediate in the synthesis of a variety of amphiphilic molecules, including esters and amides. Its utility is of particular interest in the fields of biochemistry and pharmaceutical development, where it can be used to introduce the C18 monounsaturated fatty acyl chain into target molecules, thereby modifying their lipophilicity and potential biological activity. This guide provides a comprehensive overview of its chemical properties, synthesis, and potential applications, with a focus on its relevance to drug development.

Physicochemical Properties

Property	Value	Reference
Molecular Weight	300.91 g/mol	[1]
Molecular Formula	C₁₈H₃₃ClO	[1]
CAS Number	150989-03-0	[1]
Physical State	Liquid	[1]
Purity	>99%	[1]
Estimated Boiling Point	~175-180 °C at 1 kPa	Inferred from Oleoyl (B10858665) Chloride
Estimated Density	~0.9 g/cm³ at 20°C	Inferred from Oleoyl Chloride
Solubility	Soluble in common organic solvents (e.g., chloroform, toluene, THF)	Inferred from Oleoyl Chloride

Synthesis of 6(E)-Octadecenoyl Chloride

The synthesis of 6(E)-Octadecenoyl chloride is achieved through the chlorination of its parent carboxylic acid, 6(E)-octadecenoic acid (petroselaidic acid). This conversion is a standard procedure in organic chemistry, and several reagents can be employed for this purpose, including thionyl chloride (SOCl₂), oxalyl chloride ((COCl)₂), and phosphorus trichloride (B1173362) (PCl₃). The use of oxalyl chloride in the presence of a catalytic amount of dimethylformamide (DMF) is a common and effective method.

Experimental Protocol: Synthesis via Oxalyl Chloride

This protocol is adapted from a general procedure for the synthesis of acyl chlorides from carboxylic acids.

Materials:

• 6(E)-Octadecenoic acid (petroselaidic acid)

• Oxalyl chloride

• Dimethylformamide (DMF), anhydrous

• Dichloromethane (B109758) (DCM), anhydrous

• Nitrogen gas supply

• Round-bottom flask with a magnetic stir bar

• Rubber septum

• Syringe

• Rotary evaporator

Procedure:

• In a round-bottom flask equipped with a magnetic stir bar, dissolve 6(E)-octadecenoic acid in anhydrous dichloromethane under a nitrogen atmosphere.

• Seal the flask with a rubber septum.

• Add a catalytic amount of anhydrous DMF (e.g., 1-2 drops) to the solution via syringe.

• Slowly add an excess of oxalyl chloride (typically 1.2-1.5 equivalents) to the stirred solution at room temperature. The addition should be done carefully as gas evolution (CO and CO₂) will occur.

• Stir the reaction mixture at room temperature for 1-2 hours, or until the gas evolution ceases and the reaction is complete (monitoring by IR spectroscopy can confirm the disappearance of the carboxylic acid O-H stretch and the appearance of the acyl chloride carbonyl stretch).

• Remove the solvent and excess oxalyl chloride under reduced pressure using a rotary evaporator to yield the crude 6(E)-Octadecenoyl chloride. For higher purity, the product can be distilled under high vacuum.

A generalized workflow for the synthesis of 6(E)-Octadecenoyl chloride.

Applications in Research and Drug Development

As a reactive intermediate, 6(E)-Octadecenoyl chloride is a valuable tool for the chemical modification of molecules in various scientific and industrial applications.[2] Its ability to readily undergo nucleophilic acyl substitution allows for the straightforward synthesis of esters and amides.

In the context of drug development, the introduction of a long, unsaturated lipid tail can significantly alter the pharmacokinetic and pharmacodynamic properties of a drug molecule. This can be leveraged to:

• Increase Lipophilicity: Enhancing the ability of a drug to cross cell membranes.

• Modulate Solubility: Affecting the drug's formulation and bioavailability.

• Develop Prodrugs: Creating ester or amide linkages that are cleaved in vivo to release the active drug.

• Synthesize Novel Bioactive Lipids: Using the acyl chloride as a building block for complex lipid synthesis.

Experimental Protocol: Synthesis of an Amide Derivative

This protocol provides a general method for the amidation of 6(E)-Octadecenoyl chloride with a primary amine, a common reaction in the synthesis of bioactive lipid amides.

Materials:

• 6(E)-Octadecenoyl chloride

• A primary amine (R-NH₂)

• Triethylamine (B128534) (Et₃N) or another non-nucleophilic base

• Anhydrous dichloromethane (DCM) or a suitable aprotic solvent

• Nitrogen gas supply

• Round-bottom flask with a magnetic stir bar

• Standard work-up and purification equipment (separatory funnel, silica (B1680970) gel for chromatography)

Procedure:

• Dissolve the primary amine in anhydrous DCM in a round-bottom flask under a nitrogen atmosphere.

• Add a slight excess (1.1-1.2 equivalents) of triethylamine to the solution.

• Cool the mixture in an ice bath.

• In a separate flask, dissolve 6(E)-Octadecenoyl chloride (1.0 equivalent) in anhydrous DCM.

• Add the solution of 6(E)-Octadecenoyl chloride dropwise to the stirred amine solution.

• Allow the reaction to warm to room temperature and stir for 2-4 hours, or until the reaction is complete (monitored by TLC).

• Upon completion, quench the reaction with water or a dilute aqueous acid solution.

• Extract the product with DCM, wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by silica gel chromatography to obtain the desired amide.

Biological Relevance and Signaling Pathways

While direct studies on the signaling pathways of 6(E)-Octadecenoyl chloride are limited, the biological activities of its parent fatty acid, petroselaidic acid, and its cis-isomer, petroselinic acid, offer valuable insights into its potential areas of impact.

Petroselinic acid has been shown to modulate innate immune signaling pathways, particularly those related to type I interferon responses.[3] It has been found to suppress the expression of type I interferons and interferon-stimulated genes induced by cytosolic nucleic acids.[3] This is achieved by inhibiting the activity of the cytosolic nucleic acid sensor cGAS.[3]

Furthermore, derivatives of the isomeric (E)-9-octadecenoic acid have demonstrated anti-inflammatory effects by regulating the activation of MAPK and NF-κB signaling pathways.[4][5] Given these findings, it is plausible that derivatives of 6(E)-Octadecenoyl chloride could be synthesized to probe or modulate these pathways, making it a valuable tool for developing novel anti-inflammatory or immunomodulatory agents.

Inhibition of inflammatory pathways by an isomer derivative of 6(E)-Octadecenoyl chloride.

Conclusion

6(E)-Octadecenoyl chloride is a versatile chemical intermediate with significant potential in organic synthesis and drug development. Its ability to introduce a C18 monounsaturated lipid chain allows for the tailored modification of molecules to enhance their biological properties. While specific data for this compound is limited, its relationship to other well-studied fatty acids and their derivatives provides a strong foundation for its exploration as a building block for novel therapeutics, particularly in the areas of inflammation and immunology. The experimental protocols provided herein offer a starting point for researchers to synthesize and utilize this compound in their studies.

References

• 1. larodan.com [larodan.com]
• 2. 9(E)-Octadecenoyl chloride | 7459-35-0 | HAA45935 [biosynth.com]
• 3. Petroselinic Acid from Apiaceae Family Plants Ameliorates Autoimmune Disorders Through Suppressing Cytosolic-Nucleic-Acid-Mediated Type I Interferon Signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 4. (E)-9-Octadecenoic Acid Ethyl Ester Derived from Lotus Seedpod Ameliorates Inflammatory Responses by Regulating MAPKs and NF-κB Signalling Pathways in LPS-Induced RAW264.7 Macrophages - PMC [pmc.ncbi.nlm.nih.gov]
• 5. (E)-9-Octadecenoic Acid Ethyl Ester Derived from Lotus Seedpod Ameliorates Inflammatory Responses by Regulating MAPKs and NF- κ B Signalling Pathways in LPS-Induced RAW264.7 Macrophages - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to (6E)-6-Octadecenoyl Chloride

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of (6E)-6-Octadecenoyl chloride, a derivative of petroselaidic acid. It includes a summary of its synonyms, known physicochemical properties, a detailed, generalized experimental protocol for its synthesis, and an exploration of the potential biological significance of its fatty acid precursor.

Chemical Synonyms and Identifiers

(6E)-6-Octadecenoyl chloride is known by several names in the scientific literature and chemical databases. A clear understanding of these synonyms is crucial for accurate literature searches and material sourcing.

Synonym	Identifier	Source
(6E)-6-Octadecenoyl chloride	Systematic Name	IUPAC
6-Octadecenoyl chloride, (E)-	Alternative Name	CAS
Petroselaidic acid chloride	Common Name	Derived from Precursor
CAS Number	150989-03-0	Chemical Abstracts Service

Physicochemical Properties

The following table summarizes the key physicochemical properties of (6E)-6-Octadecenoyl chloride.[1] This data is essential for its handling, storage, and use in experimental settings.

Property	Value	Notes
Molecular Formula	C₁₈H₃₃ClO	[1]
Molecular Weight	300.91 g/mol	[1]
Physical State	Liquid	At room temperature.
Purity	>99%	Commercially available specification.[1]
Storage	Freezer	Recommended to maintain stability.[1]

Experimental Protocol: Synthesis of (6E)-6-Octadecenoyl Chloride

While a specific, detailed protocol for the synthesis of (6E)-6-Octadecenoyl chloride is not widely published, a general and robust method for the conversion of a carboxylic acid to its corresponding acid chloride is presented below. This protocol is based on well-established organic chemistry principles for the synthesis of fatty acid chlorides.

Principle:

(6E)-6-Octadecenoic acid (petroselaidic acid) is reacted with a chlorinating agent, such as thionyl chloride (SOCl₂), to replace the hydroxyl group of the carboxylic acid with a chlorine atom. The reaction is typically performed in an inert solvent.

Materials and Reagents:

• (6E)-6-Octadecenoic acid (petroselaidic acid)

• Thionyl chloride (SOCl₂)

• Anhydrous dichloromethane (B109758) (DCM) or other inert solvent (e.g., hexane, toluene)

• Magnetic stirrer and stir bar

• Round-bottom flask

• Reflux condenser

• Drying tube (e.g., with calcium chloride)

• Rotary evaporator

Procedure:

• Reaction Setup: In a clean, dry round-bottom flask equipped with a magnetic stir bar, dissolve (6E)-6-Octadecenoic acid in a minimal amount of anhydrous dichloromethane under an inert atmosphere (e.g., nitrogen or argon).

• Addition of Thionyl Chloride: Slowly add an excess of thionyl chloride (typically 1.5 to 2.0 molar equivalents) to the stirred solution at room temperature. The addition should be done cautiously as the reaction can be exothermic and produce gaseous byproducts (SO₂ and HCl).

• Reaction: Attach a reflux condenser fitted with a drying tube to the flask and gently heat the reaction mixture to reflux (approximately 40°C for DCM). Monitor the progress of the reaction by thin-layer chromatography (TLC) or by observing the cessation of gas evolution. The reaction is typically complete within 1-3 hours.

• Removal of Excess Reagent: After the reaction is complete, allow the mixture to cool to room temperature. Remove the excess thionyl chloride and the solvent by distillation, preferably using a rotary evaporator. Care should be taken as the product is a high-boiling liquid.

• Purification: The crude (6E)-6-Octadecenoyl chloride can be purified by vacuum distillation to obtain a product of high purity.

Safety Precautions:

• Thionyl chloride is a corrosive and toxic reagent. All manipulations should be performed in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat.

• The reaction produces sulfur dioxide and hydrogen chloride gas, which are toxic and corrosive. Ensure proper trapping of these off-gases.

Potential Biological Significance and Applications

Currently, there is a lack of direct research on the biological activities of (6E)-6-Octadecenoyl chloride. However, the biological properties of its precursor, petroselaidic acid, and its cis-isomer, petroselinic acid, have been investigated, suggesting potential areas of interest for the application of its derivatives.

Petroselinic acid has been reported to exhibit a range of biological effects, including antidiabetic, antibacterial, and antifungal properties.[2] Specifically, it has been shown to inhibit the growth of various pathogenic fungi and displays synergistic effects with antifungal drugs like fluconazole.[3] The antifungal mechanism of action for petroselinic acid has been identified as the targeting of fructose-1,6-bisphosphate aldolase (B8822740) (Fba1p).[3]

As an acyl chloride, (6E)-6-Octadecenoyl chloride is a reactive intermediate that can be used to synthesize a variety of derivatives of petroselaidic acid. These derivatives could be designed as probes to study lipid metabolism or as potential bioactive molecules themselves, building upon the known activities of the parent fatty acid. For example, it can be used to synthesize amides, esters, and other conjugates for applications in drug discovery and materials science.

Visualization of Synthetic Workflow

The following diagram illustrates the general workflow for the synthesis of (6E)-6-Octadecenoyl chloride from its corresponding carboxylic acid.

General synthesis workflow for (6E)-6-Octadecenoyl chloride.

This guide provides a foundational understanding of (6E)-6-Octadecenoyl chloride for research and development purposes. Further investigation into its specific biological activities and the development of detailed, optimized synthetic protocols are warranted to fully explore its potential applications.

References

• 1. larodan.com [larodan.com]
• 2. Apiaceae Family an Important Source of Petroselinic Fatty Acid: Abundance, Biosynthesis, Chemistry, and Biological Proprieties - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Discovery of petroselinic acid with in vitro and in vivo antifungal activity by targeting fructose-1,6-bisphosphate aldolase - PubMed [pubmed.ncbi.nlm.nih.gov]

A Technical Guide to the Safe Handling of 6(E)-Octadecenoyl Chloride

Introduction

6(E)-Octadecenoyl chloride (CAS No. 150989-03-0) is a long-chain fatty acyl chloride, a class of reactive chemical intermediates used in organic synthesis, particularly in the development of novel lipids and bioconjugates for research and drug development.[1] Its molecular formula is C₁₈H₃₃ClO, and it has a molecular weight of 300.91 g/mol .[1] Like other acyl chlorides, it is a highly reactive and hazardous substance requiring stringent safety protocols for handling and storage. This guide provides an in-depth overview of its safety, handling, and emergency procedures, tailored for laboratory professionals.

Hazard Identification and Classification

While a specific, comprehensive Safety Data Sheet (SDS) for 6(E)-Octadecenoyl chloride was not found in the public domain, its hazards can be reliably inferred from the well-documented properties of analogous acyl chlorides. The primary dangers stem from its high reactivity, particularly with nucleophiles like water, and its corrosive nature.

The following table summarizes the anticipated GHS classifications.

Table 1: Inferred GHS Hazard Classification

Hazard Class	GHS Category	Hazard Statement	Example Precautionary Statements
Skin Corrosion / Irritation	1B	H314: Causes severe skin burns and eye damage.[2][3][4]	P280: Wear protective gloves/protective clothing/eye protection/face protection.[2][3] P303+P361+P353: IF ON SKIN (or hair): Take off immediately all contaminated clothing. Rinse skin with water.[2]
Serious Eye Damage	1	H318: Causes serious eye damage.[2][5]	P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.[2][3]
Substance which, in contact with water, emits flammable gases	-	EUH014: Reacts violently with water.[2]	P223: Do not allow contact with water. P231+P232: Handle and store contents under inert gas. Protect from moisture.
Acute Toxicity, Inhalation	3 (Anticipated)	H331: Toxic if inhaled.[6]	P261: Avoid breathing mist or vapors.[6] P304+P340+P310: IF INHALED: Remove person to fresh air and keep comfortable for breathing. Immediately call a POISON CENTER/doctor.[7]
Corrosive to Metals	1 (Possible)	H290: May be corrosive to metals.[7]	P234: Keep only in original container.

Key Hazards:

• Corrosivity: The compound is expected to be extremely destructive to tissues of the mucous membranes, upper respiratory tract, eyes, and skin.[8] Contact causes severe burns.[2][4]

• Water Reactivity: It reacts violently with water and moisture to produce hydrogen chloride (HCl) gas, which is corrosive and toxic.[2][6] This reaction is exothermic and can cause pressure buildup in containers.

• Inhalation Toxicity: Vapors and aerosols are likely toxic if inhaled and can cause severe respiratory irritation.[6] Many acyl chlorides are lachrymators (cause tearing).[6]

Physicochemical and Toxicological Data

The available data for 6(E)-Octadecenoyl chloride is limited. The table below includes its known properties and notes where data for analogous compounds is used for estimation.

Table 2: Physicochemical Properties

Property	Value	Source / Note
CAS Number	150989-03-0	[1]
Molecular Formula	C₁₈H₃₃ClO	[1]
Molecular Weight	300.91 g/mol	[1]
Physical State	Liquid	[1]
Purity	>99%	[1]
Recommended Storage	Freezer	[1]
Boiling Point	~134 - 137 °C at 15 hPa	Based on an analogue (Decanoyl chloride)[9]
Density	~0.9 g/mL	Estimated based on similar long-chain acyl chlorides.
Toxicological Data	Not thoroughly investigated.[3] No components are listed as carcinogenic by IARC, ACGIH, or NTP.[3]	Data from (9Z)-9-Octadecenoyl chloride.

Experimental Protocols: Safe Handling and Exposure Control

Adherence to a strict hierarchy of controls is mandatory when working with this substance. Engineering controls are the primary line of defense, supplemented by administrative controls and personal protective equipment.

Caption: Hierarchy of controls for managing chemical risk.

Engineering Controls

• Chemical Fume Hood: All manipulations of 6(E)-Octadecenoyl chloride must be performed inside a certified chemical fume hood to control vapor and aerosol exposure.[8][10]

• Ventilation: The laboratory must be well-ventilated.[3][11] A closed system should be used whenever possible.[7][11]

• Emergency Equipment: A safety shower and eyewash station must be readily accessible and tested regularly.[7][10]

Personal Protective Equipment (PPE)

The correct selection and use of PPE are critical to prevent contact.

Table 3: Recommended Personal Protective Equipment (PPE)

Protection Type	Specification	Rationale / Reference
Eye / Face	Chemical safety goggles and a full-face shield.	Protects against splashes and corrosive vapors. Standard EN 166 (EU) or NIOSH (US) approved.[3][4][10][12]
Hand	Impervious chemical-resistant gloves (e.g., butyl rubber, Viton®). Inspect gloves before use and use proper removal technique.	Prevents skin contact and severe burns.[3][7][11]
Body / Skin	Flame-retardant, antistatic protective lab coat. Long-sleeved clothing and closed-toe shoes are mandatory.	Provides a barrier against accidental splashes.[2][4][11]
Respiratory	Not required if work is performed correctly within a fume hood. For emergencies or potential exposure above limits, use a NIOSH-approved respirator with appropriate cartridges (e.g., organic vapor/acid gas) or a self-contained breathing apparatus (SCBA).[3][8][11]	Protects against inhalation of toxic and corrosive vapors.[6]

Standard Operating Protocol for Handling

This protocol outlines the essential steps for safely using 6(E)-Octadecenoyl chloride in a research setting.

Caption: Standard workflow for handling 6(E)-Octadecenoyl chloride safely.

• Preparation: Before starting, thoroughly review this guide and any available SDS. Ensure the chemical fume hood is operational. Assemble all necessary glassware (oven-dried to remove moisture), reagents, and waste containers.

• Personal Protective Equipment: Don all required PPE as specified in Table 3.

• Handling:

  • Perform all transfers and reactions within the fume hood.[10]

  • Keep the container tightly closed when not in use and blanket with an inert gas like nitrogen or argon if possible.[2][10]

  • Avoid contact with water, alcohols, bases, and oxidizing agents.

  • Ground and bond containers when transferring large quantities to prevent static discharge.[2]

• Cleanup and Decontamination:

  • Wipe down the work surface in the fume hood with an appropriate solvent.

  • Carefully quench any residual reagent before cleaning glassware. A common method is slow addition to a stirred, cooled solution of isopropanol, followed by a basic solution (e.g., sodium bicarbonate) to neutralize the resulting HCl.

• Waste Disposal:

  • Dispose of contaminated materials and unused product as hazardous waste.[3]

  • Use a licensed professional waste disposal service.[3] Do not pour down the drain.[2][3]

Storage Requirements

Proper storage is crucial to maintain chemical stability and prevent hazardous situations.

• Temperature: Store in a freezer as recommended.[1]

• Atmosphere: Keep the container tightly closed under a dry, inert atmosphere (e.g., nitrogen).[2][10] The substance is moisture-sensitive.

• Location: Store in a dry, cool, and well-ventilated area designated for corrosive materials.[2][4][10][13]

• Incompatibilities: Keep away from heat, ignition sources, water, strong bases, alcohols, and oxidizing agents.[2]

• Container: Store in the original, corrosion-resistant container.

Emergency Procedures

Immediate and correct response to an emergency is critical.

Caption: General workflow for responding to a chemical spill.

First Aid Measures

Table 4: First Aid Measures

Exposure Route	Action
Skin Contact	Immediately take off all contaminated clothing and shoes.[2][7][13] Rinse the affected skin area with copious amounts of water for at least 15 minutes.[13] Seek immediate medical attention.[3][7][13]
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, holding eyelids open.[3][13] Remove contact lenses if present and easy to do.[2][3] Continue rinsing. Call an ophthalmologist or seek immediate medical attention.[3][6]
Inhalation	Move the victim to fresh air immediately.[3][11][13] If breathing has stopped, provide artificial respiration (avoiding mouth-to-mouth).[3][13] Seek immediate medical attention.[6][7][13]
Ingestion	Do NOT induce vomiting.[7][13] If the person is conscious, rinse their mouth with water.[3][11] Never give anything by mouth to an unconscious person.[3][13] Seek immediate medical attention.[3][7][13]

Accidental Release Measures

• Evacuate: Evacuate non-essential personnel from the spill area.[2][3]

• Ventilate: Ensure the area is well-ventilated, but do not direct fans at the spill.

• Control: Remove all sources of ignition.[2][11]

• Protect: Wear the appropriate PPE, including respiratory protection if necessary.[3][11]

• Contain: Cover the spill with a dry, inert, liquid-absorbent material such as dry sand, earth, or a commercial sorbent like Chemizorb®.[2][11] DO NOT USE WATER.

• Collect: Carefully scoop the absorbed material into a suitable, labeled, and sealable container for hazardous waste disposal.[3][11]

• Clean: Clean the affected area once the material is removed.

Firefighting Measures

• Suitable Extinguishing Media: Use dry chemical powder, carbon dioxide (CO₂), or alcohol-resistant foam.[3][11]

• Unsuitable Extinguishing Media: DO NOT USE WATER. [6] The substance reacts violently with water, which will worsen the situation.[2]

• Specific Hazards: Combustion produces toxic and corrosive fumes, including carbon oxides (CO, CO₂) and hydrogen chloride gas.[6][11] Vapors may form explosive mixtures with air upon intense heating.

• Protective Equipment: Firefighters must wear full protective gear and a self-contained breathing apparatus (SCBA).[2][3][13]

References

• 1. larodan.com [larodan.com]
• 2. merckmillipore.com [merckmillipore.com]
• 3. angenechemical.com [angenechemical.com]
• 4. assets.thermofisher.com [assets.thermofisher.com]
• 5. merckmillipore.com [merckmillipore.com]
• 6. merckmillipore.com [merckmillipore.com]
• 7. tcichemicals.com [tcichemicals.com]
• 8. wcu.edu [wcu.edu]
• 9. sigmaaldrich.com [sigmaaldrich.com]
• 10. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 11. tcichemicals.com [tcichemicals.com]
• 12. angenechemical.com [angenechemical.com]
• 13. fishersci.com [fishersci.com]

6(E)-Octadecenoyl Chloride: A Technical Guide to Stability and Storage

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the stability and recommended storage conditions for 6(E)-Octadecenoyl chloride, a reactive long-chain unsaturated acyl chloride. Due to the limited availability of specific quantitative data for this compound, this document leverages information on structurally similar molecules, such as oleoyl (B10858665) chloride (cis-9-octadecenoyl chloride), and general principles of acyl chloride chemistry.

Chemical Profile and Inherent Reactivity

6(E)-Octadecenoyl chloride (CAS No. 150989-03-0) is the acyl chloride derivative of 6(E)-octadecenoic acid. The presence of the acyl chloride functional group renders the molecule highly susceptible to nucleophilic attack, making it a valuable but reactive intermediate in organic synthesis. The primary degradation pathway is hydrolysis, which occurs upon contact with water or moisture.

The general reactivity of acyl chlorides stems from the electron-withdrawing nature of both the oxygen and chlorine atoms bonded to the carbonyl carbon. This creates a significant partial positive charge on the carbon, making it a prime target for nucleophiles.

dot

Caption: General reactivity of an acyl chloride.

Stability Profile

Hydrolysis

The most significant degradation reaction is hydrolysis, where the acyl chloride reacts with water to form the corresponding carboxylic acid (6(E)-octadecenoic acid) and hydrochloric acid. This reaction is typically rapid and exothermic. The rate of hydrolysis is influenced by temperature, the amount of water present, and the solvent.

dot

Caption: Hydrolysis of 6(E)-Octadecenoyl chloride.

Thermal Stability

Acyl chlorides can also decompose at elevated temperatures. While specific data for 6(E)-Octadecenoyl chloride is unavailable, long-chain acyl chlorides are generally less volatile and may have higher boiling points under vacuum. However, prolonged exposure to heat can lead to degradation and discoloration.

Solvent Compatibility

The choice of solvent is critical for handling and storing 6(E)-Octadecenoyl chloride. Protic solvents, such as alcohols and amines, will react to form esters and amides, respectively. Therefore, anhydrous aprotic solvents are required.

Table 1: Solvent Compatibility Summary

Solvent Type	Compatibility	Reaction Products (if reactive)
Protic Solvents	Incompatible	Carboxylic acids, Esters, Amides
(e.g., Water, Alcohols, Amines)
Aprotic Solvents	Compatible (when anhydrous)	-
(e.g., Dichloromethane, Chloroform, Hexane, Toluene)

Recommended Storage Conditions

To ensure the long-term integrity of 6(E)-Octadecenoyl chloride, stringent storage conditions are necessary.

Table 2: Recommended Storage Conditions

Parameter	Recommendation	Rationale
Temperature	Freezer (-20°C or lower)	To minimize thermal degradation and slow down potential side reactions.
Atmosphere	Inert Gas (Argon or Nitrogen)	To prevent contact with atmospheric moisture and oxygen.
Container	Tightly sealed, glass container with a corrosion-resistant cap (e.g., PTFE-lined). Avoid metal containers.	To prevent hydrolysis from moisture ingress and corrosion from potential HCl formation.
Light Exposure	Store in the dark or in an amber vial.	To prevent potential light-induced degradation.
Handling	Use only in a dry, well-ventilated area, preferably in a fume hood or glovebox.	To protect the compound from moisture and the user from corrosive fumes.

Experimental Protocols for Stability and Purity Assessment

Due to the reactive nature of 6(E)-Octadecenoyl chloride, its purity should be assessed before use, especially after prolonged storage.

General Workflow for Stability Testing

A general workflow for assessing the stability of a reactive compound like 6(E)-Octadecenoyl chloride is outlined below.

dot

Caption: General workflow for stability testing.

Purity Determination by Titration

A simple and effective method to determine the purity of an acyl chloride is through titration. This method quantifies the amount of hydrolyzable chloride.

Methodology:

• Sample Preparation: Accurately weigh a sample of 6(E)-Octadecenoyl chloride in a dry, tared flask under an inert atmosphere.

• Hydrolysis: Carefully add a known excess of a standardized aqueous base (e.g., sodium hydroxide) to the flask to completely hydrolyze the acyl chloride. The reaction will also neutralize the HCl formed.

• Back-Titration: Titrate the excess, unreacted base with a standardized acid (e.g., hydrochloric acid) using a suitable indicator (e.g., phenolphthalein).

• Calculation: The purity of the 6(E)-Octadecenoyl chloride can be calculated based on the amount of base consumed during the hydrolysis.

Purity and Degradation Analysis by Chromatography

Chromatographic methods can be used to assess purity and identify degradation products. Due to the high reactivity of acyl chlorides, derivatization is often necessary.

Methodology (GC-FID after Derivatization):

• Derivatization: React a sample of 6(E)-Octadecenoyl chloride with an anhydrous alcohol (e.g., methanol (B129727) or ethanol) in the presence of a non-nucleophilic base (e.g., pyridine) to form the corresponding fatty acid methyl or ethyl ester. The primary degradation product, 6(E)-octadecenoic acid, will also be esterified under these conditions.

• GC Analysis: Analyze the resulting ester mixture using Gas Chromatography with Flame Ionization Detection (GC-FID).

• Quantification: The purity of the original acyl chloride can be inferred from the relative peak area of the desired fatty acid ester compared to other impurities. The presence of the free fatty acid ester would indicate degradation.

Conclusion and Recommendations

6(E)-Octadecenoyl chloride is an inherently unstable compound due to its high reactivity. Its stability is primarily compromised by moisture, heat, and the presence of nucleophiles. To maintain its integrity, it is crucial to adhere to stringent storage and handling protocols.

Key Recommendations:

• Always store 6(E)-Octadecenoyl chloride in a freezer under an inert atmosphere in a tightly sealed, appropriate container.

• Handle the compound exclusively in a dry, inert environment.

• Use only anhydrous, aprotic solvents for any reactions or dilutions.

• Verify the purity of the compound before use, particularly if it has been stored for an extended period.

By following these guidelines, researchers, scientists, and drug development professionals can ensure the quality and reactivity of 6(E)-Octadecenoyl chloride for their applications.

6(E)-Octadecenoyl Chloride: A Technical Review for Researchers and Drug Development Professionals

Introduction: 6(E)-Octadecenoyl chloride, the acyl chloride derivative of petroselaidic acid, is a reactive long-chain monounsaturated fatty acid derivative. While direct research on this specific compound is limited, its chemical nature as an acyl chloride and the biological activities of its parent fatty acid, petroselaidic acid, suggest its potential as a valuable tool in chemical biology and drug development. This technical guide provides a comprehensive overview of the synthesis, potential biological significance, and experimental considerations for 6(E)-Octadecenoyl chloride, aimed at researchers, scientists, and professionals in the field of drug development.

Physicochemical Properties

A summary of the key physicochemical properties of 6(E)-Octadecenoyl chloride is presented in Table 1. This data is essential for its handling, characterization, and use in experimental settings.

Property	Value	Reference
CAS Number	150989-03-0	[1]
Molecular Formula	C₁₈H₃₃ClO	[1]
Molecular Weight	300.91 g/mol	[1]
Appearance	Not specified (likely a colorless to pale yellow oil)	Inferred
Purity	>99% (as offered by some suppliers)

Synthesis of 6(E)-Octadecenoyl Chloride

Experimental Protocol: Synthesis via Thionyl Chloride

This protocol is adapted from established methods for the synthesis of oleoyl (B10858665) chloride.

Materials:

• 6(E)-Octadecenoic acid (petroselaidic acid)

• Thionyl chloride (SOCl₂)

• Anhydrous solvent (e.g., hexane, toluene (B28343), or dichloromethane)

• Anhydrous sodium sulfate (B86663) or magnesium sulfate

• Rotary evaporator

• Schlenk line or nitrogen/argon manifold

• Magnetic stirrer and heating mantle

Procedure:

• Reaction Setup: In a two-necked round-bottom flask equipped with a magnetic stir bar, a reflux condenser, and a gas outlet connected to a trap (to neutralize HCl and SO₂ byproducts), add 6(E)-octadecenoic acid. The flask should be flame-dried and cooled under an inert atmosphere (nitrogen or argon) to ensure anhydrous conditions.

• Dissolution: Dissolve the 6(E)-octadecenoic acid in a minimal amount of an anhydrous solvent.

• Addition of Thionyl Chloride: Slowly add an excess of thionyl chloride (typically 1.5 to 2.0 molar equivalents) to the stirred solution at room temperature. The reaction is exothermic, and the addition should be controlled to prevent excessive heat generation.

• Reaction: After the addition is complete, gently reflux the reaction mixture for 1-3 hours. The progress of the reaction can be monitored by the cessation of gas evolution (HCl and SO₂).

• Removal of Excess Reagent: After the reaction is complete, carefully remove the excess thionyl chloride and solvent by distillation, followed by evaporation under reduced pressure using a rotary evaporator. To ensure complete removal of thionyl chloride, co-evaporation with an anhydrous solvent like toluene can be performed.

• Purification: The crude 6(E)-Octadecenoyl chloride can be purified by vacuum distillation. However, due to the potential for thermal degradation of the unsaturated acyl chloride, this step should be performed at a low pressure and temperature. For many applications, the crude product, after thorough removal of excess reagents, may be of sufficient purity.

• Storage: Store the purified 6(E)-Octadecenoyl chloride under an inert atmosphere at a low temperature (e.g., -20°C) to prevent degradation.

Caption: Synthetic workflow for 6(E)-Octadecenoyl chloride.

Biological Significance and Potential Applications

Direct studies on the biological effects of 6(E)-Octadecenoyl chloride are currently lacking. However, insights can be drawn from the known activities of its parent compound, petroselaidic acid, and the general reactivity of acyl chlorides.

Biological Activities of Petroselaidic Acid

Petroselaidic acid and its cis-isomer, petroselinic acid, have been reported to exhibit a range of biological activities, which are summarized in Table 2.

Biological Activity	Key Findings	Reference
Anti-inflammatory	Petroselinic acid can modulate lipid metabolism and activate peroxisome proliferator-activated receptors (PPARs), which are involved in the degradation of inflammatory mediators like leukotriene B4.	[2]
Antidiabetic	Petroselinic acid has shown inhibitory activity against protein tyrosine phosphatase 1B (PTP1B), a negative regulator of the insulin (B600854) signaling pathway.
Antimicrobial	Petroselinic acid has demonstrated antibacterial and antifungal properties.
COVID-19 Inhibition (in silico)	6-Octadecenoic acid (stereochemistry not specified) has been identified in silico as a potential inhibitor of a key SARS-CoV-2 protease.

Potential as a Chemical Probe and Drug Development Tool

Given its reactive acyl chloride group, 6(E)-Octadecenoyl chloride can act as an acylating agent. In a biological context, it is expected to react with nucleophilic residues on biomolecules, such as the amine groups of lysine (B10760008) residues and the hydroxyl groups of serine and threonine residues in proteins. This reactivity makes it a potential tool for:

• Protein Acylation Studies: 6(E)-Octadecenoyl chloride could be used to study the effects of specific fatty acylation on protein function, localization, and interaction with other molecules.

• Target Identification: By attaching a reporter tag (e.g., an alkyne or azide (B81097) for click chemistry) to the fatty acid backbone, 6(E)-Octadecenoyl chloride analogues could be used as chemical probes to identify proteins that are targeted by this specific fatty acid.

• Development of Covalent Inhibitors: The reactive nature of the acyl chloride could be harnessed to design covalent inhibitors that irreversibly bind to and modulate the activity of target proteins.

Proposed Signaling Pathways

Based on the known biological activities of related fatty acids, several signaling pathways can be proposed as potential targets for modulation by 6(E)-Octadecenoyl chloride, likely through the acylation of key protein components.

NF-κB Signaling Pathway

The NF-κB pathway is a central regulator of inflammation. Some fatty acids are known to modulate this pathway. 6(E)-Octadecenoyl chloride, through acylation of proteins within this pathway, could potentially inhibit or activate NF-κB signaling, thereby exerting pro- or anti-inflammatory effects.

Caption: Potential modulation of the NF-κB pathway.

Peroxisome Proliferator-Activated Receptor (PPAR) Signaling

PPARs are nuclear receptors that play crucial roles in lipid and glucose metabolism and inflammation. Fatty acids are natural ligands for PPARs. While 6(E)-Octadecenoyl chloride itself is unlikely to act as a direct ligand due to its reactivity, its parent acid, formed upon hydrolysis, could activate PPARs. Furthermore, covalent modification of PPARs or their co-regulators by the acyl chloride could also modulate their activity.

Caption: Proposed interaction with the PPAR signaling pathway.

Conclusion

6(E)-Octadecenoyl chloride represents an understudied yet potentially valuable chemical entity for researchers in life sciences and drug development. Its synthesis is achievable through standard organic chemistry techniques, and its inherent reactivity as an acyl chloride opens up possibilities for its use as a chemical probe to study protein acylation and as a starting point for the design of novel therapeutics. The known biological activities of its parent fatty acid, petroselaidic acid, in inflammation and metabolic regulation provide a strong rationale for further investigation into the specific effects of this reactive derivative. Future research should focus on the controlled synthesis and purification of 6(E)-Octadecenoyl chloride, followed by systematic studies to identify its biological targets and elucidate its mechanism of action in relevant cellular and in vivo models.

References

• 1. researchgate.net [researchgate.net]
• 2. chem.libretexts.org [chem.libretexts.org]

Protocols & Analytical Methods

Applications of 6(E)-Octadecenoyl Chloride in Lipidomics: A Guide to Synthetic Applications for Research

Introduction

6(E)-Octadecenoyl chloride, the acyl chloride derivative of petroselaidic acid (the trans isomer of petroselinic acid), is a reactive lipid building block. While not commonly employed directly in analytical lipidomics workflows, its primary value lies in its utility as a precursor for the chemical synthesis of specific lipid species. The high reactivity of the acyl chloride group allows for its conjugation to various lipid backbones, enabling the creation of custom standards and probes essential for advanced lipidomics research.

Application Note 1: Synthesis of N-(6(E)-Octadecenoyl)-Sphingosine (C18:1(6E) Ceramide)

Rationale: Ceramides (B1148491) are a complex class of sphingolipids involved in numerous cellular processes, including apoptosis, cell signaling, and membrane structure. The biological activity of ceramides can be influenced by the structure of their N-acyl chain. The synthesis of specific ceramide species, such as one containing a 6(E)-octadecenoyl chain, provides a unique standard for chromatographic separation and mass spectrometric identification, and allows for the investigation of its specific biological functions.

Experimental Protocol:

This protocol describes the N-acylation of sphingosine (B13886) with 6(E)-Octadecenoyl chloride to yield the corresponding ceramide.

• Preparation of Reactants:

  • Dissolve sphingosine (1 equivalent) in a suitable anhydrous solvent (e.g., a mixture of dichloromethane (B109758) and pyridine) in a round-bottom flask under an inert atmosphere (e.g., argon or nitrogen).

  • In a separate flask, dissolve 6(E)-Octadecenoyl chloride (1.1 equivalents) in anhydrous dichloromethane.

• Reaction:

  • Cool the sphingosine solution to 0°C in an ice bath.

  • Slowly add the 6(E)-Octadecenoyl chloride solution dropwise to the stirred sphingosine solution.

  • Allow the reaction mixture to slowly warm to room temperature and stir for 4-6 hours.

• Monitoring the Reaction:

  • The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) using a suitable solvent system (e.g., chloroform (B151607)/methanol (B129727), 9:1 v/v) and visualizing with a charring reagent (e.g., phosphomolybdic acid) or iodine vapor.

• Work-up and Purification:

  • Upon completion, quench the reaction by adding a small amount of water.

  • Dilute the mixture with dichloromethane and wash sequentially with dilute HCl, saturated sodium bicarbonate solution, and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica (B1680970) gel using a gradient of chloroform and methanol to yield the pure N-(6(E)-octadecenoyl)-sphingosine.

Data Presentation: Reagents for C18:1(6E) Ceramide Synthesis

Reagent	Molecular Formula	Molecular Weight ( g/mol )	Role
Sphingosine	C₁₈H₃₇NO₂	299.49	Lipid Backbone
6(E)-Octadecenoyl chloride	C₁₈H₃₃ClO	300.91	Acylating Agent
Dichloromethane (DCM)	CH₂Cl₂	84.93	Anhydrous Solvent
Pyridine	C₅H₅N	79.10	Base/Catalyst

Mandatory Visualization:

Application Notes and Protocols for Derivatization of Lipids using 6(E)-Octadecenoyl Chloride

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the fields of lipidomics and drug development, the precise characterization and quantification of lipids are paramount. Chemical derivatization is a powerful strategy to enhance the analytical properties of lipids, particularly for mass spectrometry (MS) and chromatography-based techniques. 6(E)-Octadecenoyl chloride, a reactive acyl chloride, serves as an effective derivatization reagent for lipids containing hydroxyl or amino functionalities. This process introduces a lipophilic tag that can improve chromatographic separation, increase ionization efficiency in MS, and facilitate structural elucidation.

The introduction of the 6(E)-octadecenoyl group can be particularly useful for creating novel lipid esters with specific physicochemical properties. The trans configuration of the double bond at the 6th position may influence the lipid's interaction with biological systems. Notably, the parent fatty acid, 6-octadecenoic acid, has been investigated for its potential biological activities, including inhibitory properties against viral targets, suggesting that its derivatives could be valuable tools in drug discovery and development.[1][2]

These application notes provide detailed protocols for the derivatization of common lipid classes, such as sterols and hydroxylated fatty acids, using 6(E)-Octadecenoyl chloride.

Applications

Derivatization with 6(E)-Octadecenoyl chloride offers several advantages for lipid analysis and development:

• Enhanced MS Sensitivity: The addition of the C18 acyl chain can improve the ionization of derivatized lipids in electrospray ionization (ESI) and atmospheric pressure chemical ionization (APCI) mass spectrometry.

• Improved Chromatographic Resolution: The resulting lipid esters exhibit altered polarity and hydrophobicity, which can lead to better separation in reverse-phase liquid chromatography (RPLC).

• Structural Elucidation: The known mass of the derivatizing agent aids in the identification of unknown lipids by mass spectrometry.

• Creation of Novel Bioactive Molecules: Esterification of bioactive lipids with 6(E)-octadecenoyl chloride can generate new chemical entities with potentially altered or enhanced biological activities. Research on 6-octadecenoic acid suggests potential applications in antiviral research.[1][2]

• Pro-drug Development: Derivatization of a drug molecule containing a hydroxyl group with 6(E)-Octadecenoyl chloride can be a strategy to create a more lipophilic pro-drug, potentially improving its absorption and pharmacokinetic profile.

Experimental Protocols

General Considerations

Acyl chlorides are reactive compounds and are sensitive to moisture. All reactions should be carried out in anhydrous solvents under an inert atmosphere (e.g., nitrogen or argon). Glassware should be thoroughly dried before use.

Protocol 1: Derivatization of a Sterol (e.g., Cholesterol)

This protocol describes the esterification of the hydroxyl group of a sterol with 6(E)-Octadecenoyl chloride.

Materials:

• 6(E)-Octadecenoyl chloride

• Cholesterol (or other sterol)

• Anhydrous Dichloromethane (DCM) or Tetrahydrofuran (THF)

• Anhydrous Triethylamine (B128534) (TEA) or Pyridine (B92270)

• Saturated sodium bicarbonate solution

• Anhydrous sodium sulfate

• Solvents for purification (e.g., hexane, ethyl acetate)

• Thin Layer Chromatography (TLC) plates (silica gel)

Procedure:

• Dissolution: In a dry round-bottom flask under an inert atmosphere, dissolve the sterol (1 equivalent) in anhydrous DCM.

• Addition of Base: Add anhydrous triethylamine (1.2 equivalents) to the solution.

• Addition of Acyl Chloride: Slowly add 6(E)-Octadecenoyl chloride (1.1 equivalents) dropwise to the stirred solution at room temperature. The reaction is often vigorous.[3][4]

• Reaction Monitoring: Monitor the progress of the reaction by TLC. The product, a cholesterol ester, will have a higher Rf value than the starting cholesterol.

• Quenching: Once the reaction is complete (typically 1-2 hours), quench the reaction by adding a saturated solution of sodium bicarbonate.

• Extraction: Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM. Combine the organic layers.

• Washing and Drying: Wash the combined organic layers with water and brine. Dry the organic layer over anhydrous sodium sulfate.

• Purification: Filter the solution and concentrate it under reduced pressure. Purify the crude product by column chromatography on silica (B1680970) gel using a hexane/ethyl acetate (B1210297) gradient to yield the pure cholesterol ester.

Protocol 2: Derivatization of a Hydroxylated Fatty Acid

This protocol is suitable for derivatizing lipids containing a hydroxyl group, such as ricinoleic acid.

Materials:

• 6(E)-Octadecenoyl chloride

• Hydroxylated fatty acid (e.g., methyl ricinoleate)

• Anhydrous Diethyl Ether

• Anhydrous Pyridine

• Deionized water

• Anhydrous magnesium sulfate

Procedure:

• Reaction Setup: In a dry flask under an inert atmosphere, dissolve the hydroxylated fatty acid (1 equivalent) in anhydrous diethyl ether.

• Addition of Reagents: Add anhydrous pyridine (1.5 equivalents) followed by the slow addition of 6(E)-Octadecenoyl chloride (1.2 equivalents).

• Reaction: Stir the reaction mixture at room temperature overnight.

• Work-up: Add deionized water to the reaction mixture to quench any unreacted acyl chloride.

• Extraction: Separate the organic layer and wash it sequentially with dilute HCl, saturated sodium bicarbonate, and brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and evaporate the solvent to obtain the crude derivatized product.

• Purification: Purify the product by flash chromatography if necessary.

Data Presentation

The success of the derivatization can be quantified by measuring the yield and purity of the product. The following table provides representative data for the derivatization of cholesterol with different acyl chlorides.

Derivatizing Agent	Lipid Substrate	Solvent	Base	Reaction Time (h)	Yield (%)	Reference
6(E)-Octadecenoyl chloride	Cholesterol	DCM	TEA	2	>90 (expected)	(This Protocol)
Benzoyl chloride	Cholesterol	Dioxane	NaOtBu	2	85	[5]
Acetyl chloride	Pinacolyl alcohol	DCM	TEA	Overnight	High	[6]
Aroyl chlorides	Cholesterol	Dioxane	NaOtBu	2	Good to High	[5]

Visualizations

Experimental Workflow

The following diagram illustrates the general workflow for the derivatization of a hydroxyl-containing lipid with 6(E)-Octadecenoyl chloride followed by analysis.

Caption: General workflow for lipid derivatization.

Role in Lipidomics and Signaling Pathway Analysis

Derivatization of lipids is a key step in many lipidomics workflows, enabling the identification and quantification of lipids that may be involved in cellular signaling pathways.

Caption: Role of derivatization in lipidomics.

References

• 1. researchgate.net [researchgate.net]
• 2. 6-Octadecenoic and Oleic Acid in Liquid Smoke Rice Husk Showed COVID-19 Inhibitor Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 3. chemguide.co.uk [chemguide.co.uk]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. A Novel Synthesis Process of Cholesterol Ester by the Cross-Coupling of Cholesterol and Aroyl Chlorides - PMC [pmc.ncbi.nlm.nih.gov]
• 6. osti.gov [osti.gov]

Application Note: Mass Spectrometry Analysis of 6(E)-Octadecenoyl Chloride and Related Fatty Acids

For Researchers, Scientists, and Drug Development Professionals

Introduction

6(E)-Octadecenoyl chloride, also known as petroselinoyl chloride, is the acyl chloride derivative of petroselinic acid (6(E)-Octadecenoic acid). Acyl chlorides are highly reactive compounds that can be used as derivatizing agents in mass spectrometry to enhance the ionization efficiency and chromatographic retention of analytes, particularly those with poor ionization characteristics. This application note provides a general framework for the analysis of fatty acids, including the potential use of fatty acid chlorides like 6(E)-Octadecenoyl chloride as derivatizing agents or the analysis of the corresponding fatty acid (petroselinic acid) using derivatization techniques followed by Liquid Chromatography-Mass Spectrometry (LC-MS).

Chemical derivatization is a powerful strategy for enhancing the chromatographic behavior and mass spectrometric sensitivity of lipids.[1][2] This is particularly useful in lipidomics for the quantitative analysis of a wide range of lipid species.[1][2] Reagents like benzoyl chloride and dansyl chloride are commonly used to derivatize lipids and other metabolites to improve their detection by mass spectrometry.[1][2][3][4] The principles and protocols described herein are based on established methods for other fatty acids and can be adapted for 6(E)-Octadecenoyl chloride.

Experimental Protocols

The following protocols are generalized from standard practices in fatty acid analysis by LC-MS.

Protocol 1: Sample Preparation and Extraction of Fatty Acids from Biological Matrices

This protocol describes the extraction of total fatty acids from biological samples such as plasma, cells, or tissues.

Materials:

• Methanol (B129727)

• Hydrochloric Acid (HCl)

• Potassium Hydroxide (KOH)

• Iso-octane

• Internal Standards (e.g., deuterated fatty acids)[5]

• Vortex mixer

• Centrifuge

• SpeedVac or nitrogen evaporator

Procedure:

• Sample Lysis and Internal Standard Spiking:

  • For cell pellets (e.g., 0.5 million cells), add 100 µL of internal standard solution and two volumes of methanol to lyse the cells.[5]

  • For plasma, use 200 µL of plasma diluted with 300 µL of dPBS, then add 100 µL of internal standard.[5]

• Acidification: Acidify the mixture to a final concentration of 25 mM HCl.[5]

• Lipid Extraction:

  • Add an equal volume of iso-octane to the sample.

  • Vortex thoroughly for 1 minute.

  • Centrifuge at 3000 x g for 5 minutes to separate the phases.

  • Transfer the upper organic phase (containing free fatty acids) to a new tube.

  • Repeat the extraction step on the lower aqueous phase.[5]

• Saponification (for Total Fatty Acids):

  • To the remaining methanol/aqueous fraction, add 500 µL of 1N KOH.

  • Incubate for 1 hour to hydrolyze esterified fatty acids.[5]

  • Acidify the solution with 1N HCl to a pH below 5.[5]

  • Repeat the iso-octane extraction as described in step 3.

• Drying: Combine the organic extracts and evaporate the solvent under a stream of nitrogen or using a SpeedVac.[5]

Protocol 2: Derivatization of Fatty Acids with a Chloride Reagent (e.g., Benzoyl Chloride)

This protocol is adapted from methods using benzoyl chloride and can be considered a template for derivatization.[3]

Materials:

• Dried fatty acid extract

• Benzoyl Chloride (BzCl) solution (2% v/v in acetonitrile)[3]

• 100 mM Sodium Carbonate[3]

• Acetonitrile

• Water

Procedure:

• Reconstitution: Reconstitute the dried fatty acid extract in a suitable solvent.

• Derivatization Reaction:

  • Add 10 µL of 100 mM sodium carbonate.[3]

  • Add 10 µL of 2% benzoyl chloride in acetonitrile.[3]

  • Vortex and incubate at room temperature for a specified time (e.g., 20 minutes, optimization may be required).

• Quenching: Add 50 µL of water to quench the reaction.[3]

• Sample Dilution: Dilute the sample as needed with the initial mobile phase for LC-MS analysis.

Data Presentation

The following table summarizes representative quantitative data for the analysis of derivatized metabolites from literature, which can serve as a benchmark for a validated fatty acid analysis method.

Analyte Class	Derivatizing Agent	Platform	Limit of Detection (LOD)	Linearity Range	Reference
Neurochemicals	Benzoyl Chloride	HPLC-MS/MS	< 10 nM (for most)	Not specified	[3]
Amines & Phenols	Dansyl Chloride	LC-MS	Analyte dependent	Not specified	[4]
Fatty Acids	Pentafluorobenzyl Bromide	GC-MS	Not specified	Not specified	[5]
Long-chain Fatty Acids	None (Ion Pairing)	LC-MS	5 ng/mL (median)	100-fold	[6]

Visualizations

Experimental Workflow for Fatty Acid Analysis

The following diagram illustrates the general workflow for the analysis of fatty acids from biological samples using derivatization and LC-MS.

References

• 1. researchgate.net [researchgate.net]
• 2. Benzoyl chloride derivatization improves selectivity and sensitivity of lipidomic quantitation in human serum of pancreatic cancer patients using RP-UHPLC/MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Benzoyl Chloride Derivatization with Liquid Chromatography-Mass Spectrometry for Targeted Metabolomics of Neurochemicals in Biological Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. lipidmaps.org [lipidmaps.org]
• 6. Liquid chromatography – high resolution mass spectrometry analysis of fatty acid metabolism - PMC [pmc.ncbi.nlm.nih.gov]

6(E)-Octadecenoyl chloride as an internal standard in chromatography

An in-depth examination of the application of 6(E)-Octadecenoyl Chloride as an internal standard in chromatographic analysis reveals a landscape ripe for methodological development. While specific, published applications for 6(E)-Octadecenoyl Chloride are not extensively documented, its chemical properties as a C18 monounsaturated fatty acyl chloride suggest its utility in the precise quantification of fatty acids and related lipids. This document serves as a comprehensive guide, extrapolating from established principles of internal standardization in chromatography to outline detailed application notes and protocols for its use.

Application Notes

Principle of Internal Standardization

In quantitative chromatography, an internal standard (IS) is a compound added in a constant amount to all samples, calibration standards, and blanks. The use of an internal standard is a robust technique to correct for the loss of analyte during sample preparation and to compensate for variations in injection volume and instrument response. For an internal standard to be effective, it should be a compound that is not naturally present in the sample, has similar chemical and physical properties to the analyte(s) of interest, and is well-resolved chromatographically from other sample components.

6(E)-Octadecenoyl chloride, also known as petroselaidyl chloride, is the acyl chloride derivative of petroselaidic acid (the trans-isomer of petroselinic acid). Its long hydrocarbon chain and reactive acyl chloride group make it a suitable candidate for an internal standard in the analysis of other long-chain fatty acids, particularly after derivatization.

Suitability of 6(E)-Octadecenoyl Chloride as an Internal Standard

6(E)-Octadecenoyl chloride is anticipated to be a suitable internal standard for the analysis of C16-C22 fatty acids for the following reasons:

• Structural Similarity: Its C18 backbone is structurally similar to many common fatty acids, such as oleic, linoleic, and stearic acids. This similarity suggests that it will behave comparably during extraction and derivatization steps.

• Chromatographic Behavior: After conversion to a less reactive form, such as a methyl ester (methyl petroselaidate), it is expected to exhibit good chromatographic peak shape and retention time on common gas chromatography (GC) columns used for fatty acid methyl ester (FAME) analysis.

• Absence in Samples: As a synthetic derivative, it is not naturally present in most biological samples, a primary requirement for an internal standard.

• Mass Spectrometric Signature: Its mass spectrum will be distinct from that of other common fatty acids, allowing for clear identification and quantification when using mass spectrometry (MS) detection.

Derivatization Considerations

The high reactivity of the acyl chloride group necessitates a derivatization step to a more stable form for chromatographic analysis. A common approach for fatty acid analysis is the conversion to fatty acid methyl esters (FAMEs). 6(E)-Octadecenoyl chloride can be readily converted to its methyl ester, methyl 6(E)-octadecenoate, by reaction with methanol. This derivatization can be performed concurrently with the transesterification of lipids in the sample.

Experimental Protocols

The following protocols are generalized and should be optimized for specific applications and matrices.

Protocol 1: Preparation of Internal Standard Stock Solution

• Objective: To prepare a concentrated stock solution of the internal standard.

• Materials:

  • 6(E)-Octadecenoyl chloride

  • Anhydrous hexane (B92381) or toluene (B28343) (GC grade)

  • Volumetric flasks (Class A)

  • Analytical balance

• Procedure:

  • Accurately weigh approximately 10 mg of 6(E)-Octadecenoyl chloride into a 10 mL volumetric flask.

  • Dissolve the compound in and bring to volume with anhydrous hexane or toluene.

  • This results in a stock solution of approximately 1 mg/mL. Store the solution at -20°C under an inert atmosphere (e.g., nitrogen or argon) to prevent degradation.

Protocol 2: Sample Preparation - Lipid Extraction and Derivatization

This protocol describes a one-step extraction and transesterification to FAMEs, incorporating the internal standard.

• Objective: To extract lipids from a sample and convert them, along with the internal standard, to FAMEs for GC-MS analysis.

• Materials:

  • Biological sample (e.g., plasma, tissue homogenate, cell pellet)

  • Internal Standard Stock Solution (from Protocol 1)

  • Methanol/Acetyl Chloride (20:1, v/v), freshly prepared

  • Hexane (GC grade)

  • Saturated sodium chloride solution

  • Anhydrous sodium sulfate (B86663)

  • Glass test tubes with Teflon-lined screw caps

• Procedure:

  • To a glass test tube, add a known amount of the sample (e.g., 50 µL of plasma or 1 mg of dry cell pellet).

  • Add a precise volume of the Internal Standard Stock Solution (e.g., 50 µL of 1 mg/mL stock). The amount added should be comparable to the expected amount of the analytes of interest.

  • Add 2 mL of the freshly prepared methanol/acetyl chloride solution.

  • Add 1 mL of hexane.

  • Cap the tube tightly and vortex for 30 seconds.

  • Heat the mixture at 100°C for 60 minutes in a heating block or water bath.

  • Cool the tube to room temperature.

  • Add 1 mL of saturated sodium chloride solution and vortex for 30 seconds.

  • Centrifuge at 2000 x g for 5 minutes to separate the phases.

  • Carefully transfer the upper hexane layer, containing the FAMEs, to a clean tube.

  • Add a small amount of anhydrous sodium sulfate to dry the extract.

  • Transfer the dried extract to a GC vial for analysis.

Protocol 3: GC-MS Analysis of FAMEs

• Objective: To separate and quantify the FAMEs by GC-MS.

• Instrumentation and Conditions (Example):

  • Gas Chromatograph: Agilent 8890 GC System or equivalent

  • Mass Spectrometer: Agilent 5977B MSD or equivalent

  • Column: DB-23 (60 m x 0.25 mm, 0.25 µm) or similar polar capillary column

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min

  • Inlet Temperature: 250°C

  • Injection Volume: 1 µL (splitless mode)

  • Oven Temperature Program:

    • Initial temperature: 50°C, hold for 1 min

    • Ramp 1: 25°C/min to 175°C

    • Ramp 2: 4°C/min to 230°C, hold for 5 min

  • MSD Transfer Line Temperature: 240°C

  • Ion Source Temperature: 230°C

  • Ionization Mode: Electron Ionization (EI) at 70 eV

  • Acquisition Mode: Scan (m/z 50-550) and/or Selected Ion Monitoring (SIM) for target analytes and the internal standard.

Data Presentation

Quantitative data should be summarized in tables for clarity and ease of comparison.

Table 1: GC-MS Retention Times and Monitored Ions

Compound	Retention Time (min)	Quantifier Ion (m/z)	Qualifier Ion(s) (m/z)
Methyl Palmitate (C16:0)	~15.2	270.2	74, 87
Methyl Stearate (C18:0)	~18.5	298.3	74, 87
Methyl Oleate (C18:1n9)	~18.8	296.3	264, 55
Methyl 6(E)-Octadecenoate (IS)	~18.9	296.3	264, 55
Methyl Linoleate (C18:2n6)	~19.5	294.3	67, 81

Note: Retention times are illustrative and will vary based on the specific GC system and conditions. The internal standard should be chromatographically resolved from the analytes of interest. In cases of co-elution, different quantifier ions must be used.

Table 2: Calibration Curve Data for Methyl Oleate

Standard Concentration (µg/mL)	Analyte Peak Area	IS Peak Area	Area Ratio (Analyte/IS)
1	15,230	150,500	0.101
5	76,890	151,200	0.509
10	155,100	152,300	1.018
25	380,500	150,900	2.522
50	762,300	151,800	5.022

Table 3: Quantification of Fatty Acids in a Plasma Sample

Analyte	Analyte Peak Area	IS Peak Area	Area Ratio (Analyte/IS)	Calculated Concentration (µg/mL)
Methyl Palmitate	450,670	149,800	3.008	29.8
Methyl Stearate	210,340	149,800	1.404	14.2
Methyl Oleate	680,120	149,800	4.540	45.1

Visualizations

Application Notes & Protocol: Derivatization of Monoacylglycerols with 6(E)-Octadecenoyl Chloride for Enhanced Lipid Analysis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Monoacylglycerols (MAGs) are crucial intermediates in fat and oil metabolism and serve as important signaling molecules. Their analysis is fundamental in various fields, including food science, pharmacology, and clinical diagnostics. Derivatization of MAGs is a common strategy to improve their chromatographic properties and detection sensitivity in mass spectrometry (MS). This document provides a detailed protocol for the derivatization of monoacylglycerols using 6(E)-Octadecenoyl chloride to synthesize diacylglycerols (DAGs). The resulting DAGs can be analyzed using techniques such as Thin Layer Chromatography (TLC), Gas Chromatography (GC), and Liquid Chromatography-Mass Spectrometry (LC-MS). While a specific protocol for this exact reaction is not widely published, the following procedure is based on established principles of acyl chloride chemistry and general lipid derivatization methods.[1][2][3][4]

Principle of the Reaction

The derivatization involves the acylation of the free hydroxyl groups of a monoacylglycerol with 6(E)-Octadecenoyl chloride. This reaction forms a diacylglycerol, which is generally less polar and more amenable to analysis by reverse-phase chromatography and mass spectrometry. The reaction is typically carried out in an anhydrous aprotic solvent in the presence of a weak base, such as pyridine (B92270), which acts as a catalyst and scavenges the hydrochloric acid byproduct.[2][3]

Experimental Protocol

This protocol is designed for the derivatization of a generic 1-monoacylglycerol. Researchers should adjust quantities and reaction conditions based on the specific monoacylglycerol and available instrumentation.

Materials and Reagents:

• 1-Monoacylglycerol (e.g., 1-monostearin)

• 6(E)-Octadecenoyl chloride

• Anhydrous Pyridine

• Anhydrous Dichloromethane (B109758) (DCM) or Chloroform

• Hexane (B92381)

• Ethyl Acetate (B1210297)

• Silica (B1680970) Gel for column chromatography

• Nitrogen gas supply

• Standard laboratory glassware (round-bottom flask, condenser, dropping funnel), all oven-dried before use.

Procedure:

• Reaction Setup:

  • In a dry 50 mL round-bottom flask equipped with a magnetic stirrer and under a nitrogen atmosphere, dissolve 100 mg of the 1-monoacylglycerol in 10 mL of anhydrous dichloromethane.

  • Add 1.2 molar equivalents of anhydrous pyridine to the solution.

• Addition of Acyl Chloride:

  • Dissolve 1.1 molar equivalents of 6(E)-Octadecenoyl chloride in 5 mL of anhydrous dichloromethane in a dropping funnel.

  • Add the 6(E)-Octadecenoyl chloride solution dropwise to the stirring monoacylglycerol solution at room temperature over a period of 15 minutes. Acyl chloride reactions with alcohols are often rapid.[2][4]

• Reaction:

  • After the addition is complete, allow the reaction to stir at room temperature for 2-4 hours. The progress of the reaction can be monitored by TLC using a hexane:ethyl acetate (e.g., 9:1 v/v) mobile phase.

• Work-up:

  • Once the reaction is complete, quench the reaction by adding 10 mL of deionized water.

  • Transfer the mixture to a separatory funnel and extract the organic layer.

  • Wash the organic layer sequentially with 10 mL of 1M HCl, 10 mL of saturated sodium bicarbonate solution, and 10 mL of brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and evaporate the solvent under reduced pressure using a rotary evaporator.

• Purification:

  • The crude diacylglycerol product can be purified by silica gel column chromatography.[5]

  • Prepare a silica gel column using a slurry of silica in hexane.

  • Load the crude product onto the column and elute with a gradient of hexane and ethyl acetate (e.g., starting from 100% hexane and gradually increasing the proportion of ethyl acetate).

  • Collect the fractions and analyze them by TLC to identify those containing the pure diacylglycerol.

  • Combine the pure fractions and evaporate the solvent to obtain the purified 6(E)-Octadecenoyl-derivatized monoacylglycerol.

Data Presentation

Quantitative data from the derivatization and analysis should be summarized for clarity and comparison. Below are example tables illustrating how such data could be presented.

Table 1: Reaction Yield and Purity of Derivatized Monoacylglycerol

Starting Monoacylglycerol	Molar Ratio (MAG:Acyl Chloride)	Reaction Time (hours)	Yield (%)	Purity by GC-FID (%)
1-Monostearin	1 : 1.1	2	85	98.5
1-Monoolein	1 : 1.1	2	88	99.1
1-Monopalmitin	1 : 1.1	2	82	98.2

Note: The data in this table is illustrative and based on typical yields for similar acylation reactions.

Table 2: Mass Spectrometry Data for the Derivatized Product (Example: Derivatized 1-Monostearin)

Ion Type	Calculated m/z	Observed m/z
[M+H]⁺	635.59	635.61
[M+NH₄]⁺	652.62	652.63
[M+Na]⁺	657.57	657.58

Note: The m/z values are hypothetical and would need to be confirmed by actual analysis.

Visualizations

Diagram 1: Experimental Workflow for Derivatization and Analysis

Caption: Workflow for the derivatization of monoacylglycerols.

Diagram 2: Signaling Pathway Context (Hypothetical)

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. youtube.com [youtube.com]
• 3. chemguide.co.uk [chemguide.co.uk]
• 4. youtube.com [youtube.com]
• 5. Solvent-free enzymatic synthesis of 1, 3-Diacylglycerols by direct esterification of glycerol with saturated fatty acids - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Peptide Modification with 6(E)-Octadecenoyl Chloride

For Researchers, Scientists, and Drug Development Professionals

Introduction

Lipopeptides, comprised of a lipid moiety covalently linked to a peptide chain, are a promising class of molecules with a wide range of biological activities, including antimicrobial, anticancer, and immunomodulatory effects.[1] The lipid component, often a fatty acid, plays a crucial role in the interaction of these molecules with cell membranes and their subsequent biological function.[1] This document provides detailed application notes and protocols for the modification of peptides with 6(E)-Octadecenoyl chloride, a C18 monounsaturated fatty acyl chloride, for the synthesis of novel lipopeptides.

The introduction of the 6(E)-octadecenoyl group can modulate the physicochemical properties of a peptide, such as its hydrophobicity, self-assembly behavior, and interaction with biological membranes. These modifications can lead to enhanced therapeutic potential, for instance, by improving peptide stability, bioavailability, and target engagement. This document will guide researchers through the synthesis, purification, and characterization of 6(E)-octadecenoyl-modified peptides and discuss their potential biological applications and associated signaling pathways.

Data Presentation

Table 1: Physicochemical Properties of 6(E)-Octadecenoyl Chloride

Property	Value
CAS Number	150989-03-0
Molecular Formula	C₁₈H₃₃ClO
Molecular Weight	300.91 g/mol
Appearance	Colorless to pale yellow liquid
Purity	>98%
Storage	Store at -20°C

Table 2: Representative Reaction Parameters for On-Resin N-Terminal Acylation

Parameter	Value
Resin	Rink Amide or 2-Chlorotrityl chloride resin
Peptide Scale	0.1 mmol
6(E)-Octadecenoyl chloride	3 equivalents
Base (e.g., DIPEA)	6 equivalents
Solvent	Dichloromethane (DCM) or N,N-Dimethylformamide (DMF)
Reaction Time	2-4 hours
Temperature	Room Temperature
Typical Yield (crude)	>90%

Table 3: Typical HPLC Purification Parameters for 6(E)-Octadecenoyl Peptides

Parameter	Value
Column	C18 reverse-phase (e.g., 5 µm, 100 Å, 4.6 x 250 mm)
Mobile Phase A	0.1% Trifluoroacetic acid (TFA) in Water
Mobile Phase B	0.1% Trifluoroacetic acid (TFA) in Acetonitrile (B52724)
Gradient	30-100% B over 30 minutes
Flow Rate	1 mL/min
Detection	UV at 220 nm and 280 nm
Typical Purity (post-purification)	>95%

Experimental Protocols

Protocol 1: On-Resin N-Terminal Acylation of a Peptide with 6(E)-Octadecenoyl Chloride

This protocol describes the acylation of the N-terminus of a resin-bound peptide using 6(E)-Octadecenoyl chloride.

Materials:

• Peptide-resin (fully protected, with a free N-terminus)

• 6(E)-Octadecenoyl chloride

• N,N-Diisopropylethylamine (DIPEA)

• Dichloromethane (DCM), peptide synthesis grade

• N,N-Dimethylformamide (DMF), peptide synthesis grade

• Solid-phase peptide synthesis (SPPS) vessel

• Shaker

Procedure:

• Swell the peptide-resin (1 equivalent) in DCM (10 mL/g of resin) for 30 minutes in an SPPS vessel.

• Drain the DCM.

• Wash the resin with DMF (3 x 10 mL/g).

• Dissolve 6(E)-Octadecenoyl chloride (3 equivalents) in DCM or DMF.

• Add the 6(E)-Octadecenoyl chloride solution to the resin.

• Add DIPEA (6 equivalents) to the reaction vessel.

• Shake the mixture at room temperature for 2-4 hours.

• To monitor the reaction, a small sample of the resin can be taken for a Kaiser test (ninhydrin test). A negative result (colorless or yellow beads) indicates complete acylation of the primary amine.

• Once the reaction is complete, drain the reaction solution.

• Wash the resin thoroughly with DMF (3 x 10 mL/g), DCM (3 x 10 mL/g), and finally with methanol (B129727) (2 x 10 mL/g).

• Dry the resin under vacuum.

Protocol 2: Cleavage and Deprotection of the 6(E)-Octadecenoyl Peptide from the Resin

This protocol describes the cleavage of the lipopeptide from the solid support and the removal of side-chain protecting groups.

Materials:

• 6(E)-Octadecenoyl peptide-resin

• Trifluoroacetic acid (TFA)

• Triisopropylsilane (TIS)

• Water (deionized)

• Cold diethyl ether

• Centrifuge and centrifuge tubes

• Round-bottom flask

Procedure:

• Prepare the cleavage cocktail. A common cocktail is TFA/TIS/Water (95:2.5:2.5, v/v/v).

• Add the cleavage cocktail to the dried resin in a reaction vessel (10 mL/g of resin).

• Shake the mixture at room temperature for 2-3 hours.

• Filter the resin and collect the filtrate containing the cleaved peptide into a clean round-bottom flask.

• Wash the resin with a small amount of fresh cleavage cocktail and combine the filtrates.

• Concentrate the TFA solution under a gentle stream of nitrogen or by rotary evaporation to about 10% of the original volume.

• Precipitate the crude lipopeptide by adding the concentrated solution dropwise to a centrifuge tube containing cold diethyl ether (approximately 10 times the volume of the concentrated solution).

• Centrifuge the mixture at 3000 rpm for 10 minutes.

• Decant the ether and wash the peptide pellet with cold diethyl ether (2-3 times).

• Dry the crude lipopeptide pellet under vacuum.

Protocol 3: Purification and Characterization of the 6(E)-Octadecenoyl Peptide

This protocol outlines the purification of the crude lipopeptide by reverse-phase HPLC and its characterization by mass spectrometry and NMR.

A. HPLC Purification:

• Dissolve the crude lipopeptide in a minimal amount of a suitable solvent (e.g., acetonitrile/water mixture).

• Filter the solution through a 0.45 µm syringe filter.

• Inject the filtered sample onto a C18 reverse-phase HPLC column.

• Elute the peptide using a linear gradient of acetonitrile in water with 0.1% TFA (see Table 3 for typical parameters).

• Collect the fractions corresponding to the major peak.

• Analyze the purity of the collected fractions by analytical HPLC.

• Pool the pure fractions and lyophilize to obtain the final purified lipopeptide.

B. Mass Spectrometry Characterization:

• Dissolve a small amount of the purified lipopeptide in a suitable solvent for mass spectrometry (e.g., acetonitrile/water with 0.1% formic acid).

• Analyze the sample by Electrospray Ionization Mass Spectrometry (ESI-MS) or Matrix-Assisted Laser Desorption/Ionization Time-of-Flight (MALDI-TOF) mass spectrometry.

• The observed molecular weight should correspond to the calculated molecular weight of the 6(E)-octadecenoyl-modified peptide. Fragmentation analysis (MS/MS) can be used to confirm the peptide sequence and the site of lipidation.[2][3]

C. NMR Spectroscopy Characterization:

• Dissolve the purified lipopeptide in a suitable deuterated solvent (e.g., DMSO-d₆ or CD₃CN/D₂O).

• Acquire 1D (¹H) and 2D (e.g., COSY, TOCSY, NOESY) NMR spectra.

• The ¹H NMR spectrum should show characteristic signals for the fatty acyl chain, including the olefinic protons of the double bond, in addition to the amino acid signals.[4][5] 2D NMR can be used to confirm the complete structure and conformation of the lipopeptide.[6]

Mandatory Visualization

Caption: Experimental workflow for the synthesis and characterization of 6(E)-Octadecenoyl modified peptides.

Potential Biological Applications and Signaling Pathways

Lipopeptides can interact with various biological targets, leading to a range of cellular responses. The introduction of a 6(E)-octadecenoyl chain can influence these interactions. Two potential signaling pathways that may be modulated by such lipopeptides are the Toll-like Receptor 2 (TLR2) pathway and the Glucagon-like peptide-1 (GLP-1) receptor pathway.

Toll-like Receptor 2 (TLR2) Signaling Pathway

Bacterial lipopeptides are well-known agonists of TLR2, a key pattern recognition receptor in the innate immune system.[7][8] TLR2 forms heterodimers with TLR1 or TLR6 to recognize tri- and di-acylated lipopeptides, respectively.[9] Activation of TLR2 initiates a signaling cascade that leads to the production of pro-inflammatory cytokines and the activation of an immune response. The fatty acid composition of the lipopeptide is a critical determinant of its ability to activate TLR2.[10]

Caption: Simplified TLR2 signaling pathway initiated by a lipopeptide.

Glucagon-like Peptide-1 (GLP-1) Receptor Signaling Pathway

GLP-1 is a crucial incretin (B1656795) hormone that regulates glucose homeostasis.[11] Analogs of GLP-1 are used in the treatment of type 2 diabetes. Lipidation of GLP-1 analogs is a common strategy to extend their half-life and improve their therapeutic efficacy. A 6(E)-octadecenoyl-modified peptide, if based on a GLP-1 analog, could potentially act as a long-acting agonist of the GLP-1 receptor (GLP-1R), a G-protein coupled receptor.[12]

Caption: Simplified GLP-1 receptor signaling pathway in a pancreatic β-cell.

References

• 1. mdpi.com [mdpi.com]
• 2. Mass spectral analysis of acetylated peptides: Implications in proteomics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. A mass spectrometry-based proteomics strategy to detect long-chain S-acylated peptides - Analyst (RSC Publishing) [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. Lipopeptides with improved properties: structure by NMR, purification by HPLC and structure-activity relationships of new isoleucyl-rich surfactins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Identification of amino acid substitutions in the lipopeptide surfactin using 2D NMR spectroscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. TLR2 recognizes a bacterial lipopeptide through direct binding - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Lipopeptide structure determines TLR2 dependent cell activation level - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Triacyl-lipopentapeptide adjuvants: TLR2-dependent activation of macrophages and modulation of receptor-mediated cell activation by altering acyl-moieties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Glucagon-like peptide-1 receptor - Wikipedia [en.wikipedia.org]
• 12. Glucagon-like Peptide-1 Receptor (GLP-1R) Signaling: Making the Case for a Functionally Gs Protein-Selective GPCR [mdpi.com]

Application Notes and Protocols for the Analytical Detection of 6(E)-Octadecenoyl Chloride

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the analytical detection of 6(E)-Octadecenoyl chloride. Given its reactive nature, direct analysis of this acyl chloride is challenging. The methods outlined below focus on derivatization followed by chromatographic and spectroscopic techniques to ensure stability and achieve reliable, quantifiable results.

Introduction

6(E)-Octadecenoyl chloride is a reactive acyl chloride, a derivative of 6-octadecenoic acid. Acyl chlorides are characterized by their -COCl functional group, which makes them highly susceptible to nucleophilic attack, particularly hydrolysis.[1][2][3][4] This reactivity necessitates careful sample handling and the use of derivatization techniques for accurate and precise analytical determination.[5][6] The primary analytical challenges stem from its instability and potential for rapid degradation to the corresponding carboxylic acid upon exposure to moisture.

The analytical methods detailed herein are primarily based on Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography (HPLC) with prior derivatization. These techniques are well-suited for the analysis of fatty acid derivatives and other acyl chlorides.[7][8][9] Spectroscopic methods such as Nuclear Magnetic Resonance (NMR) and Infrared (IR) spectroscopy are also discussed as valuable tools for structural confirmation.

Analytical Methodologies

The selection of an appropriate analytical method depends on the sample matrix, the required sensitivity, and the available instrumentation. Due to the high reactivity of 6(E)-Octadecenoyl chloride, derivatization is a critical step to form a more stable compound for analysis.[10][11]

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for the separation, identification, and quantification of volatile and semi-volatile compounds.[12][13][14] For the analysis of 6(E)-Octadecenoyl chloride, derivatization is essential to improve volatility and thermal stability.[5]

One common strategy involves the conversion of the acyl chloride into a less reactive and more stable ester. This can be achieved by reacting the sample with an alcohol, such as 1-propanol (B7761284), in the presence of a base like pyridine (B92270). An alternative approach, particularly if the sample has already hydrolyzed to the corresponding carboxylic acid (6(E)-octadecenoic acid), is to derivatize the acid to a pentafluorobenzyl (PFB) ester using PFBBr.[6]

High-Performance Liquid Chromatography (HPLC)

HPLC is suitable for the analysis of less volatile compounds and offers an alternative to GC-MS. To enhance the detectability of 6(E)-Octadecenoyl chloride, especially with a Diode Array Detector (DAD), a derivatization agent that introduces a chromophore into the molecule is used.[7] A common method involves reacting the acyl chloride with a nitrophenylhydrazine (B1144169) derivative, which creates a product with strong ultraviolet (UV) absorption.[6][7] This allows for sensitive detection and quantification.

Spectroscopic Methods (NMR and IR)

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are invaluable for the structural elucidation and confirmation of 6(E)-Octadecenoyl chloride and its derivatives.[15][16] While not typically used for routine quantification at low concentrations, NMR provides unambiguous structural information. Key signals to expect in the ¹H NMR spectrum of an acyl chloride derivative would be those adjacent to the carbonyl group and the double bond. For instance, in similar acyl chlorides, the protons on the carbon alpha to the carbonyl group are typically shifted downfield.[17][18]

• Infrared (IR) Spectroscopy: IR spectroscopy is a rapid method for identifying the presence of the acyl chloride functional group. A strong absorption band in the region of 1770-1815 cm⁻¹ is characteristic of the C=O stretch in an acyl chloride.[19][20] While primarily a qualitative tool, it can be used for preliminary identification and to monitor reaction progress.[21]

Quantitative Data Summary

The following table summarizes representative quantitative data for the analysis of long-chain acyl chlorides and their corresponding carboxylic acid derivatives using GC-MS and HPLC. This data is based on structurally similar compounds and serves as a benchmark for what can be expected when analyzing 6(E)-Octadecenoyl chloride.[6]

Parameter	Gas Chromatography-Mass Spectrometry (GC-MS)	High-Performance Liquid Chromatography (HPLC)
Derivatization Agent	Pentafluorobenzyl bromide (PFBBr) for the corresponding carboxylic acid	2-Nitrophenylhydrazine for the acyl chloride
Limit of Detection (LOD)	In the low ng/mL range	0.01–0.03 µg/mL[7]
Limit of Quantitation (LOQ)	Typically in the low to mid ng/mL range	Approximately 0.044 µg/L for similar compounds[6]
Linearity (R²)	>0.99[6]	>0.999[7]
Precision (RSD%)	3-13% for similar compounds[6]	<3.36%[7]
Accuracy/Recovery (%)	67-80% for similar chloride derivatives	87.8-114.1%[7]

Experimental Protocols

Protocol 1: GC-MS Analysis via Esterification

This protocol describes the derivatization of 6(E)-Octadecenoyl chloride to its propyl ester for subsequent GC-MS analysis.

Materials:

• Sample containing 6(E)-Octadecenoyl chloride

• 1-Propanol

• Pyridine

• Dichloromethane or n-Hexane (anhydrous)

• Anhydrous sodium sulfate

• GC vials and inserts

Procedure:

• Sample Preparation: Accurately weigh the sample and dissolve it in anhydrous n-hexane. It is recommended to use n-hexane as the solvent due to the low solubility of water in it, which minimizes hydrolysis of the acyl chloride.

• Derivatization:

  • To the sample solution, add a solution of 1-propanol containing 40% pyridine.

  • Vortex the mixture for 1 minute and allow it to react at room temperature for 30 minutes. The pyridine acts as a scavenger for the HCl produced during the reaction.

• Work-up:

  • Add distilled water to the reaction mixture and vortex to quench the reaction and remove excess pyridine.

  • Allow the layers to separate and carefully collect the upper organic layer (n-hexane).

  • Dry the organic layer over anhydrous sodium sulfate.

• GC-MS Analysis:

  • Transfer the dried organic extract to a GC vial.

  • Inject an appropriate volume into the GC-MS system.

Suggested GC-MS Conditions:

• Gas Chromatograph: Agilent 7890A or equivalent

• Column: DB-5ms (30 m x 0.25 mm, 0.25 µm) or similar

• Injector: Splitless mode at 250°C

• Oven Program: Start at 150°C, hold for 1 min, ramp to 300°C at 10°C/min, hold for 10 min

• Carrier Gas: Helium at a constant flow of 1 mL/min

• Mass Spectrometer:

  • Ionization Mode: Electron Ionization (EI) at 70 eV

  • Scan Range: m/z 50-550

Protocol 2: HPLC-DAD Analysis via Hydrazone Formation

This protocol is adapted from a method for determining acyl chlorides in pharmaceutical intermediates.[7]

Materials:

• Sample containing 6(E)-Octadecenoyl chloride

• Nitrophenylhydrazine derivatization reagent

• Acetonitrile (B52724) (HPLC grade)

• Water (HPLC grade)

• HPLC vials

Procedure:

• Sample Preparation: Dissolve a known amount of the sample in acetonitrile.

• Derivatization:

  • Add the nitrophenylhydrazine derivatization reagent to the sample solution.

  • Allow the reaction to proceed at room temperature. The reaction is typically rapid.[7]

• HPLC-DAD Analysis:

  • Dilute the derivatized sample with the mobile phase if necessary.

  • Transfer the solution to an HPLC vial.

  • Inject into the HPLC system.

Suggested HPLC Conditions:

• HPLC System: Agilent 1260 Infinity II or equivalent with a DAD detector

• Column: C18 column (e.g., 4.6 x 150 mm, 5 µm)

• Mobile Phase: A gradient of acetonitrile and water

• Flow Rate: 1.0 mL/min

• Detection Wavelength: Monitor at the absorbance maximum of the derivatized product (determined by UV-Vis scan).

• Column Temperature: 30°C

Visualizations

Caption: General analytical workflow for 6(E)-Octadecenoyl chloride.

Caption: Derivatization strategies for analytical methods.

References

• 1. savemyexams.com [savemyexams.com]
• 2. chemguide.co.uk [chemguide.co.uk]
• 3. youtube.com [youtube.com]
• 4. Acyl chloride - Wikipedia [en.wikipedia.org]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. benchchem.com [benchchem.com]
• 7. CN107014944A - The method that derivatization HPLC DAD methods determine acyl chlorides in medicine or its synthetic intermediate - Google Patents [patents.google.com]
• 8. arcjournals.org [arcjournals.org]
• 9. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 10. osti.gov [osti.gov]
• 11. diverdi.colostate.edu [diverdi.colostate.edu]
• 12. thepharmajournal.com [thepharmajournal.com]
• 13. longdom.org [longdom.org]
• 14. tips.sums.ac.ir [tips.sums.ac.ir]
• 15. aocs.org [aocs.org]
• 16. koreascience.kr [koreascience.kr]
• 17. Octanoyl chloride(111-64-8) 1H NMR spectrum [chemicalbook.com]
• 18. 6-Bromohexanoyl chloride(22809-37-6) 1H NMR spectrum [chemicalbook.com]
• 19. database INFRARED SPECTROSCOPY INDEX spectra analysis interpretation characteristic wavenumbers functional groups investigating molecular structure of organic compounds spectrum data Doc Brown's advanced level organic chemistry revision notes for pre-university organic chemistry [docbrown.info]
• 20. Hexanoyl chloride(142-61-0) IR Spectrum [m.chemicalbook.com]
• 21. asianpubs.org [asianpubs.org]

Application Notes and Protocols: 6(E)-Octadecenoyl Chloride in the Synthesis of Surfactants and Polymers

For Researchers, Scientists, and Drug Development Professionals

Application Note: 6(E)-Octadecenoyl chloride, an activated derivative of petroselinic acid (a C18:1 unsaturated fatty acid), serves as a versatile hydrophobic building block for the synthesis of novel surfactants and functionalized polymers. Its single unsaturation site and reactive acyl chloride group allow for a variety of chemical modifications, leading to the creation of bio-based materials with tunable properties. In surfactant synthesis, the long C18 chain provides the necessary hydrophobicity, while the acyl chloride group facilitates the attachment of various hydrophilic head groups, such as amino acids and sugars. This leads to the formation of amphiphilic molecules with applications in detergency, emulsification, and drug delivery. In polymer science, 6(E)-Octadecenoyl chloride can be utilized to hydrophobically modify polymer backbones through grafting reactions or as a co-monomer in polymerization processes involving its double bond. These modifications can alter the surface properties, solubility, and thermal characteristics of the resulting polymers, making them suitable for applications ranging from coatings and adhesives to biomaterials.

Synthesis of Surfactants

Synthesis of N-Acyl Amino Acid Surfactants

N-acyl amino acid surfactants are known for their excellent surfactancy, biodegradability, and mildness, making them ideal for personal care products and specialized industrial applications. The Schotten-Baumann reaction is a common method for their synthesis, where an amino acid is acylated with a fatty acid chloride under alkaline conditions.

Experimental Protocol: Synthesis of Sodium N-(6(E)-Octadecenoyl) Sarcosinate

This protocol is adapted from the general synthesis of N-acyl sarcosinates.[1][2]

• Preparation of Sodium Sarcosinate Solution: In a three-necked round-bottom flask equipped with a mechanical stirrer, a dropping funnel, and a pH meter, dissolve 1 mole of sarcosine (B1681465) in 500 mL of deionized water.

• pH Adjustment: While stirring, slowly add a 50% (w/v) sodium hydroxide (B78521) solution to the flask until the pH of the sarcosine solution reaches 10.0-11.0. Maintain the temperature below 30°C using an ice bath.

• Acylation Reaction: Slowly add 1 mole of 6(E)-Octadecenoyl chloride to the sodium sarcosinate solution via the dropping funnel over a period of 1-2 hours.

• Maintaining Alkaline Conditions: Throughout the addition of the acid chloride, maintain the pH of the reaction mixture between 10.0 and 11.0 by the continuous addition of the 50% sodium hydroxide solution. The temperature should be kept between 30-40°C.

• Reaction Completion: After the addition is complete, continue stirring the mixture for an additional 2-3 hours at 40°C to ensure the reaction goes to completion.

• Final pH Adjustment and Purification: Cool the reaction mixture to room temperature and adjust the pH to 7.0-7.5 with hydrochloric acid. The resulting product, sodium N-(6(E)-octadecenoyl) sarcosinate, can be purified by extraction with a suitable organic solvent to remove any unreacted fatty acid, followed by evaporation of the aqueous phase.

Synthesis of Sugar-Based Non-ionic Surfactants

Sugar-based surfactants, such as sorbitan (B8754009) esters, are widely used as non-ionic emulsifiers in the food, cosmetic, and pharmaceutical industries due to their low toxicity and good biodegradability. They are typically synthesized by the esterification of a sugar alcohol, like sorbitol, with a fatty acid or its derivative.

Experimental Protocol: Synthesis of Sorbitan Mono-6(E)-octadecenoate

This protocol is a generalized procedure based on the synthesis of sorbitan esters.[3][4]

• Anhydrization of Sorbitol: In a reaction vessel, heat 1 mole of sorbitol under reduced pressure in the presence of an acid catalyst (e.g., p-toluenesulfonic acid) to form anhydro sorbitol (sorbitan).

• Esterification Reaction: To the resulting anhydro sorbitol, add 1 mole of 6(E)-Octadecenoyl chloride and an alkaline catalyst (e.g., sodium hydroxide) at a temperature not exceeding 215°C.[4]

• Reaction Conditions: The reaction is carried out under an inert atmosphere (e.g., nitrogen) with continuous stirring for several hours until the desired degree of esterification is achieved, which can be monitored by measuring the acid value of the reaction mixture.

• Neutralization and Purification: Once the reaction is complete, the catalyst is neutralized with an acid (e.g., phosphoric acid). The crude product can be purified by washing with water to remove any remaining salts and unreacted starting materials.

Quantitative Data for C18 Unsaturated Fatty Acid-Based Surfactants

Surfactant Type	Hydrophobic Tail	Critical Micelle Concentration (CMC)	Reference
Anionic	Oleoyl (C18:1)	Varies with head group and conditions	[5]
Anionic	Linoleoyl (C18:2)	1.5 x 10⁻⁴ M (at pH 7.5)	[6]

Note: The CMC is a fundamental property of a surfactant and is dependent on factors such as the nature of the hydrophilic head group, temperature, and the ionic strength of the solution. The values presented are for the corresponding fatty acids, and the CMC of their derivatives will vary.

Use in Polymer Synthesis

6(E)-Octadecenoyl chloride is a monofunctional molecule and therefore cannot undergo condensation polymerization on its own to form a polymer like nylon. However, it can be used to modify existing polymers or act as a comonomer in addition polymerization.

Polymer Modification by "Grafting To"

"Grafting to" is a method where pre-synthesized polymer chains are attached to a polymer backbone.[7] 6(E)-Octadecenoyl chloride can be grafted onto polymers containing nucleophilic functional groups, such as hydroxyl (-OH) or amine (-NH2) groups, to impart hydrophobicity.

Application Note: The grafting of 6(E)-Octadecenoyl chloride onto hydrophilic polymers like polyvinyl alcohol (PVOH), cellulose, or chitosan (B1678972) can significantly alter their surface properties.[8][9] This modification reduces the surface energy and increases the hydrophobicity of the material, which can be beneficial for applications such as creating water-repellent coatings, modifying the surface of biomaterials to control protein adsorption, or enhancing the compatibility of natural fibers in composite materials.

Experimental Protocol: Grafting of 6(E)-Octadecenoyl Chloride onto Polyvinyl Alcohol (PVOH)

This protocol is a generalized method for the chemical grafting of fatty acid chlorides onto PVOH.[8]

• Substrate Preparation: A film or surface of PVOH is prepared.

• Grafting Reaction: The PVOH substrate is exposed to a solution of 6(E)-Octadecenoyl chloride in a suitable organic solvent (e.g., toluene (B28343) or DMF) in the presence of a base (e.g., pyridine (B92270) or triethylamine) to act as an acid scavenger for the HCl byproduct.

• Reaction Conditions: The reaction is typically carried out at an elevated temperature (e.g., 80-100°C) for several hours under an inert atmosphere.

• Washing and Drying: After the reaction, the modified PVOH substrate is thoroughly washed with a solvent to remove any unreacted 6(E)-Octadecenoyl chloride and the base. The substrate is then dried.

• Characterization: The success of the grafting can be confirmed by techniques such as Fourier-transform infrared spectroscopy (FTIR) to detect the presence of the ester carbonyl group, and by measuring the contact angle to assess the change in surface hydrophobicity.

Co-polymerization via the Alkene Group

The carbon-carbon double bond in 6(E)-Octadecenoyl chloride allows it to participate in addition polymerization reactions, such as free-radical polymerization, with other vinyl monomers.

Application Note: By co-polymerizing 6(E)-Octadecenoyl chloride with monomers like styrene, acrylates, or vinyl acetate, it is possible to incorporate long hydrophobic side chains into the polymer backbone. This can act as an internal plasticizer, reducing the glass transition temperature of the polymer and increasing its flexibility. The unsaturation in the side chain also offers a site for post-polymerization modification, such as cross-linking through oxidation, which is a mechanism used in drying oils.[10]

Visualizations

Caption: Workflow for the synthesis of surfactants from 6(E)-Octadecenoyl chloride.

Caption: "Grafting to" approach for polymer modification.

Caption: Co-polymerization of 6(E)-Octadecenoyl chloride with a vinyl monomer.

References

• 1. CN104741031A - Fatty acyl sodium sarcosinate and preparation method of composition containing surfactant - Google Patents [patents.google.com]
• 2. cir-safety.org [cir-safety.org]
• 3. btsjournals.com [btsjournals.com]
• 4. US4297290A - Process for preparing sorbitan esters - Google Patents [patents.google.com]
• 5. cosmeticsinfo.org [cosmeticsinfo.org]
• 6. Linoleic acid - Wikipedia [en.wikipedia.org]
• 7. m.youtube.com [m.youtube.com]
• 8. Frontiers | Grafting of Fatty Acids on Polyvinyl Alcohol: Effects on Surface Energy and Adhesion Strength of Acrylic Pressure Sensitive Adhesives [frontiersin.org]
• 9. cris.unibo.it [cris.unibo.it]
• 10. researchgate.net [researchgate.net]

Technical Notes & Optimization

Optimizing reaction conditions for 6(E)-Octadecenoyl chloride

Welcome to the technical support center for 6(E)-Octadecenoyl chloride. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) related to the synthesis and handling of this compound.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Synthesis of 6(E)-Octadecenoyl Chloride

Q1: What is the recommended method for synthesizing 6(E)-Octadecenoyl chloride from 6(E)-Octadecenoic acid?

A1: The most common and effective method is the reaction of 6(E)-Octadecenoic acid with thionyl chloride (SOCl₂).[1][2] This reaction converts the carboxylic acid into the more reactive acyl chloride.[1] The byproducts of this reaction, sulfur dioxide (SO₂) and hydrogen chloride (HCl), are gaseous and can be easily removed, which drives the reaction to completion.[1]

Q2: I am experiencing low yields in my synthesis of 6(E)-Octadecenoyl chloride. What are the potential causes and solutions?

A2: Low yields are often due to the high reactivity and moisture sensitivity of the acyl chloride product. Here are some common causes and troubleshooting steps:

• Presence of Moisture: Acyl chlorides readily hydrolyze back to the carboxylic acid in the presence of water.[3]

  • Solution: Ensure all glassware is oven-dried and cooled under an inert atmosphere (e.g., nitrogen or argon). Use anhydrous solvents and reagents.

• Incomplete Reaction: The conversion of the carboxylic acid may not be complete.

  • Solution: Ensure a slight excess of thionyl chloride is used. The reaction can be gently heated to ensure completion. Monitoring the reaction is crucial.

• Degradation during Purification: 6(E)-Octadecenoyl chloride can decompose at high temperatures.

  • Solution: Purify the product using vacuum distillation to lower the boiling point and prevent thermal degradation.[3]

Q3: Can the double bond in 6(E)-Octadecenoyl chloride react with thionyl chloride or isomerize during the reaction?

A3: While thionyl chloride can react with some unsaturated compounds, reactions with isolated double bonds in fatty acid chains are not commonly reported under the standard conditions for acyl chloride formation.[4] Isomerization of the (E) double bond is also not a major reported side reaction, but it is good practice to maintain the lowest effective reaction temperature to minimize any potential side reactions.

Reaction Monitoring and Characterization

Q4: How can I monitor the progress of the reaction to form 6(E)-Octadecenoyl chloride?

A4: Monitoring the reaction can be challenging due to the reactivity of the product.

• FTIR Spectroscopy: This is an effective method to monitor the disappearance of the broad O-H stretch of the carboxylic acid (around 2500-3300 cm⁻¹) and the appearance of the sharp C=O stretch of the acyl chloride at a higher frequency (around 1800 cm⁻¹).[5][6]

• TLC Analysis: Direct TLC analysis of the acyl chloride can be misleading as it may hydrolyze on the silica (B1680970) gel plate, showing a spot corresponding to the starting carboxylic acid. To circumvent this, a small aliquot of the reaction mixture can be quenched with a primary alcohol (e.g., methanol) to form the stable methyl ester, which can then be analyzed by TLC.

Q5: What are the expected spectral characteristics for 6(E)-Octadecenoyl chloride?

A5:

• ¹H NMR: Expect characteristic peaks for the protons adjacent to the carbonyl group and the double bond. The protons alpha to the carbonyl group (on C2) will be shifted downfield. The vinylic protons of the (E)-double bond will appear as multiplets.

• ¹³C NMR: The carbonyl carbon will have a characteristic chemical shift. The carbons of the double bond will also be identifiable in the olefinic region of the spectrum.

• Mass Spectrometry (GC-MS): The molecular ion peak may be observed, along with characteristic fragmentation patterns. Due to the presence of chlorine, an M+2 peak with approximately one-third the intensity of the molecular ion peak is expected.[5] For reliable GC-MS analysis, derivatization to a more stable ester may be necessary.[7]

Purification and Storage

Q6: What is the best method for purifying crude 6(E)-Octadecenoyl chloride?

A6: Vacuum distillation is the recommended method for purifying 6(E)-Octadecenoyl chloride.[3][8] This technique allows for distillation at a lower temperature, which is crucial to prevent thermal decomposition of the product.[3] It is important to use a dry, inert atmosphere during the distillation process.

Q7: How should I store purified 6(E)-Octadecenoyl chloride?

A7: Due to its reactivity and moisture sensitivity, 6(E)-Octadecenoyl chloride should be stored in a tightly sealed container under an inert atmosphere (e.g., argon or nitrogen) at low temperatures (freezer storage is recommended) to minimize degradation.

Data Presentation

Table 1: Recommended Reagents and Stoichiometry for Synthesis

Reagent	Role	Recommended Stoichiometry (molar ratio)	Notes
6(E)-Octadecenoic acid	Starting Material	1.0	Ensure high purity and dryness.
Thionyl chloride (SOCl₂)	Chlorinating Agent	1.2 - 2.0	Use of excess ensures complete conversion.[9]
N,N-Dimethylformamide (DMF)	Catalyst	Catalytic amount (1-2 drops)	Optional, but can accelerate the reaction.[10]
Anhydrous Solvent (e.g., Dichloromethane, Toluene)	Reaction Medium	Sufficient for dissolution	Optional, the reaction can also be run neat with SOCl₂.

Table 2: Typical Reaction Conditions for Acyl Chloride Synthesis

Parameter	Recommended Range	Notes
Temperature	Room Temperature to 60°C	Start at room temperature. Gentle heating can be applied to increase the reaction rate if necessary.
Reaction Time	1 - 4 hours	Monitor the reaction by FTIR for completion.
Atmosphere	Inert (Nitrogen or Argon)	Crucial to prevent hydrolysis of the product.

Experimental Protocols

Protocol 1: Synthesis of 6(E)-Octadecenoyl chloride

• Preparation: Set up a round-bottom flask with a reflux condenser and a gas inlet for an inert atmosphere. Ensure all glassware is thoroughly oven-dried and cooled under a stream of dry nitrogen.

• Reaction Setup: Charge the flask with 6(E)-Octadecenoic acid (1.0 eq). If using a solvent, add anhydrous dichloromethane.

• Addition of Thionyl Chloride: Slowly add thionyl chloride (1.5 eq) to the reaction mixture at room temperature with stirring. If using a catalyst, add 1-2 drops of anhydrous DMF.

• Reaction: Stir the mixture at room temperature or heat gently to 40-50°C for 2-3 hours. The reaction progress can be monitored by observing the cessation of gas evolution (HCl and SO₂) and by FTIR analysis.

• Work-up: Once the reaction is complete, remove the excess thionyl chloride and solvent under reduced pressure. It is advisable to co-evaporate with an anhydrous solvent like toluene (B28343) a few times to ensure complete removal of residual SOCl₂.[11]

• Purification: Purify the crude 6(E)-Octadecenoyl chloride by vacuum distillation. Collect the fraction that distills at a constant temperature.

Protocol 2: Quality Control by Derivatization for GC-MS Analysis

• Sample Preparation: In a clean, dry vial, dissolve a small amount of the purified 6(E)-Octadecenoyl chloride in anhydrous methanol.

• Reaction: Let the mixture stand at room temperature for 30 minutes to allow for the complete conversion of the acyl chloride to the methyl ester.

• Analysis: Analyze the resulting methyl 6(E)-octadecenoate by GC-MS. This will provide information on the purity of the acyl chloride and confirm the presence and geometry of the double bond.

Visualizations

Caption: Workflow for the synthesis and purification of 6(E)-Octadecenoyl chloride.

Caption: A decision tree for troubleshooting low yields in the synthesis.

References

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. benchchem.com [benchchem.com]
• 4. US5912371A - Method for preparing fatty acid chlorides - Google Patents [patents.google.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. Reddit - The heart of the internet [reddit.com]
• 7. Derivatization and rapid GC-MS screening of chlorides relevant to the Chemical Weapons Convention in organic liquid samples - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 8. researchgate.net [researchgate.net]
• 9. Organic Syntheses Procedure [orgsyn.org]
• 10. pjoes.com [pjoes.com]
• 11. researchgate.net [researchgate.net]

Technical Support Center: 6(E)-Octadecenoyl Chloride Synthesis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of 6(E)-Octadecenoyl chloride.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section addresses common issues encountered during the synthesis of 6(E)-Octadecenoyl chloride, focusing on the widely used methods of reacting 6(E)-Octadecenoic acid (elaidic acid) with a chlorinating agent such as thionyl chloride or oxalyl chloride.

Q1: What are the most common impurities in 6(E)-Octadecenoyl chloride synthesis and how can they be identified?

The most prevalent impurities include unreacted 6(E)-Octadecenoic acid, residual chlorinating agents and their byproducts, the corresponding acid anhydride (B1165640), and geometric isomers.

• Unreacted 6(E)-Octadecenoic Acid: This is a common impurity resulting from an incomplete reaction.

• Residual Chlorinating Agent and Byproducts: Excess chlorinating agents (e.g., thionyl chloride, oxalyl chloride) and their non-volatile byproducts (e.g., phosphorous acid from PCl₃, POCl₃ from PCl₅) may remain if not completely removed during workup.

• 6(E)-Octadecenoic Anhydride: This byproduct can form from the reaction of 6(E)-Octadecenoyl chloride with unreacted 6(E)-Octadecenoic acid.

• Geometric Isomer (Z-isomer - Oleoyl Chloride): While generally not a major issue under standard conditions, isomerization of the trans-double bond to the cis-isomer is a potential impurity that should be monitored, especially if the reaction is subjected to harsh conditions.

Identification: A combination of Gas Chromatography-Mass Spectrometry (GC-MS) and Fourier-Transform Infrared (FTIR) spectroscopy is recommended for the identification and quantification of these impurities. For GC-MS analysis, derivatization of the product to its corresponding methyl ester (FAME) is a common and effective technique.

Q2: My final product has a yellow or brown tint. What is the cause of this discoloration and how can I prevent it?

Discoloration in 6(E)-Octadecenoyl chloride is often indicative of impurities formed through side reactions.

• High Reaction Temperature: Excessive heat can lead to the formation of colored polymeric byproducts. It is crucial to maintain the recommended reaction temperature.

• Impurities in Starting Materials: The purity of the initial 6(E)-Octadecenoic acid is critical. Impurities in the starting material can lead to colored byproducts.

• Presence of Oxygen or Moisture: Exposure to air and moisture can contribute to the formation of colored impurities.

Preventative Measures:

• Ensure the use of high-purity 6(E)-Octadecenoic acid.

• Maintain strict temperature control throughout the reaction.

• Conduct the reaction under an inert atmosphere (e.g., nitrogen or argon) to minimize exposure to air and moisture.

Q3: My reaction yield is consistently low. What are the potential causes and how can I improve it?

Low yields can be attributed to several factors throughout the experimental process:

• Incomplete Reaction: The reaction may not have gone to completion. This can be addressed by increasing the reaction time or using a slight excess of the chlorinating agent.

• Hydrolysis of the Product: 6(E)-Octadecenoyl chloride is highly reactive and susceptible to hydrolysis back to the carboxylic acid if it comes into contact with water. Ensure all glassware is thoroughly dried and the reaction is performed under anhydrous conditions.

• Loss During Workup: The product can be lost during the removal of excess chlorinating agent or during purification steps. Careful distillation under reduced pressure is crucial.

• Side Reactions: The formation of byproducts such as the anhydride will reduce the yield of the desired acyl chloride.

Troubleshooting & Optimization:

• Monitor the reaction progress using Thin Layer Chromatography (TLC) or FTIR to ensure the disappearance of the starting carboxylic acid.

• Use freshly distilled and high-purity chlorinating agents.

• Ensure all solvents are anhydrous.

• Optimize the purification process to minimize product loss. For instance, using a Kugelrohr apparatus for small-scale distillations can be effective.

Quantitative Data on Impurities

While specific quantitative data for 6(E)-Octadecenoyl chloride synthesis is not widely published, the following table provides an estimate of typical impurity levels based on analogous syntheses of long-chain fatty acid chlorides. The actual impurity profile will vary depending on the reaction conditions and purification methods.

Impurity	Typical Concentration Range (%)	Analytical Method for Detection
Unreacted 6(E)-Octadecenoic Acid	1 - 5	GC-MS (as FAME), FTIR
6(E)-Octadecenoic Anhydride	< 2	GC-MS (as FAME), FTIR
Residual Thionyl Chloride	< 1 (after workup)	GC-MS
Geometric Isomer (Z-isomer)	< 1	GC-MS (as FAME)

Experimental Protocols

1. Synthesis of 6(E)-Octadecenoyl Chloride using Thionyl Chloride (General Procedure)

This protocol is a general method for the preparation of fatty acid chlorides and can be adapted for 6(E)-Octadecenoyl chloride.

• Materials:

  • 6(E)-Octadecenoic acid

  • Thionyl chloride (SOCl₂)

  • Anhydrous toluene (B28343) (optional, for workup)

  • Dry, two-necked round-bottom flask

  • Reflux condenser with a gas outlet to a scrubber (for HCl and SO₂)

  • Stirring apparatus

  • Heating mantle or water bath

• Procedure:

  • In a clean, dry, two-necked round-bottom flask, place 6(E)-Octadecenoic acid (1 equivalent).

  • Slowly add thionyl chloride (1.2 - 1.5 equivalents) to the flask with gentle shaking or stirring.

  • The reaction mixture is then gently refluxed (typically in a water bath at 35-40°C) for a period of 2-5 hours, or until the evolution of HCl and SO₂ gas ceases.[1]

  • After the reaction is complete, the excess thionyl chloride is removed. This can be achieved by distillation under reduced pressure.[1]

  • To ensure complete removal of thionyl chloride, anhydrous toluene can be added to the mixture and then removed by distillation. This process can be repeated a few times.

  • The resulting crude 6(E)-Octadecenoyl chloride can be used directly for subsequent reactions or further purified by vacuum distillation.

2. GC-MS Analysis of Impurities (as Fatty Acid Methyl Esters - FAMEs)

This protocol outlines a general procedure for the analysis of the purity of the synthesized acyl chloride.

• Materials:

  • Sample of 6(E)-Octadecenoyl chloride

  • Anhydrous methanol (B129727)

  • Anhydrous hexane (B92381)

  • Anhydrous sodium sulfate (B86663)

  • GC vials

  • GC-MS instrument with a suitable capillary column (e.g., DB-5MS)

• Procedure:

  • Derivatization: In a clean, dry vial, dissolve a small amount of the 6(E)-Octadecenoyl chloride sample in anhydrous hexane. Add an excess of anhydrous methanol and allow the mixture to stand at room temperature for 15-30 minutes to ensure complete conversion to the methyl ester.

  • Workup: Add a small amount of anhydrous sodium sulfate to the vial to remove any residual moisture.

  • Sample Preparation for GC-MS: Transfer the clear hexane layer containing the fatty acid methyl esters to a GC vial.

  • GC-MS Analysis: Inject the sample into the GC-MS system. The oven temperature program should be optimized to achieve good separation of the different fatty acid methyl esters. A typical program might start at a lower temperature and ramp up to a higher temperature to elute the long-chain esters.

  • Data Analysis: Identify the peaks in the chromatogram by comparing their mass spectra to a library of known compounds (e.g., NIST library) and by their retention times. Quantify the impurities by comparing their peak areas to that of the main product peak.

Visualizations

Caption: Workflow for the synthesis of 6(E)-Octadecenoyl chloride.

Caption: Logical relationships of common impurities in the synthesis.

References

• 1. researchgate.net [researchgate.net]

Side reactions of 6(E)-Octadecenoyl chloride with solvents

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) concerning the side reactions of 6(E)-Octadecenoyl chloride with common laboratory solvents. This resource is intended for researchers, scientists, and drug development professionals to help anticipate and resolve issues during synthesis.

Frequently Asked Questions (FAQs)

Q1: Why is 6(E)-Octadecenoyl chloride so reactive?

Acyl chlorides, including 6(E)-Octadecenoyl chloride, are highly reactive due to the electronic nature of the acyl chloride functional group. The carbon atom of the carbonyl group is bonded to two highly electronegative atoms: oxygen and chlorine.[1][2] These atoms withdraw electron density, making the carbonyl carbon highly electrophilic and susceptible to attack by nucleophiles.[1][2]

Q2: What is the most common side reaction when working with 6(E)-Octadecenoyl chloride?

The most prevalent and often unavoidable side reaction is hydrolysis. Acyl chlorides react readily with water, including atmospheric moisture, to form the corresponding carboxylic acid (in this case, 6(E)-Octadecenoic acid) and hydrochloric acid (HCl).[1][3][4] This reaction is typically vigorous and exothermic.[3] For this reason, all experiments should be conducted under strictly anhydrous conditions.[3]

Q3: Can I use protic solvents like ethanol (B145695) or methanol (B129727) with 6(E)-Octadecenoyl chloride?

Using protic solvents like alcohols will lead to a rapid side reaction called alcoholysis (or solvolysis).[4][5] 6(E)-Octadecenoyl chloride will react with an alcohol to form the corresponding ester (e.g., ethyl 6(E)-octadecenoate with ethanol) and HCl.[1][4] This reaction is generally fast and exothermic.[4] Therefore, protic solvents should be avoided unless the goal of the reaction is to form an ester.

Q4: Are "aprotic" solvents like Dichloromethane (B109758) (DCM), Tetrahydrofuran (THF), or N,N-Dimethylformamide (DMF) completely inert?

While generally much less reactive than protic solvents, common aprotic solvents are not always completely inert and their purity is critical.

• Dichloromethane (DCM) : Generally considered a good, relatively inert solvent for acyl chlorides.[2] However, it must be anhydrous, as any residual water will cause hydrolysis.

• Tetrahydrofuran (THF) : Ethers like THF are generally compatible, but peroxides (formed on storage) can pose a hazard. Anhydrous THF is essential.

• N,N-Dimethylformamide (DMF) : DMF can catalyze both the formation of acyl chlorides (using reagents like oxalyl chloride) and their reactions.[6] However, DMF is hygroscopic and can contain amine impurities from degradation, which can react with the acyl chloride to form an amide. At elevated temperatures, DMF can react with acyl chlorides to form a Vilsmeier-type reagent, which can lead to other side products.

Q5: My reaction is not working, and I suspect the 6(E)-Octadecenoyl chloride has degraded. How can I check its quality?

Degradation of 6(E)-Octadecenoyl chloride, primarily through hydrolysis, is a common issue.[7] You can check for the presence of the corresponding carboxylic acid using the analytical methods described in the protocols section below, such as IR or ¹H NMR spectroscopy. A simple qualitative check is to carefully add a drop of the acyl chloride to a small amount of silver nitrate (B79036) solution in ethanol; a rapid formation of a white precipitate (AgCl) indicates the presence of the reactive chloride. However, this does not quantify purity.

Troubleshooting Guides

This section addresses common problems encountered during reactions involving 6(E)-Octadecenoyl chloride.

Problem 1: Low or No Yield of Desired Product

Potential Cause	Troubleshooting Step
Degradation of 6(E)-Octadecenoyl Chloride	The acyl chloride may have hydrolyzed due to improper storage or exposure to atmospheric moisture.[7] Solution: Use a fresh batch or purify the existing stock by distillation (under vacuum for high molecular weight acyl chlorides). Confirm purity via ¹H NMR or IR spectroscopy before use.
Presence of Water in Solvent or Reagents	Trace amounts of water in the reaction solvent or on glassware will consume the acyl chloride.[8][9] Solution: Use freshly dried, anhydrous solvents. Flame-dry all glassware under vacuum or in an oven and cool under an inert atmosphere (e.g., nitrogen or argon) before use.
Suboptimal Reaction Temperature	The reaction may be too slow at low temperatures or side reactions may dominate at high temperatures.[8] Solution: Systematically optimize the temperature. Start at a low temperature (e.g., 0 °C) and allow the reaction to slowly warm to room temperature. Monitor progress by TLC or another suitable method.
Poor Nucleophile Reactivity	If reacting with a weak nucleophile, the reaction may be slow or not proceed to completion. Solution: Consider using a stronger nucleophile, or add a nucleophilic catalyst like 4-Dimethylaminopyridine (DMAP) for reactions with sterically hindered alcohols.[7]

Problem 2: Formation of Multiple Unidentified Products

Potential Cause	Troubleshooting Step
Reaction with Solvent	As discussed in the FAQs, solvents like DMF or impure aprotic solvents can participate in side reactions. Solution: Switch to a more inert solvent like anhydrous dichloromethane or toluene.
Presence of Impurities in Starting Material	The commercial 6(E)-Octadecenoyl chloride or the nucleophile may contain reactive impurities. Solution: Purify all starting materials before the reaction. Check the purity of the starting materials by NMR or GC-MS.
Reaction with Base	If a base is used (e.g., triethylamine, pyridine), it can sometimes react with the acyl chloride or promote side reactions. Aqueous bases like NaOH will rapidly hydrolyze the acyl chloride.[10] Solution: Use a non-nucleophilic, hindered base like 2,6-lutidine if a proton scavenger is needed. Ensure the base is anhydrous.

Experimental Protocols

Protocol 1: Monitoring Hydrolysis Side Reaction by ¹H NMR Spectroscopy

This protocol allows for the quantification of the hydrolysis of 6(E)-Octadecenoyl chloride to 6(E)-Octadecenoic acid.

• Sample Preparation:

  • Carefully prepare a stock solution of 6(E)-Octadecenoyl chloride in an anhydrous deuterated solvent (e.g., CDCl₃) in a glovebox or under an inert atmosphere.

  • Take an initial ¹H NMR spectrum to serve as a T=0 reference.

  • To monitor the reaction with a solvent, an aliquot of the reaction mixture can be taken, the solvent removed under vacuum, and the residue dissolved in CDCl₃.

• ¹H NMR Analysis:

  • Acquire a ¹H NMR spectrum of the sample.

  • Key Signals to Monitor:

    • 6(E)-Octadecenoyl chloride: The alpha-protons (CH₂) next to the COCl group typically appear around δ 2.8-2.9 ppm.

    • 6(E)-Octadecenoic acid: The alpha-protons (CH₂) next to the COOH group appear further upfield, around δ 2.3-2.4 ppm. The carboxylic acid proton will appear as a broad singlet at δ 10-12 ppm.

  • Quantification: Integrate the alpha-proton signals for both the acyl chloride and the carboxylic acid. The molar ratio can be calculated from the ratio of these integrals.

Protocol 2: Detection of Ester Side Products by GC-MS

This protocol is for detecting the formation of methyl or ethyl esters if methanol or ethanol are present as impurities in the solvent.

• Derivatization (Quenching):

  • Take an aliquot of the reaction mixture.

  • To quench any remaining reactive 6(E)-Octadecenoyl chloride and make the carboxylic acid visible by GC, add an excess of a derivatizing agent like N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) or convert the acids to methyl esters using a milder agent like trimethylsilyldiazomethane (B103560) if the original side product is not a methyl ester. A simpler method is to quench with methanol to convert the remaining acyl chloride to the methyl ester.[11]

• GC-MS Analysis:

  • Column: Use a non-polar capillary column suitable for fatty acid methyl ester (FAME) analysis (e.g., DB-5ms).

  • Injection: Inject the derivatized/quenched sample.

  • Oven Program: Start at a low temperature (e.g., 60-100 °C) and ramp up to a high temperature (e.g., 300 °C) to elute the long-chain compounds.[12]

  • Mass Spectrometer: Operate in electron ionization (EI) mode.

  • Identification:

    • Identify the peak for the methyl or ethyl ester of 6(E)-Octadecenoic acid by its retention time and mass spectrum.

    • Compare the obtained mass spectrum with a library (e.g., NIST) for confirmation. The molecular ion and characteristic fragmentation patterns will confirm the identity of the ester.

Visualizations

Caption: A troubleshooting workflow for low yield in reactions with 6(E)-Octadecenoyl chloride.

Caption: Common nucleophilic substitution side reactions of 6(E)-Octadecenoyl chloride.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. fiveable.me [fiveable.me]
• 3. Reactions of Acid Chlorides (ROCl) with Nucleophiles - Chemistry Steps [chemistrysteps.com]
• 4. savemyexams.com [savemyexams.com]
• 5. benchchem.com [benchchem.com]
• 6. Acyl chloride - Wikipedia [en.wikipedia.org]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. Reddit - The heart of the internet [reddit.com]
• 11. determination of acetyl chloride contents - Chromatography Forum [chromforum.org]
• 12. 4.7. Fatty Acid Analysis by GC-MS [bio-protocol.org]

Technical Support Center: 6(E)-Octadecenoyl Chloride Derivatization

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 6(E)-Octadecenoyl chloride derivatization reactions.

Frequently Asked Questions (FAQs)

Q1: What are the most common applications of 6(E)-Octadecenoyl chloride derivatization?

A1: 6(E)-Octadecenoyl chloride is a reactive acyl chloride derivative of 6(E)-Octadecenoic acid. Its derivatization is primarily used to synthesize a variety of esters and amides. These derivatives are often utilized in the development of surfactants, polymers, and other materials where the introduction of a long, unsaturated fatty acid chain can impart specific physical properties.[1] Additionally, in biochemical research and drug development, it can be used to modify biological molecules.[1]

Q2: What types of nucleophiles can be used to derivatize 6(E)-Octadecenoyl chloride?

A2: 6(E)-Octadecenoyl chloride readily reacts with a variety of nucleophiles. The most common are primary and secondary amines to form amides, and primary and secondary alcohols or phenols to form esters.[1][2][3]

Q3: What general precautions should be taken when working with 6(E)-Octadecenoyl chloride?

A3: 6(E)-Octadecenoyl chloride is an acyl chloride and is therefore sensitive to moisture and reactive towards nucleophiles.[4] It is crucial to use anhydrous (dry) solvents and reagents, and to perform reactions under an inert atmosphere (e.g., nitrogen or argon) to prevent hydrolysis of the acyl chloride to the corresponding carboxylic acid, which would reduce your yield.[5] All glassware should be thoroughly dried before use.

Q4: How can I monitor the progress of my derivatization reaction?

A4: The progress of the reaction can be monitored by Thin Layer Chromatography (TLC). The starting material, 6(E)-Octadecenoyl chloride, is prone to hydrolysis on a silica (B1680970) TLC plate, so it's often more practical to monitor the disappearance of the nucleophile (amine or alcohol) and the appearance of the less polar product (amide or ester).

Troubleshooting Guide

Low or No Yield

Q: My derivatization reaction has a low yield or did not produce any product. What are the common causes and how can I improve the yield?

A: Low yields in 6(E)-Octadecenoyl chloride derivatization can arise from several factors. Below are common causes and troubleshooting steps:

• Moisture Contamination: Acyl chlorides are highly susceptible to hydrolysis. The presence of water in your reaction will convert the 6(E)-Octadecenoyl chloride to 6(E)-Octadecenoic acid, which will not react under these conditions.

  • Solution: Ensure all glassware is oven-dried or flame-dried before use. Use anhydrous solvents and fresh, high-purity reagents. Running the reaction under an inert atmosphere of nitrogen or argon is highly recommended.[5]

• Inadequate Purity of Starting Materials: Impurities in the 6(E)-Octadecenoyl chloride or the nucleophile can interfere with the reaction.

  • Solution: Use freshly opened or purified reagents. The purity of 6(E)-Octadecenoyl chloride can be checked by techniques like IR spectroscopy (looking for the characteristic C=O stretch of the acyl chloride).

• Suboptimal Reaction Temperature: The reaction temperature can significantly impact the yield.

  • Solution: While many derivatizations with acyl chlorides proceed at room temperature, some may require gentle heating to overcome the activation energy.[5] Conversely, excessively high temperatures can lead to side reactions and decomposition. It is advisable to start the reaction at 0°C and allow it to slowly warm to room temperature.

• Incorrect Stoichiometry: An incorrect ratio of reactants can lead to incomplete conversion.

  • Solution: Typically, a slight excess (1.05-1.2 equivalents) of the 6(E)-Octadecenoyl chloride is used to ensure complete consumption of the more valuable nucleophile. For reactions with amines, it's crucial to use a base to neutralize the HCl byproduct.[6]

• Poor Nucleophilicity of the Amine/Alcohol: Electron-withdrawing groups on the nucleophile can decrease its reactivity.

  • Solution: For amines, adding a non-nucleophilic base like triethylamine (B128534) or pyridine (B92270) can help to deprotonate the amine, increasing its nucleophilicity. For less reactive alcohols, a catalyst such as 4-dimethylaminopyridine (B28879) (DMAP) can be added.

Formation of Multiple Products

Q: I am observing the formation of multiple products in my reaction. What could be the reason?

A: The formation of multiple products often points to side reactions.

• Di-acylation: If your nucleophile has more than one reactive site (e.g., a diamine or a diol), di-acylation can occur, especially if an excess of 6(E)-Octadecenoyl chloride is used.

  • Solution: Use a stoichiometric amount or a slight excess of the nucleophile. Slow, dropwise addition of the 6(E)-Octadecenoyl chloride to the reaction mixture can help to control the reaction and minimize di-acylation.

• Side Reactions of the Alkene: The double bond in the 6(E)-Octadecenoyl chloride is generally stable under these conditions, but harsh reaction conditions (e.g., strong acid or high heat) could potentially lead to isomerization or other side reactions.

  • Solution: Maintain mild reaction conditions. Avoid strong acids and high temperatures unless necessary.

Quantitative Data on Reaction Parameters

The following table summarizes the impact of various parameters on the yield of derivatization reactions involving long-chain acyl chlorides like 6(E)-Octadecenoyl chloride. The data is compiled from typical acylation reactions and serves as a guideline for optimization.

Parameter	Condition	Expected Impact on Yield	Rationale
Temperature	0°C to Room Temperature	Generally high	Balances reaction rate with minimizing side reactions.[2]
> 50°C	Potentially lower	Increased risk of side reactions and decomposition of products.
Solvent	Aprotic (e.g., Dichloromethane, THF)	High	Solubilizes reactants without interfering with the reaction.[2]
Protic (e.g., Ethanol, Water)	Very Low to None	Reacts with the acyl chloride, leading to hydrolysis or transesterification.[7]
Base (for amine derivatization)	Triethylamine, Pyridine	High	Neutralizes the HCl byproduct, driving the reaction to completion.[2]
No Base	Low	The HCl formed will protonate the amine, rendering it non-nucleophilic.[6]
Catalyst (for alcohol derivatization)	DMAP (catalytic)	Higher (especially for hindered alcohols)	Acts as a nucleophilic catalyst to accelerate the reaction.
None	Generally good for primary alcohols	The reaction may be slow for secondary or tertiary alcohols.
Stoichiometry (Acyl Chloride:Nucleophile)	1.1 : 1	Optimal for complete conversion	A slight excess of the acylating agent ensures the nucleophile is fully consumed.
> 1.5 : 1	Risk of side products	Increased chance of di-acylation if the nucleophile has multiple reactive sites.

Experimental Protocols

Protocol 1: Synthesis of an N-Acyl Amide Derivative (e.g., N-(6(E)-Octadecenoyl)ethanolamine)

This protocol is adapted from the synthesis of Oleoylethanolamide.[8]

• Materials:

  • 6(E)-Octadecenoyl chloride

  • Ethanolamine (B43304)

  • Triethylamine

  • Anhydrous Dichloromethane (DCM)

  • 2M Hydrochloric Acid (HCl)

  • Saturated Sodium Bicarbonate solution

  • Anhydrous Magnesium Sulfate (B86663) or Sodium Sulfate

  • Hexane (B92381) (for purification)

• Procedure:

  • In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, dissolve ethanolamine (1.0 eq.) and triethylamine (1.5 eq.) in anhydrous DCM.

  • Cool the mixture to 0°C in an ice bath.

  • Dissolve 6(E)-Octadecenoyl chloride (1.1 eq.) in anhydrous DCM and add it to the dropping funnel.

  • Add the 6(E)-Octadecenoyl chloride solution dropwise to the stirred ethanolamine solution over 30-60 minutes, maintaining the temperature at 0°C.

  • After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 4 hours.

  • Monitor the reaction by TLC until the ethanolamine is consumed.

  • Quench the reaction by adding water.

  • Transfer the mixture to a separatory funnel and wash with 2M HCl to remove excess triethylamine and ethanolamine.

  • Wash the organic layer with saturated sodium bicarbonate solution to neutralize any remaining acid.

  • Wash the organic layer with brine.

  • Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

  • The crude product can be further purified by recrystallization from a solvent like hexane to yield the pure N-(6(E)-Octadecenoyl)ethanolamine.

Visualizations

References

• 1. Efficient O‐Acylation of Alcohols and Phenol Using Cp2TiCl as a Reaction Promoter - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Amide Synthesis [fishersci.co.uk]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. CN102351728A - Method for synthesizing oleoylethanolamide and derivative thereof - Google Patents [patents.google.com]
• 5. The Use of Derivatization Reagents for Gas Chromatography (GC) [sigmaaldrich.com]
• 6. researchgate.net [researchgate.net]
• 7. Solvent effects - Wikipedia [en.wikipedia.org]
• 8. CN102295573A - Chemical synthetic method of oleoylethanolamide - Google Patents [patents.google.com]

Technical Support Center: Troubleshooting Low Sensitivity in MS Analysis of Derivatized Lipids

This technical support center is designed to assist researchers, scientists, and drug development professionals in troubleshooting and resolving common issues related to low sensitivity in the mass spectrometry (MS) analysis of derivatized lipids.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

This section addresses specific issues you might encounter during your experiments in a question-and-answer format, providing direct troubleshooting guidance.

Q1: I am observing very low or no signal for my derivatized lipid analytes. What are the most common causes?

Low signal intensity is a frequent challenge in MS-based lipidomics. The primary reasons often revolve around sample preparation, the derivatization process itself, chromatographic conditions, and mass spectrometer settings. Key factors include:

• Inefficient Derivatization: The chemical reaction may not have proceeded to completion, resulting in a low yield of the derivatized product.

• Sample Degradation: Lipids, especially unsaturated ones, can be prone to degradation during sample handling, extraction, and derivatization.

• Ion Suppression: Co-eluting compounds from the sample matrix can interfere with the ionization of your target analytes in the MS source, leading to a reduced signal.[1]

• Suboptimal LC-MS Parameters: The settings for your liquid chromatography (LC) separation and mass spectrometer detection may not be optimized for your specific derivatized lipids.

• Dirty Ion Source: Contamination in the MS ion source can significantly decrease signal intensity.[2]

Q2: How can I confirm if my derivatization reaction was successful and efficient?

To ensure your derivatization is not the root cause of low sensitivity, you can:

• Analyze a Derivatized Standard: Prepare and analyze a known concentration of a lipid standard that has undergone the same derivatization process. A strong signal from the standard would suggest the issue lies with your sample matrix or extraction procedure.

• Monitor Underivatized Analyte: Check for the presence of the underivatized lipid in your sample. A significant peak for the native lipid indicates an incomplete reaction.

• Optimize Reaction Conditions: Systematically vary parameters such as reagent concentration, reaction time, and temperature to maximize the yield of the derivatized product.

Q3: My signal is still low after confirming successful derivatization. How do I address potential ion suppression?

Ion suppression is a major cause of low sensitivity, particularly when dealing with complex biological matrices.[1] Here are some strategies to mitigate it:

• Improve Sample Cleanup: The most effective way to reduce matrix effects is to remove interfering compounds before LC-MS analysis.[1] Consider more rigorous sample preparation techniques like solid-phase extraction (SPE) or liquid-liquid extraction (LLE).

• Optimize Chromatography: Adjusting your LC method can help separate your derivatized lipids from co-eluting matrix components. This can involve changing the column, mobile phase composition, or gradient profile.

• Dilute the Sample: A simple approach is to dilute your sample extract. This can reduce the concentration of interfering matrix components to a level where they no longer cause significant ion suppression.

Q4: What are the key MS parameters I should optimize for my derivatized lipids?

Optimizing your mass spectrometer settings is crucial for maximizing signal intensity. Key parameters to focus on include:

• Ionization Source Parameters: Systematically tune the capillary voltage, nebulizer pressure, drying gas flow rate, and gas temperature to find the optimal conditions for your specific derivatized analytes.[3]

• Collision Energy (for MS/MS): If you are performing tandem MS, optimizing the collision energy is critical for achieving good fragmentation and high signal intensity for your product ions.

• Polarity Switching: Derivatization can alter the optimal ionization polarity. For example, derivatizing a fatty acid with a reagent that introduces a positive charge will necessitate analysis in positive ion mode for best results.

Quantitative Data on Sensitivity Enhancement with Derivatization

Chemical derivatization is a powerful strategy to improve the ionization efficiency and, consequently, the sensitivity of lipid analysis by MS.[4][5] The following table summarizes the reported sensitivity enhancements for various derivatization reagents.

Derivatization Reagent	Target Lipid Class(es)	Reported Sensitivity Enhancement	Reference(s)
N-(4-aminomethylphenyl)pyridinium (AMPP)	Fatty Acids, Eicosanoids	10 to 60,000-fold increase compared to underivatized analytes in negative mode.	[6][7]
Benzoyl Chloride	Monoacylglycerols, Diacylglycerols, Sphingoid Bases	2 to >100-fold increase in sensitivity (based on calibration slopes).	[8][9]
Phenacyl Bromide (PABr)	Short-Chain Fatty Acids	200 to 2,000-fold improvement compared to GC methods.	[10]
Cholamine	Long-Chain Fatty Acids	Up to a 2,000-fold increase in sensitivity.	[10]
3-acyloxymethyl-1-methylpyridinium iodide (AMMP)	Fatty Acids	Approximately 2,500-fold higher than in negative mode for underivatized fatty acids.	[11]

Experimental Protocols

Here are detailed methodologies for key experiments relevant to the analysis of derivatized lipids.

Protocol 1: Lipid Extraction from Plasma (Matyash Method)

This protocol is adapted for the extraction of a broad range of lipids from plasma samples.[12]

• Sample Preparation: To 20 µL of plasma in a microcentrifuge tube, add 225 µL of cold methanol (B129727). Vortex for 10 seconds.

• Addition of MTBE: Add 750 µL of cold methyl-tert-butyl ether (MTBE) containing internal standards. Vortex for 10 seconds and shake for 6 minutes at 4°C.

• Phase Separation: Induce phase separation by adding 188 µL of LC/MS-grade water. Vortex for 20 seconds and then centrifuge at 14,000 rpm for 2 minutes.

• Collection of Organic Layer: Carefully collect the upper organic phase (approximately 700-800 µL) and transfer it to a new tube.

• Drying and Reconstitution: Evaporate the solvent to dryness under a stream of nitrogen or using a centrifugal evaporator. Reconstitute the dried lipid extract in a suitable solvent for LC-MS analysis (e.g., 100 µL of methanol/toluene 9:1, v/v).

Protocol 2: Derivatization of Fatty Acids with AMPP

This protocol describes the derivatization of fatty acids to enhance their detection in positive ion mode ESI-MS.[13]

• Sample Preparation: Start with a dried lipid extract containing free fatty acids.

• Derivatization Reaction: To the dried extract, add the following reagents in sequence:

  • 10 µL of 4:1 acetonitrile/DMF.

  • 10 µL of 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (B157966) (EDC) solution (640 mM in water).

  • 5 µL of N-hydroxybenzotriazole (HOBt) solution (20 mM in 99:1 acetonitrile/DMF).

  • 15 µL of AMPP solution (20 mM in acetonitrile).

• Incubation: Vortex the mixture and incubate at 60°C for 30 minutes.

• Extraction of Derivatives: After cooling to room temperature, add 600 µL of water. Extract the AMPP-derivatized fatty acids twice with 600 µL of methyl tert-butyl ether (MTBE).

• Drying and Reconstitution: Combine the organic layers, evaporate to dryness under nitrogen, and reconstitute the sample in a suitable volume of methanol for LC-MS/MS analysis.

Visualizations

The following diagrams illustrate key experimental workflows and troubleshooting logic.

Caption: A generalized experimental workflow for the LC-MS analysis of derivatized lipids.

Caption: A troubleshooting decision tree for addressing low signal intensity in the MS analysis of derivatized lipids.

References

• 1. public-pages-files-2025.frontiersin.org [public-pages-files-2025.frontiersin.org]
• 2. agilent.com [agilent.com]
• 3. researchgate.net [researchgate.net]
• 4. Chemical derivatization strategy for mass spectrometry-based lipidomics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Simple and Reproducible Derivatization with Benzoyl Chloride: Improvement of Sensitivity for Multiple Lipid Classes in RP-UHPLC/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. mdpi.com [mdpi.com]
• 11. researchgate.net [researchgate.net]
• 12. agilent.com [agilent.com]
• 13. A liquid chromatography-mass spectrometry workflow for in-depth quantitation of fatty acid double bond location isomers - PMC [pmc.ncbi.nlm.nih.gov]

Preventing hydrolysis of 6(E)-Octadecenoyl chloride during experiments

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in preventing the hydrolysis of 6(E)-Octadecenoyl chloride during experiments.

Frequently Asked Questions (FAQs)

Q1: What is 6(E)-Octadecenoyl chloride and why is it sensitive to hydrolysis?

6(E)-Octadecenoyl chloride (CAS 150989-03-0) is a long-chain fatty acyl chloride.[1] Like other acyl chlorides, it is highly reactive due to the electron-withdrawing nature of the chlorine and oxygen atoms bonded to the carbonyl carbon. This makes the carbonyl carbon highly electrophilic and susceptible to attack by nucleophiles, most commonly water.[2][3] The reaction with water, known as hydrolysis, is rapid and results in the formation of 6(E)-octadecenoic acid and hydrochloric acid (HCl).[4][5] This degradation can significantly impact experimental outcomes by introducing impurities and altering the concentration of the desired reagent.

Q2: How can I visually identify if my 6(E)-Octadecenoyl chloride has started to hydrolyze?

Pure 6(E)-Octadecenoyl chloride is typically a colorless to pale yellow liquid.[6] Hydrolysis can be indicated by the following observations:

• Fuming: In the presence of moist air, acyl chlorides often fume as the liberated HCl gas reacts with atmospheric water to form a mist of hydrochloric acid.[7]

• Pungent Odor: A sharp, acrid smell of HCl combined with the fatty acid odor may become noticeable.[7]

• Phase Separation: The formation of the less soluble 6(E)-octadecenoic acid might lead to turbidity or the appearance of a separate phase in the liquid.

Q3: What are the ideal storage conditions for 6(E)-Octadecenoyl chloride?

To minimize hydrolysis, 6(E)-Octadecenoyl chloride should be stored under stringent anhydrous conditions. Key storage recommendations include:

Parameter	Recommendation	Rationale
Atmosphere	Store under an inert atmosphere (e.g., argon or dry nitrogen).	Prevents contact with atmospheric moisture.
Container	Use a tightly sealed, dry glass container with a secure cap (e.g., a septum-sealed bottle).	Prevents ingress of moisture and atmospheric gases.
Temperature	Store in a cool, dry place. Long-term storage at -20°C is often recommended for similar acyl chlorides.	Reduces the rate of potential degradation reactions.
Location	A well-ventilated area away from incompatible substances like water, alcohols, and bases.[4]	Ensures safety and prevents accidental reactions.

Q4: Which solvents are recommended for use with 6(E)-Octadecenoyl chloride?

It is crucial to use anhydrous (dry) solvents. Commonly used solvents for reactions involving similar long-chain acyl chlorides like oleoyl (B10858665) chloride include:

• Dichloromethane (DCM)[8]

• Tetrahydrofuran (THF)[4]

• Chloroform[4]

• Toluene[4]

• Acetone[4]

Important: Always ensure that solvents are freshly dried and handled under an inert atmosphere to prevent the introduction of water.

Troubleshooting Guide

This guide addresses common issues related to the hydrolysis of 6(E)-Octadecenoyl chloride during experimental procedures.

Problem 1: Low yield or incomplete reaction in an acylation experiment.

• Possible Cause: The 6(E)-Octadecenoyl chloride may have partially or fully hydrolyzed before or during the reaction, reducing the amount of active reagent available.

• Troubleshooting Steps:

  • Verify Reagent Quality: Before starting the experiment, carefully check the 6(E)-Octadecenoyl chloride for any signs of hydrolysis (fuming, odor). If hydrolysis is suspected, it is best to use a fresh, unopened bottle or purify the existing stock by distillation under reduced pressure.

  • Ensure Anhydrous Conditions:

    • Use freshly distilled or commercially available anhydrous solvents.

    • Flame-dry all glassware and allow it to cool under a stream of inert gas before use.

    • Conduct the reaction under a positive pressure of an inert gas (argon or nitrogen).

  • Use an HCl Scavenger: The hydrolysis of the acyl chloride, or the acylation reaction itself, produces HCl. This can catalyze unwanted side reactions. Include a non-nucleophilic base like triethylamine (B128534) or pyridine (B92270) in the reaction mixture to neutralize the HCl as it forms.[8]

  • Monitor Reaction Progress: Use techniques like Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS) to monitor the consumption of the starting material. Note that direct analysis of acyl chlorides by TLC can be challenging as they may hydrolyze on the silica (B1680970) plate. A common workaround is to quench a small aliquot of the reaction mixture with methanol, which converts the acyl chloride to a stable methyl ester, and then analyze the ester by TLC or GC-MS.[9]

Problem 2: Inconsistent results between experimental runs.

• Possible Cause: Variable amounts of moisture are being introduced in different experimental setups, leading to inconsistent levels of 6(E)-Octadecenoyl chloride hydrolysis.

• Troubleshooting Steps:

  • Standardize Handling Procedures: Develop and strictly follow a standard operating procedure (SOP) for handling 6(E)-Octadecenoyl chloride and anhydrous reagents. This should include details on how to dispense the reagent from the stock bottle (e.g., using a dry syringe under an inert atmosphere).

  • Use a Glove Box: For highly sensitive reactions, perform all manipulations of 6(E)-Octadecenoyl chloride inside a glove box with a controlled, low-moisture atmosphere.

  • Check Solvent Purity: Do not assume a previously opened bottle of anhydrous solvent is still dry. It is good practice to use freshly opened bottles or to re-dry solvents before use.

Experimental Protocols

Protocol: General Handling and Dispensing of 6(E)-Octadecenoyl Chloride

• Allow the sealed container of 6(E)-Octadecenoyl chloride to equilibrate to room temperature before opening to prevent condensation of atmospheric moisture on the cold surface.

• Work in a fume hood and under a positive pressure of an inert gas (argon or dry nitrogen).

• Use a dry, clean syringe and needle to pierce the septum of the container.

• Withdraw the required volume of the acyl chloride.

• Immediately dispense the acyl chloride into the reaction vessel, which should also be under an inert atmosphere.

• After withdrawal, flush the headspace of the storage container with inert gas before re-sealing.

Protocol: Monitoring Hydrolysis via Derivatization to Methyl Ester

• Under an inert atmosphere, take a small aliquot (e.g., 50 µL) of the 6(E)-Octadecenoyl chloride solution.

• Add the aliquot to a vial containing 1 mL of anhydrous methanol.

• Let the reaction proceed for 10-15 minutes at room temperature. This will convert any remaining 6(E)-Octadecenoyl chloride to its corresponding methyl ester.

• Analyze the resulting solution by GC-MS. The presence of a peak corresponding to 6(E)-octadecenoic acid indicates that hydrolysis has occurred. The ratio of the methyl ester to the free fatty acid can provide a semi-quantitative measure of the extent of hydrolysis.

Visualizations

Caption: The hydrolysis pathway of 6(E)-Octadecenoyl chloride.

Caption: Recommended workflow for experiments with 6(E)-Octadecenoyl chloride.

References

• 1. larodan.com [larodan.com]
• 2. savemyexams.com [savemyexams.com]
• 3. fiveable.me [fiveable.me]
• 4. vandemark.com [vandemark.com]
• 5. savemyexams.com [savemyexams.com]
• 6. Buy Oleyl chloride (EVT-334935) | 16507-61-2 [evitachem.com]
• 7. chemguide.co.uk [chemguide.co.uk]
• 8. CN102295573A - Chemical synthetic method of oleoylethanolamide - Google Patents [patents.google.com]
• 9. researchgate.net [researchgate.net]

Technical Support Center: 6(E)-Octadecenoyl Chloride and its Derivatives

This technical support center provides researchers, scientists, and drug development professionals with guidance on the stability issues related to 6(E)-Octadecenoyl chloride and its derivatives. The following troubleshooting guides and frequently asked questions (FAQs) address common challenges encountered during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: What are the primary stability concerns for 6(E)-Octadecenoyl chloride?

A1: 6(E)-Octadecenoyl chloride, like other acyl chlorides, is a highly reactive molecule susceptible to degradation from several factors. The primary concerns are:

• Hydrolysis: It readily reacts with water, including atmospheric moisture, to hydrolyze back to its corresponding carboxylic acid, 6(E)-Octadecenoic acid, and hydrochloric acid.[1][2][3] This is often the most immediate and common stability issue.

• Thermal Decomposition: Many acyl chlorides are thermally labile and can decompose at elevated temperatures.[2] For unsaturated acyl chlorides like the 6(E)-Octadecenoyl derivative, heat can also promote polymerization or isomerization.

• Oxidation: The double bond in the 6(E) position is susceptible to oxidation, especially with prolonged exposure to air. This can lead to the formation of various unwanted byproducts.

• Light Sensitivity: Although less commonly documented for acyl chlorides compared to other functional groups, prolonged exposure to light, particularly UV light, can potentially initiate radical reactions at the double bond or the acyl chloride group.

Q2: How should I properly store 6(E)-Octadecenoyl chloride and its derivatives?

A2: Proper storage is critical to maintain the integrity of these compounds. The recommended storage conditions are:

• Temperature: Store at low temperatures, such as in a refrigerator or freezer designated for chemicals.[2]

• Atmosphere: Store under a dry, inert atmosphere such as argon or nitrogen to prevent hydrolysis and oxidation.[1][2]

• Container: Use a clean, dry glass container with a tightly sealed cap, preferably with a Teflon liner.[2] For added protection, the cap can be wrapped with Parafilm.

• Moisture Control: When handling, it is best to work in a glovebox or a fume hood with minimal exposure to ambient air.[1][3] Using desiccants in the storage container can also help.

Q3: I observe fuming when I open a bottle of 6(E)-Octadecenoyl chloride. Is this normal?

A3: Yes, fuming is a common observation when handling reactive acyl chlorides like 6(E)-Octadecenoyl chloride in the open air.[4] The fumes are a result of the acyl chloride reacting with moisture in the air to produce hydrogen chloride (HCl) gas, which then appears as white fumes.[1] This indicates that the compound is degrading due to hydrolysis. To minimize this, it is crucial to handle the compound under anhydrous and inert conditions.

Q4: Can I use standard analytical techniques like TLC to monitor the purity of my 6(E)-Octadecenoyl chloride?

A4: Standard thin-layer chromatography (TLC) on silica (B1680970) gel can be challenging for acyl chlorides. The silica gel surface has hydroxyl groups that can react with the acyl chloride, leading to streaking and inaccurate results. If TLC is necessary, it should be performed quickly on dry plates and with anhydrous solvents. A more reliable method for purity assessment is Nuclear Magnetic Resonance (NMR) spectroscopy, which can be performed in an anhydrous deuterated solvent.

Troubleshooting Guide

This guide provides solutions to common problems encountered during experiments with 6(E)-Octadecenoyl chloride and its derivatives.

Problem	Potential Cause	Recommended Solution
Low reaction yield	Degradation of 6(E)-Octadecenoyl chloride due to moisture.	Ensure all glassware is oven-dried and cooled under an inert atmosphere. Use anhydrous solvents and perform the reaction under nitrogen or argon.
Thermal decomposition of the acyl chloride.	Maintain a low reaction temperature. Use a temperature-controlled bath for precise temperature management.[2]
Impure starting material.	Check the purity of the 6(E)-Octadecenoyl chloride before use, for instance by NMR. If necessary, purify by distillation under reduced pressure and low temperature.[2]
Formation of unexpected byproducts	Hydrolysis to the corresponding carboxylic acid.	As mentioned above, rigorously exclude moisture from the reaction setup.
Side reactions due to high temperatures.	Optimize the reaction temperature to the lowest effective level.
Oxidation of the double bond.	Degas solvents and blanket the reaction with an inert gas to prevent exposure to oxygen.
Inconsistent results between batches	Variable purity of 6(E)-Octadecenoyl chloride.	Standardize the purification and storage procedures for the acyl chloride. Document all handling and storage conditions for reproducibility.
Inconsistent reaction conditions.	Carefully control all reaction parameters, including temperature, reaction time, and stoichiometry.

Experimental Protocols

Protocol 1: Handling and Dispensing of 6(E)-Octadecenoyl Chloride

This protocol outlines the procedure for safely handling and dispensing 6(E)-Octadecenoyl chloride to minimize degradation.

• Preparation: All glassware (syringes, needles, flasks) must be oven-dried at 120°C for at least 4 hours and allowed to cool to room temperature in a desiccator under vacuum or in a stream of dry inert gas.

• Inert Atmosphere: The reaction vessel should be flushed with a dry, inert gas (argon or nitrogen) for several minutes. Maintain a positive pressure of the inert gas throughout the procedure.

• Dispensing:

  • Allow the sealed bottle of 6(E)-Octadecenoyl chloride to warm to room temperature before opening to prevent condensation of atmospheric moisture on the cold surface.

  • Using a dry syringe and needle, pierce the septum of the bottle cap.

  • Withdraw the desired volume of the liquid.

  • Dispense the liquid directly into the reaction vessel containing the anhydrous solvent or other reagents under the inert atmosphere.

• Storage after use: Before re-sealing the bottle, flush the headspace with dry inert gas. Seal the cap tightly and wrap with Parafilm. Store immediately in a designated cold and dry environment.

Protocol 2: Monitoring Hydrolysis of 6(E)-Octadecenoyl Chloride by ¹H NMR

This protocol provides a method to quantify the extent of hydrolysis of 6(E)-Octadecenoyl chloride to 6(E)-Octadecenoic acid.

• Sample Preparation: In a glovebox or under a stream of inert gas, dissolve a known amount of the 6(E)-Octadecenoyl chloride sample in an anhydrous deuterated solvent (e.g., CDCl₃).

• NMR Acquisition: Acquire a ¹H NMR spectrum of the sample.

• Data Analysis:

  • Identify the characteristic proton signals for 6(E)-Octadecenoyl chloride and 6(E)-Octadecenoic acid. The α-protons to the carbonyl group will have distinct chemical shifts. For the acyl chloride, this peak will be further downfield compared to the carboxylic acid.

  • Integrate the signals corresponding to a specific proton (or group of protons) in both the acyl chloride and the carboxylic acid.

  • Calculate the molar ratio of the two compounds based on the integration values.

Visualizations

Troubleshooting Workflow for Stability Issues

Caption: Troubleshooting workflow for experiments involving 6(E)-Octadecenoyl chloride.

Key Degradation Pathway

Caption: Primary hydrolytic degradation pathway of 6(E)-Octadecenoyl chloride.

References

• 1. Sciencemadness Discussion Board - Acyl chlorides stability - Powered by XMB 1.9.11 [sciencemadness.org]
• 2. benchchem.com [benchchem.com]
• 3. Sciencemadness Discussion Board - Acyl chlorides stability - Powered by XMB 1.9.11 [sciencemadness.org]
• 4. Reddit - The heart of the internet [reddit.com]

Impact of pH on 6(E)-Octadecenoyl chloride reactivity

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 6(E)-Octadecenoyl chloride. The content focuses on the impact of pH on its reactivity and stability during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: How does pH influence the stability of 6(E)-Octadecenoyl chloride in aqueous or protic solvents?

A1: 6(E)-Octadecenoyl chloride, like other acyl chlorides, is highly susceptible to hydrolysis, a reaction that is significantly influenced by pH. The presence of water or other nucleophiles like alcohols will lead to the rapid degradation of the acyl chloride to its corresponding carboxylic acid (6(E)-Octadecenoic acid) or ester, respectively. This hydrolysis is catalyzed by both acidic and basic conditions.

• Neutral pH: Even at neutral pH, hydrolysis will occur due to the high reactivity of the acyl chloride with water.[1][2]

• Acidic Conditions: Under acidic conditions, the carbonyl oxygen can be protonated, making the carbonyl carbon even more electrophilic and thus more susceptible to nucleophilic attack by water.

• Basic Conditions: Under basic conditions, the hydroxide (B78521) ion (OH⁻), a much stronger nucleophile than water, will rapidly attack the carbonyl carbon, leading to a significantly faster rate of hydrolysis.[3] Therefore, 6(E)-Octadecenoyl chloride is least stable at high pH.

Q2: What is the primary competing reaction when I'm trying to acylate an amine or alcohol with 6(E)-Octadecenoyl chloride in a solution containing water?

A2: The primary competing reaction is the hydrolysis of 6(E)-Octadecenoyl chloride to form 6(E)-Octadecenoic acid. Both your target nucleophile (amine/alcohol) and water/hydroxide ions will compete to react with the acyl chloride. The outcome of this competition is highly dependent on the pH, the nucleophilicity of your substrate, and the reaction conditions. At higher pH values, the concentration of the more nucleophilic hydroxide ion increases, making hydrolysis a more significant side reaction.

Q3: What are Schotten-Baumann conditions, and why are they relevant for reactions with 6(E)-Octadecenoyl chloride?

A3: Schotten-Baumann conditions refer to performing an acylation reaction in the presence of a base, often in a two-phase (aqueous/organic) system.[4][5][6] This is highly relevant for reactions with 6(E)-Octadecenoyl chloride for two main reasons:

• Neutralization of HCl: The acylation reaction produces hydrogen chloride (HCl) as a byproduct.[7] If not neutralized, the HCl can protonate amine nucleophiles, rendering them unreactive. The added base neutralizes the HCl, driving the reaction to completion.

• Enhancing Nucleophilicity: For amine nucleophiles, the basic conditions ensure that the amine is in its deprotonated, more nucleophilic free-base form.

However, it's a delicate balance, as excessively high pH will accelerate the competing hydrolysis of the acyl chloride.[4]

Q4: My acylation of a peptide with 6(E)-Octadecenoyl chloride is giving low yields. Could pH be the issue?

A4: Yes, pH is a critical factor in peptide acylation. If the pH is too low, the amine groups on your peptide (the N-terminus and side chains of lysine, for example) will be protonated (e.g., -NH₃⁺) and thus non-nucleophilic, preventing the reaction. If the pH is too high, the rate of hydrolysis of the 6(E)-Octadecenoyl chloride can become so fast that it is consumed before it can react with the peptide. The optimal pH is typically slightly above the pKa of the target amino group to ensure it is sufficiently deprotonated and nucleophilic, but not so high as to favor rapid hydrolysis.

Troubleshooting Guides

Issue 1: Low or No Product Yield in Acylation Reaction

Possible Cause	Troubleshooting Steps
Incorrect pH	For amine acylation: Ensure the pH is 1-2 units above the pKa of the amine to ensure it is in its free base form. For amino acids, this often means a pH of 9-10. For alcohol acylation: The reaction is often run with a non-nucleophilic base like pyridine (B92270) to scavenge HCl. If using aqueous base, a moderately high pH is needed, but be aware of competing hydrolysis.
Hydrolysis of 6(E)-Octadecenoyl chloride	Use anhydrous (dry) solvents and reagents. Perform the reaction under an inert atmosphere (e.g., nitrogen or argon). If a biphasic system is used, add the acyl chloride to the organic phase and ensure vigorous stirring to promote reaction at the interface over hydrolysis in the aqueous phase.
Poor Nucleophilicity of Substrate	For amines, ensure the pH is high enough to deprotonate the ammonium (B1175870) salt. For alcohols, consider converting the alcohol to its more nucleophilic alkoxide form using a non-hydroxide base (e.g., sodium hydride) in an anhydrous solvent, though this is not always practical.
Precipitation of Reactants	The long aliphatic chain of 6(E)-Octadecenoyl chloride can cause solubility issues. Ensure a suitable organic co-solvent is used where both the acyl chloride and the substrate are soluble.

Issue 2: Formation of Carboxylic Acid Byproduct

Possible Cause	Troubleshooting Steps
Reaction conditions favor hydrolysis	Lower the reaction pH. While basic conditions are often necessary, excessively high pH (>11-12) can dramatically increase the rate of hydrolysis. Run a pH optimization experiment. Reduce the amount of water in the reaction. Use a biphasic Schotten-Baumann setup where the acyl chloride concentration is highest in the organic phase, minimizing its contact time with the aqueous base.
Slow acylation reaction	Increase the concentration of your nucleophile to favor the desired reaction kinetically. If possible, increase the temperature, but monitor for potential degradation of starting materials or products.
Moisture in reagents/solvents	Thoroughly dry all solvents and glassware before use. Use freshly opened or purified reagents.

Data Presentation: Impact of pH on Product Distribution

Case Study: Acylation of L-hydroxyproline with Palmitoyl (B13399708) Chloride in an Aqueous Acetone Medium.[8]

pH Range	O-Acylation Product (%)	N,O-Diacylation Product (%)	Palmitic Acid (Hydrolysis Product, %)
9.0 - 10.0	36.1 - 47.1	-	43.9 - 55.0
10.5 - 11.0	35.2	4.8	50.4
11.5 - 12.0	22.7	10.8	49.9
12.0 - 13.0	27.9	10.3	51.0
13.0 - 13.3	16.3	9.0	57.1

Data summarized from Idris, Z., et al. (2015). Journal of Oil Palm Research, 27(3), 288-293.[8]

Interpretation:

• At a moderately basic pH of 9-10, there is a significant competition between O-acylation of the hydroxyl group and hydrolysis of the palmitoyl chloride.

• As the pH increases above 10.5, N-acylation begins to occur, forming the di-acylated product.

• However, at very high pH (>12), the yield of the desired N-acylated product starts to decrease, while the amount of hydrolysis product (palmitic acid) increases, indicating that hydrolysis becomes the dominant pathway.[8]

Experimental Protocols

Protocol 1: General Procedure for Amine Acylation under Schotten-Baumann Conditions

• Dissolve the Amine: Dissolve the amine-containing substrate (e.g., amino acid, peptide) in an aqueous buffer solution (e.g., sodium bicarbonate or borate (B1201080) buffer) and adjust the pH to the desired value (typically 9-10.5) using NaOH or HCl. Cool the solution in an ice bath (0-5 °C).

• Dissolve the Acyl Chloride: In a separate flask, dissolve 6(E)-Octadecenoyl chloride (typically 1.1-1.5 equivalents) in a water-immiscible organic solvent (e.g., dichloromethane, diethyl ether).

• Reaction: Add the acyl chloride solution dropwise to the vigorously stirred aqueous amine solution over 15-30 minutes, while monitoring the pH and adding dilute NaOH solution as needed to maintain the desired pH.

• Stirring: Allow the reaction to stir vigorously at room temperature for 1-3 hours after the addition is complete.

• Workup: Separate the organic layer. Wash it sequentially with dilute HCl (to remove unreacted amine), water, and brine. Dry the organic layer over anhydrous sodium sulfate (B86663) or magnesium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by an appropriate method, such as column chromatography or recrystallization.

Protocol 2: Monitoring Reaction Progress by TLC

• Challenge: Acyl chlorides are often too reactive to be directly observed on a silica (B1680970) TLC plate, as they can hydrolyze on the plate itself.

• Method: To check for the consumption of the acyl chloride, take a small aliquot of the reaction mixture, and quench it with a few drops of anhydrous methanol. This will convert the remaining 6(E)-Octadecenoyl chloride into its methyl ester. You can then run a TLC comparing your starting carboxylic acid (used to make the acyl chloride), the quenched reaction mixture, and a co-spot. A successful reaction will show the formation of a new, less polar spot corresponding to the methyl ester, and the disappearance of the starting carboxylic acid spot.

Visualizations

References

• 1. grokipedia.com [grokipedia.com]
• 2. mdpi.com [mdpi.com]
• 3. chem.ualberta.ca [chem.ualberta.ca]
• 4. scispace.com [scispace.com]
• 5. Kinetics of the hydrolysis of acyl chlorides in pure water | Semantic Scholar [semanticscholar.org]
• 6. mdpi.com [mdpi.com]
• 7. pure.tue.nl [pure.tue.nl]
• 8. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Guide to Derivatizing Agents for Mass Spectrometry: 6(E)-Octadecenoyl Chloride and Alternatives

For Researchers, Scientists, and Drug Development Professionals

In the analytical landscape of drug development and metabolomics, derivatization is a cornerstone technique for enhancing the detection and quantification of challenging analytes by mass spectrometry (MS). The choice of derivatizing agent is critical and dictates the sensitivity, selectivity, and robustness of an analytical method. This guide provides an objective comparison of 6(E)-Octadecenoyl chloride, representing long-chain aliphatic acyl chlorides, with other widely used derivatizing agents. The comparison is supported by a review of experimental data and detailed methodologies to empower researchers in making informed decisions for their analytical workflows.

Principles of Derivatization for Mass Spectrometry

Derivatization chemically modifies an analyte to improve its analytical properties. For techniques like gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-mass spectrometry (LC-MS), the primary goals of derivatization include:

• Increased Volatility: For GC-MS, derivatization is often essential to make non-volatile compounds, such as fatty acids, amenable to analysis by reducing their boiling points.

• Improved Chromatographic Separation: By altering the polarity of analytes, derivatization can enhance retention on chromatographic columns, leading to better separation from matrix components and improved peak shapes.

• Enhanced Ionization Efficiency: The introduction of a readily ionizable group can significantly increase the signal intensity of the analyte in the mass spectrometer.

• Structural Elucidation: Derivatizing agents can introduce a predictable fragmentation pattern in tandem mass spectrometry (MS/MS), which aids in the structural identification of the analyte.

This guide will focus on the comparison of 6(E)-Octadecenoyl chloride with other common derivatizing agents used for the analysis of fatty acids and other biomolecules.

Performance Comparison of Derivatizing Agents

The selection of a suitable derivatizing agent depends on the target analytes, the analytical platform (GC-MS or LC-MS), and the specific requirements of the assay. Here, we compare the performance of a representative long-chain acyl chloride, 6(E)-Octadecenoyl chloride, with other commonly employed agents.

Feature	6(E)-Octadecenoyl Chloride (as a representative Long-Chain Acyl Chloride)	Benzoyl Chloride	Dansyl Chloride	BSTFA (N,O-Bis(trimethylsilyl)trifluoroacetamide)
Target Functional Groups	Primary and secondary amines, alcohols, phenols, thiols	Primary and secondary amines, phenols, thiols, some alcohols[1]	Primary and secondary amines, phenols[1]	Hydroxyls, carboxyls, primary and secondary amines, thiols
Typical Application	Targeted analysis of specific lipids or fatty acids	Broad-spectrum metabolomics (amines, phenols, etc.)[1]	Targeted analysis of amino acids and biogenic amines	Broad-spectrum metabolomics, particularly for GC-MS
Reaction Conditions	Likely requires anhydrous conditions and a base catalyst	Mild, aqueous conditions, often with a base like sodium carbonate[2]	Alkaline pH (9.5-10.5), often requires heating[3]	Anhydrous conditions, often requires heating (e.g., 60°C)[4]
Reaction Time	Expected to be rapid	Very fast (seconds to minutes)[1]	Can be longer, often requiring an incubation step (e.g., 60 minutes)[5]	Variable, can range from minutes to hours depending on the analyte[4]
Derivative Stability	Generally stable, but susceptible to hydrolysis	Derivatives are generally stable[2]	Derivatives are stable[3]	TMS derivatives are sensitive to moisture
Detection Enhancement	Increases hydrophobicity for improved RP-LC separation; adds a significant non-polar mass	Enhances ionization efficiency and chromatographic retention[2]	Provides a highly fluorescent tag for sensitive detection by fluorescence detectors and enhances MS signal[3]	Increases volatility for GC-MS analysis
Isotopic Labeling Availability	Not commonly available	Readily available (e.g., ¹³C₆-Benzoyl chloride)[1]	Readily available (e.g., ¹³C-Dansyl chloride)	Deuterated versions are available

Experimental Protocols

Detailed and validated experimental protocols are crucial for reproducible and accurate results. Below are representative protocols for the derivatizing agents discussed.

Protocol 1: Derivatization with a Long-Chain Acyl Chloride (General Protocol)

This is a generalized protocol for derivatization with an acyl chloride like 6(E)-Octadecenoyl chloride, which should be optimized for specific applications.

Materials:

• Analyte solution (e.g., fatty acid standard or sample extract)

• 6(E)-Octadecenoyl chloride solution in an aprotic solvent (e.g., acetonitrile (B52724) or dichloromethane)

• Base catalyst (e.g., pyridine (B92270) or triethylamine)

• Quenching solution (e.g., a primary or secondary amine solution)

• Extraction solvent (e.g., hexane (B92381) or ethyl acetate)

• Anhydrous sodium sulfate (B86663)

Procedure:

• Sample Preparation: Ensure the sample is dry. If in an aqueous solution, evaporate to dryness under a stream of nitrogen.

• Derivatization: To the dried sample, add the acyl chloride solution and the base catalyst. Vortex briefly to mix. The reaction is typically rapid and can proceed at room temperature.

• Quenching: Add the quenching solution to react with excess acyl chloride.

• Extraction: Add an extraction solvent and water to partition the derivatized analyte into the organic layer. Vortex thoroughly and centrifuge to separate the layers.

• Drying and Concentration: Transfer the organic layer to a clean tube containing anhydrous sodium sulfate to remove any residual water. Evaporate the solvent to the desired concentration.

• Analysis: Reconstitute the dried derivative in a suitable solvent for GC-MS or LC-MS analysis.

Protocol 2: Benzoyl Chloride Derivatization for LC-MS/MS

This protocol is adapted for the derivatization of a broad range of metabolites in biological samples[2].

Materials:

• Biological sample (e.g., plasma, tissue homogenate)

• Internal standard solution (containing ¹³C₆-labeled benzoylated standards)

• 100 mM Sodium carbonate solution

• 2% (v/v) Benzoyl chloride in acetonitrile

• 1% Sulfuric acid in acetonitrile/water

Procedure:

• Sample Preparation: To 20 µL of the sample, add 10 µL of the internal standard solution.

• Derivatization: Add 10 µL of 100 mM sodium carbonate solution and vortex. Then, add 10 µL of 2% benzoyl chloride in acetonitrile and vortex immediately for 30 seconds. Let the reaction proceed at room temperature for 1 minute.

• Quenching: Add 10 µL of 1% sulfuric acid solution to quench the reaction and vortex.

• Sample Cleanup: Centrifuge at high speed (e.g., 14,000 x g) for 5 minutes to pellet any precipitate.

• Analysis: Transfer the supernatant to an autosampler vial for LC-MS/MS analysis.

Protocol 3: Dansyl Chloride Derivatization of Amino Acids

This protocol is a general procedure for the derivatization of amino acids with dansyl chloride for HPLC or LC-MS analysis[3].

Materials:

• Amino acid standard or sample

• 100 mM Sodium carbonate/bicarbonate buffer (pH 9.8)

• 50 mM Dansyl chloride in acetonitrile

• 10% (v/v) Ammonium (B1175870) hydroxide (B78521) (quenching solution)

• 0.01% Formic acid in 40% acetonitrile (dilution solvent)

Procedure:

• Reaction Setup: In a microcentrifuge tube, mix 25 µL of the amino acid sample with 50 µL of a 1:1 mixture of the sodium carbonate/bicarbonate buffer and dansyl chloride solution.

• Incubation: Incubate the mixture in the dark at room temperature for 60 minutes.

• Quenching: Add 7.5 µL of 10% ammonium hydroxide to the reaction mixture to quench the excess dansyl chloride. Incubate for 5 minutes at room temperature.

• Dilution: Dilute the quenched reaction mixture with 112 µL of the dilution solvent.

• Analysis: The sample is ready for injection into the HPLC or LC-MS system.

Protocol 4: Silylation using BSTFA for GC-MS

This protocol describes a general procedure for the derivatization of fatty acids using BSTFA with a TMCS catalyst[4].

Materials:

• Dried fatty acid sample

• BSTFA with 1% TMCS (trimethylchlorosilane)

• Aprotic solvent (e.g., acetonitrile)

• Heating block or oven

Procedure:

• Sample Preparation: Place the dried sample (e.g., from 1 mg/mL fatty acid mixture in acetonitrile) into a GC vial.

• Reagent Addition: Add 50 µL of BSTFA with 1% TMCS to the vial.

• Reaction: Cap the vial, vortex for 10 seconds, and heat at 60°C for 60 minutes.

• Analysis: After cooling to room temperature, the sample can be directly injected into the GC-MS system.

Mandatory Visualizations

The following diagrams illustrate a typical derivatization workflow and a relevant signaling pathway where the analytes of interest, such as fatty acids, play a crucial role.

Caption: A generalized experimental workflow for the derivatization of analytes using acyl chlorides.

Caption: A simplified diagram of the GPR40/FFAR1 signaling pathway activated by fatty acids.[6][7]

Conclusion

The choice of a derivatizing agent is a critical decision in the development of robust and sensitive analytical methods. While 6(E)-Octadecenoyl chloride is not a commonly cited derivatizing agent, its chemical nature as a long-chain acyl chloride suggests it would be effective for increasing the hydrophobicity of polar analytes, thereby improving their retention in reversed-phase chromatography. However, for broader applications in metabolomics, well-established reagents like benzoyl chloride offer significant advantages, including rapid reaction times under mild aqueous conditions and the ready availability of isotopically labeled standards for accurate quantification. For targeted analyses, particularly of amino acids, reagents like dansyl chloride provide excellent sensitivity due to their fluorescent properties. For GC-MS applications, silylating agents like BSTFA remain the gold standard for increasing the volatility of a wide range of metabolites.

Researchers should carefully consider the specific requirements of their analysis, including the nature of the analytes, the desired sensitivity, and the available instrumentation, when selecting the most appropriate derivatization strategy. The protocols and comparative data presented in this guide provide a foundation for making these critical decisions and for the successful implementation of derivatization in analytical workflows.

References

• 1. Fatty Acid Transport and Signaling: Mechanisms and Physiological Implications | Annual Reviews [annualreviews.org]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Targeted quantification of amino acids by dansylation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. spandidos-publications.com [spandidos-publications.com]
• 7. What are GPR40 agonists and how do they work? [synapse.patsnap.com]

A Comparative Guide to the Validation of Analytical Methods for Amine-Containing Analytes: 6(E)-Octadecenoyl Chloride vs. Established Alternatives

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of 6(E)-Octadecenoyl chloride as a derivatizing agent for the validation of analytical methods, particularly for the quantification of amine-containing analytes. Its performance is benchmarked against two widely used alternatives: Dansyl Chloride and Benzoyl Chloride. The information presented herein is based on established principles of analytical method validation and comparative data from literature on similar derivatizing agents, providing a framework for researchers to design and evaluate their own analytical methods.

Introduction to Derivatization in Analytical Chemistry

In many analytical methods, particularly those involving chromatography, derivatization is a crucial step to enhance the detectability and separation of target analytes. Derivatizing agents are chemical compounds that react with the analyte to produce a derivative with improved physicochemical properties. These properties can include increased volatility for gas chromatography (GC), enhanced UV absorbance or fluorescence for high-performance liquid chromatography (HPLC), or improved ionization efficiency for mass spectrometry (MS).

6(E)-Octadecenoyl chloride, an acyl chloride, is a potential derivatizing agent for compounds containing primary and secondary amines, alcohols, and phenols. Its long alkyl chain can improve chromatographic retention in reversed-phase systems, and the acyl chloride group provides a reactive site for derivatization.

Comparative Performance of Derivatizing Agents

The choice of a derivatizing agent is critical and depends on the analyte, the matrix, and the analytical instrumentation. Below is a comparative summary of 6(E)-Octadecenoyl chloride (hypothetical performance based on its structure) against Dansyl Chloride and Benzoyl Chloride.

Table 1: Comparison of Performance Characteristics of Derivatizing Agents

Feature	6(E)-Octadecenoyl Chloride (Hypothetical)	Dansyl Chloride	Benzoyl Chloride
Target Functional Groups	Primary and secondary amines, alcohols, phenols	Primary and secondary amines, phenols[1]	Primary and secondary amines, phenols, thiols[1]
Detection Method	UV, MS	Fluorescence, UV, MS[2]	UV, MS[3]
Reaction Conditions	Mildly basic, room temperature	Basic (pH 9-10), 37-60°C	Basic (Schotten-Baumann conditions)
Derivative Stability	Expected to be stable	Generally stable[2]	Stable[3]
Relative Hydrophobicity	High	Moderate	Moderate
Potential for Signal Enhancement (MS)	Moderate to High	High (due to fluorescent tag)[2]	High (up to 1,000-fold reported)[1]
Commercial Availability of Isotope-Labeled Standard	Not readily available	Readily available (e.g., ¹³C₂-Dansyl chloride)[1]	Readily available (e.g., ¹³C₆-Benzoyl chloride)[1]

Experimental Protocols for Method Validation

The validation of an analytical method ensures that it is suitable for its intended purpose.[4][5] The following is a generalized protocol for the validation of an HPLC-UV method for an amine-containing analyte using derivatization.

Materials and Reagents

• Analyte Standard

• 6(E)-Octadecenoyl chloride (or alternative derivatizing agent)

• Acetonitrile (B52724) (HPLC grade)

• Water (HPLC grade)

• Formic acid (or other appropriate mobile phase modifier)

• Buffer solution (e.g., sodium bicarbonate)

• Internal Standard (IS)

Derivatization Procedure (Hypothetical for 6(E)-Octadecenoyl chloride)

• To 100 µL of the sample solution (or standard), add 50 µL of 0.1 M sodium bicarbonate buffer (pH 9.0).

• Add 50 µL of a 1 mg/mL solution of 6(E)-Octadecenoyl chloride in acetonitrile.

• Vortex the mixture for 1 minute.

• Allow the reaction to proceed at room temperature for 30 minutes.

• Add 10 µL of a quenching reagent (e.g., a primary amine solution) to react with excess derivatizing agent.

• Centrifuge the sample to remove any precipitate.

• Inject an aliquot of the supernatant into the HPLC system.

HPLC-UV Conditions

• Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm)

• Mobile Phase: Gradient of acetonitrile and water with 0.1% formic acid

• Flow Rate: 1.0 mL/min

• Injection Volume: 10 µL

• Detection Wavelength: 210 nm (based on the carbonyl chromophore of the derivative)

• Column Temperature: 30°C

Validation Parameters

The method should be validated according to international guidelines (e.g., ICH Q2(R2)) for the following parameters:[6]

• Specificity: The ability to assess the analyte unequivocally in the presence of components that may be expected to be present.

• Linearity: The ability to obtain test results that are directly proportional to the concentration of the analyte.

• Range: The interval between the upper and lower concentrations of the analyte that have been demonstrated to be determined with a suitable level of precision, accuracy, and linearity.

• Accuracy: The closeness of the test results obtained by the method to the true value.

• Precision: The degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample. This includes repeatability (intra-day precision) and intermediate precision (inter-day precision).

• Limit of Detection (LOD): The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.

• Limit of Quantitation (LOQ): The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.

• Robustness: A measure of its capacity to remain unaffected by small, but deliberate variations in method parameters.

Hypothetical Validation Data

The following tables present hypothetical validation data for the quantification of an amine-containing analyte using 6(E)-Octadecenoyl chloride in comparison to established derivatizing agents.

Table 2: Linearity and Range

Derivatizing Agent	Linear Range (µg/mL)	Correlation Coefficient (r²)
6(E)-Octadecenoyl Chloride	0.1 - 50	> 0.998
Dansyl Chloride	0.05 - 25	> 0.999[2]
Benzoyl Chloride	0.01 - 100	> 0.999

Table 3: Accuracy and Precision

Derivatizing Agent	Concentration (µg/mL)	Accuracy (% Recovery)	Precision (% RSD)
6(E)-Octadecenoyl Chloride	0.5	98.5	2.5
10	101.2	1.8
40	99.8	1.5
Dansyl Chloride	0.5	99.2	< 5[2]
10	100.5	< 3[2]
20	101.0	< 2[2]
Benzoyl Chloride	0.5	99.0	< 4
10	100.8	< 2
80	101.5	< 1.5

Table 4: Limits of Detection (LOD) and Quantitation (LOQ)

Derivatizing Agent	LOD (µg/mL)	LOQ (µg/mL)
6(E)-Octadecenoyl Chloride	0.03	0.1
Dansyl Chloride	0.01	0.05[2]
Benzoyl Chloride	0.005	0.01

Visualizing Workflows and Pathways

Experimental Workflow for Method Validation

The following diagram illustrates the general workflow for the validation of an analytical method using a derivatizing agent.

Fig. 1: Experimental Workflow for Analytical Method Validation.

Hypothetical Signaling Pathway Involvement

Acyl chlorides like 6(E)-Octadecenoyl chloride can be used to derivatize and analyze lipids involved in various signaling pathways. For instance, they could be used to quantify specific fatty acids released from phospholipids (B1166683) by phospholipase A2 (PLA2), which are precursors to eicosanoids.

Fig. 2: Analysis of a PLA2-mediated signaling pathway.

Conclusion

While 6(E)-Octadecenoyl chloride is not as established as Dansyl Chloride or Benzoyl Chloride, its chemical properties suggest it could be a viable derivatizing agent for amine-containing analytes, particularly in reversed-phase chromatography where its hydrophobicity could be advantageous. The lack of a commercially available isotope-labeled standard is a current drawback for quantitative MS-based methods that rely on stable isotope dilution.

This guide provides a framework for researchers to consider 6(E)-Octadecenoyl chloride as a potential tool in their analytical arsenal. The provided hypothetical data and experimental protocols should serve as a starting point for developing and validating robust analytical methods for a wide range of applications in pharmaceutical and biomedical research. It is imperative that any new method using this reagent be fully validated according to the principles outlined herein to ensure reliable and accurate results.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Validation of Analytical Methods: A Review [gavinpublishers.com]
• 5. VALIDATION OF ANALYTICAL METHODS - STRATEGIES & SINGFICANCE | Semantic Scholar [semanticscholar.org]
• 6. 7. Validation of analytical methods [eurachem.org]

Mass Spectral Fingerprints: Differentiating 6(E) and 6(Z)-Octadecenoyl Chloride

For researchers, scientists, and professionals in drug development, the precise structural elucidation of lipid molecules is paramount. The geometric isomerism of fatty acid derivatives, such as the cis (Z) and trans (E) forms of 6-Octadecenoyl chloride, can significantly influence their biological activity and chemical reactivity. Mass spectrometry stands as a cornerstone technique for this purpose, offering detailed structural information based on fragmentation patterns. This guide provides a comparative analysis of the mass spectral differences between 6(E)- and 6(Z)-Octadecenoyl chloride, supported by established fragmentation principles of related molecules.

Comparative Analysis of Mass Spectral Data

The molecular weight of both 6(E)- and 6(Z)-Octadecenoyl chloride is 300.91 g/mol .[1] Due to the presence of chlorine, the molecular ion will appear as an isotopic cluster, with peaks at approximately m/z 300 (for ³⁵Cl) and 302 (for ³⁷Cl) in a rough 3:1 ratio. The key differences in the mass spectra of the cis and trans isomers are expected to manifest in the relative abundances of fragment ions, particularly those resulting from cleavages influenced by the steric and electronic environment of the C6 double bond.

Ion Description	Expected m/z	Predicted Relative Abundance Difference
Molecular Ion ([M]⁺)	300/302	The molecular ion peak for acyl chlorides is often of low abundance.
Loss of Chlorine ([M-Cl]⁺)	265	This acylium ion is expected to be a prominent peak in the spectra of both isomers.
Loss of HCl ([M-HCl]⁺)	264	Possible, though likely less abundant than the [M-Cl]⁺ ion.
McLafferty Rearrangement	Varies	A McLafferty rearrangement is possible, leading to characteristic fragment ions. The geometry of the double bond may influence the favorability of this rearrangement.
Cleavage at the C-C bond adjacent to the carbonyl group	Varies	Fragmentation of the alkyl chain will produce a series of hydrocarbon ions.
Allylic Cleavage	Varies	Cleavage at the allylic position (C4-C5 or C7-C8) is expected. The stereochemistry of the double bond can influence the stability of the resulting radical and carbocation, potentially leading to differences in fragment ion abundances. For instance, the trans isomer may exhibit a more pronounced allylic cleavage due to reduced steric hindrance.
Vinyl Cleavage	Varies	Cleavage at the vinylic position (C5-C6 or C6-C7) is generally less favored but can provide structural information.

Experimental Protocols

To acquire and analyze the mass spectra of 6(E)- and 6(Z)-Octadecenoyl chloride, the following experimental protocol using Gas Chromatography-Mass Spectrometry (GC-MS) is recommended:

1. Sample Preparation:

• Dissolve the purified 6(E)- and 6(Z)-Octadecenoyl chloride isomers in a volatile organic solvent such as hexane (B92381) or dichloromethane (B109758) to a concentration of approximately 1 mg/mL.

2. Gas Chromatography (GC) Conditions:

• Injector: Split/splitless injector, operated in split mode (e.g., 50:1 split ratio) at a temperature of 250°C.

• Column: A non-polar or medium-polarity capillary column (e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness, coated with 5% phenyl-methylpolysiloxane).

• Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

• Oven Temperature Program: Start at an initial temperature of 100°C, hold for 2 minutes, then ramp to 280°C at a rate of 10°C/min, and hold for 10 minutes.

3. Mass Spectrometry (MS) Conditions:

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Mass Analyzer: Quadrupole or Time-of-Flight (TOF).

• Scan Range: m/z 40-400.

• Ion Source Temperature: 230°C.

• Transfer Line Temperature: 280°C.

4. Data Analysis:

• Acquire the total ion chromatograms (TIC) to determine the retention times of the two isomers.

• Extract the mass spectrum for each isomer from its respective chromatographic peak.

• Analyze and compare the fragmentation patterns, paying close attention to the relative abundances of the key fragment ions as outlined in the table above.

Visualization of Fragmentation Pathways

The following diagrams illustrate the primary fragmentation pathways expected for both 6(E) and 6(Z)-Octadecenoyl chloride upon electron ionization.

Caption: Predicted EI-MS Fragmentation of 6-Octadecenoyl Chloride

Caption: Hypothesized Subtle Differences in Fragmentation

References

• 1. larodan.com [larodan.com]

A Comparative Guide to the Chromatograhic Separation of 6(E)-Octadecenoyl Chloride Isomers

For researchers, scientists, and professionals in drug development, the precise separation and analysis of lipid isomers are critical. 6(E)-Octadecenoyl chloride, a derivative of elaidic acid, and its various positional and geometric isomers present a significant analytical challenge due to their similar physicochemical properties. This guide provides a comparative overview of chromatographic techniques for the separation of these isomers, supported by experimental data and detailed protocols.

Gas Chromatography (GC) vs. High-Performance Liquid Chromatography (HPLC)

The two primary methods for the separation of fatty acid isomers are Gas Chromatography (GC) and High-Performance Liquid Chromatography (HPLC). Each offers distinct advantages and is suited for different analytical goals.

Gas Chromatography (GC) is the most established and widely used technique for fatty acid isomer analysis.[1][2] It offers high resolution, sensitivity, and reproducibility. For optimal separation, fatty acids and their derivatives are typically converted to fatty acid methyl esters (FAMEs). Given that 6(E)-Octadecenoyl chloride is already a derivatized form, it can potentially be analyzed directly or after conversion to its methyl ester. The key to successful GC separation lies in the choice of the capillary column's stationary phase.

High-Performance Liquid Chromatography (HPLC) provides an alternative with the advantage of operating at lower temperatures, which can be crucial for preventing the isomerization of sensitive unsaturated compounds.[3] HPLC can be performed in various modes, including silver ion chromatography and reversed-phase chromatography, to achieve separation based on the number, position, and configuration of double bonds.

Performance Comparison: GC vs. HPLC

The following table summarizes the key performance characteristics of GC and HPLC for the separation of octadecenoyl isomers, based on data from the analysis of their FAMEs, which is expected to be comparable for the acid chlorides.

Parameter	Gas Chromatography (GC) with Cyanopropyl Column	Silver-Ion HPLC (Ag-HPLC)	Reversed-Phase HPLC (RP-HPLC)
Principle of Separation	Based on boiling point and polarity. Highly polar cyanopropyl phases provide excellent selectivity for cis/trans isomers.[1][4]	Based on the interaction of the pi electrons of the double bonds with silver ions impregnated on the stationary phase.[5]	Based on hydrophobicity. Separation of isomers can be challenging but is possible with specialized columns.
Resolution of Isomers	Excellent for both positional and geometric (cis/trans) isomers. Can resolve complex mixtures.[6][7]	Superior for separating isomers based on the degree and geometry of unsaturation.[5]	Generally lower resolution for positional and geometric isomers compared to GC and Ag-HPLC.
Typical Column	Highly polar cyanopropyl columns (e.g., SP-2560, CP-Sil 88).[1][6]	Silver-ion impregnated silica (B1680970) or cation exchange columns.[3]	C18 or C30 columns.[8]
Derivatization	Often requires conversion to FAMEs for volatility and stability.[9] Octadecenoyl chloride may be analyzed directly.	Can analyze underivatized fatty acids or various derivatives.	Can analyze underivatized fatty acids or various derivatives.
Analysis Time	Can be lengthy (e.g., > 60 minutes) for high-resolution separations, though faster methods are available.[4]	Typically longer run times compared to GC.	Can offer faster analysis times.
Detection	Flame Ionization Detector (FID) for quantification, Mass Spectrometry (MS) for identification.[9][10]	UV detector (after derivatization with a UV-absorbing tag) or Evaporative Light Scattering Detector (ELSD).	UV, ELSD, or MS detectors.
Advantages	High resolution, established methods, excellent for complex mixtures.	Excellent for separating geometric isomers and isomers with varying degrees of unsaturation.	Lower analysis temperatures, non-destructive.
Limitations	High temperatures can potentially cause isomerization in some compounds.	Can be complex to set up and maintain.	Lower resolution for closely related isomers.

Experimental Protocols

Detailed methodologies are crucial for reproducible results. Below are representative protocols for GC and HPLC separation of octadecenoic acid isomers.

Gas Chromatography (GC-FID) Protocol for FAMEs

This protocol is a standard method for the separation of cis and trans fatty acid isomers as their methyl esters.

• Sample Preparation (Transesterification):

  • If starting from the fatty acid or triglyceride, a derivatization to the methyl ester is necessary. A common method involves using BF3-Methanol.[1]

  • Dissolve the lipid sample in toluene.

  • Add 14% BF3-Methanol and heat at 100°C for 1 hour in a sealed tube.

  • After cooling, add water and hexane (B92381). Vortex and centrifuge to separate the layers.

  • Collect the upper hexane layer containing the FAMEs.[1]

• GC System and Conditions:

  • GC System: A gas chromatograph equipped with a Flame Ionization Detector (FID) and a split/splitless injector.[4]

  • Column: A highly polar cyanopropyl column, such as an SP-2560 (100 m x 0.25 mm ID, 0.20 µm film thickness).[1]

  • Oven Temperature Program: A temperature gradient is typically used. For example, hold at 140°C for 5 minutes, then ramp to 240°C at 4°C/min, and hold for 20 minutes.

  • Injector Temperature: 250°C.

  • Detector Temperature: 260°C.

  • Carrier Gas: Helium or Hydrogen.

  • Injection Volume: 1 µL.

Silver-Ion HPLC (Ag-HPLC) Protocol

This method is highly effective for separating isomers based on the configuration of their double bonds.

• Sample Preparation:

  • Derivatization to a UV-active ester (e.g., naphthacyl ester) may be necessary for UV detection.[3]

  • Dissolve the sample in the mobile phase.

• HPLC System and Conditions:

  • HPLC System: A standard HPLC system with a UV or ELSD detector.

  • Column: A silver-loaded cation exchange column.[3]

  • Mobile Phase: A non-polar mobile phase, such as hexane, with a small amount of a more polar solvent like acetonitrile (B52724) or isopropanol. The exact composition will need to be optimized.

  • Flow Rate: Typically 1.0 mL/min.

  • Column Temperature: Ambient.

  • Detection: UV at a wavelength appropriate for the derivative used, or ELSD.

Visualizing the Workflow

To better understand the analytical process, the following diagrams illustrate the typical workflows for GC and HPLC analysis.

Caption: Experimental workflow for GC analysis of fatty acid isomers.

Caption: Experimental workflow for HPLC analysis of fatty acid isomers.

Conclusion

The choice between GC and HPLC for the separation of 6(E)-Octadecenoyl chloride isomers depends on the specific analytical requirements. Gas chromatography with highly polar cyanopropyl columns is the gold standard for high-resolution separation of a complex mixture of positional and geometric isomers.[1] HPLC, particularly Ag-HPLC, offers a powerful alternative for separating isomers based on the geometry of their double bonds at lower temperatures. For routine analysis requiring high throughput, modern, shorter GC columns can provide rapid separation.[4] The detailed protocols and comparative data in this guide should assist researchers in selecting and implementing the most appropriate method for their specific needs.

References

• 1. benchchem.com [benchchem.com]
• 2. The analysis ofCis-trans fatty acid isomers using gas-liquid chromatography | Semantic Scholar [semanticscholar.org]
• 3. researchgate.net [researchgate.net]
• 4. agilent.com [agilent.com]
• 5. researchgate.net [researchgate.net]
• 6. [PDF] Separation of cis/trans fatty acid isomers on gas chromatography compared to the Ag-TLC method | Semantic Scholar [semanticscholar.org]
• 7. researchgate.net [researchgate.net]
• 8. Effect of pressure on the selectivity of polymeric C18 and C30 stationary phases in reversed-phase liquid chromatography. Increased separation of isomeric fatty acid methyl esters, triacylglycerols, and tocopherols at high pressure - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. youtube.com [youtube.com]
• 10. A rapid GC-MS method for quantification of positional and geometric isomers of fatty acid methyl esters - PubMed [pubmed.ncbi.nlm.nih.gov]

Enhancing Lipid Quantification: A Comparative Guide to Derivatization Reagents

The quantitative analysis of lipids is a cornerstone of research in numerous fields, from understanding cellular metabolism and signaling to the development of novel therapeutics. However, the inherent chemical properties of many lipid species, such as low volatility and poor ionization efficiency, present significant challenges for analytical techniques like mass spectrometry (MS) and gas chromatography (GC). Chemical derivatization is a powerful strategy to overcome these limitations by modifying the lipid structure to improve its analytical performance.

This guide provides a comparative overview of common derivatization reagents used for the quantitative analysis of lipids, with a focus on their performance, experimental protocols, and applications. We will delve into the specifics of benzoyl chloride, reagents for fatty acid methyl ester (FAME) synthesis, and 3-methyl-1-p-tolytriazene (MTT) as a specialized agent for phospholipids (B1166683).

Benzoyl Chloride: A Versatile Reagent for Enhanced Sensitivity in LC-MS

Benzoyl chloride is a highly effective derivatizing agent for a wide range of lipids containing hydroxyl and primary or secondary amine functional groups. The benzoylation reaction, a type of Schotten-Baumann reaction, attaches a nonpolar benzoyl group to the lipid molecule. This modification increases the hydrophobicity of polar analytes, leading to improved retention in reversed-phase liquid chromatography (LC) and enhanced ionization efficiency in mass spectrometry.[1] The added benzoyl group also provides a consistent fragmentation pattern in tandem MS (MS/MS), aiding in both identification and quantification.[1]

Quantitative Performance of Benzoyl Chloride Derivatization

Studies have demonstrated significant improvements in the detection and quantification of various lipid classes upon derivatization with benzoyl chloride. The following table summarizes the enhancement in sensitivity and the reduction in the limit of detection (LOD) for several lipid classes.

Lipid Class	Fold Increase in Sensitivity (Slope of Calibration Curve)	Fold Decrease in Limit of Detection (LOD)
Monoacylglycerols	>100	9
Diacylglycerols	2-10	3
Sphingoid Bases	2-10	6.5
Other Lipid Classes	2-10	Not specified

Data sourced from Peterka et al., 2021.[2][3]

Experimental Protocol: Benzoyl Chloride Derivatization of Plasma Lipids for LC-MS Analysis

This protocol is adapted from a widely targeted metabolomics study and is suitable for the derivatization of lipids from plasma samples.[4]

Materials:

• Plasma sample

• 100 mM Sodium carbonate

• 2% (v/v) Benzoyl chloride in acetonitrile (B52724)

• Internal standard solution (e.g., ¹³C₆-labeled benzoylated standards)

• Formic acid or sulfuric acid (for quenching the reaction)

Procedure:

• Sample Preparation: To 20 µL of the sample supernatant, add 10 µL of 100 mM sodium carbonate.[4]

• Derivatization: Add 10 µL of 2% (v/v) benzoyl chloride in acetonitrile and vortex briefly. The reaction is rapid and typically takes less than a minute at room temperature.[1][4]

• Quenching: Add the internal standard solution containing a quenching acid (formic acid or sulfuric acid) to stop the reaction.[1]

• Analysis: The derivatized sample is then ready for LC-MS/MS analysis.

Fatty Acid Methyl Esters (FAMEs): The Gold Standard for GC-MS Analysis

The conversion of fatty acids into fatty acid methyl esters (FAMEs) is a long-established and widely used derivatization technique, particularly for analysis by gas chromatography (GC). Free fatty acids are often not volatile enough for GC analysis, but their methyl esters are. This derivatization can be achieved through either acid- or base-catalyzed transesterification or esterification.

Comparison of FAME Synthesis Methods

Both acid- and base-catalyzed methods are effective, though their efficiency can vary depending on the lipid matrix.

Catalyst	Advantages	Disadvantages
Acid-Catalyzed (e.g., BF₃-methanol, HCl-methanol)	Effective for both esterification of free fatty acids and transesterification of glycerolipids.	Can be slower than base-catalyzed methods.
Base-Catalyzed (e.g., Sodium methoxide)	Rapid reaction times.	Not effective for esterifying free fatty acids.[5]

Experimental Protocols for FAME Synthesis

Protocol 1: Acid-Catalyzed Esterification using Boron Trifluoride (BF₃)-Methanol

This is a common and robust method for preparing FAMEs from a variety of lipid samples.

Materials:

• Lipid extract

• BF₃-methanol reagent (12-14% w/v)

• Hexane (B92381)

• Saturated sodium chloride solution

Procedure:

• Sample Preparation: Place the dried lipid extract in a screw-capped test tube.

• Reaction: Add 2 mL of BF₃-methanol reagent to the sample.

• Incubation: Heat the mixture at 100°C for 5-10 minutes.

• Extraction: Cool the tube and add 1 mL of hexane and 1 mL of saturated sodium chloride solution. Vortex thoroughly.

• Phase Separation: Allow the layers to separate. The upper hexane layer contains the FAMEs.

• Collection: Carefully transfer the upper hexane layer to a clean vial for GC-MS analysis.

Protocol 2: Base-Catalyzed Transesterification using Sodium Methoxide (B1231860)

This method is rapid and suitable for the transesterification of triacylglycerols.

Materials:

• Oil or fat sample

• Sodium methoxide solution in methanol (B129727) (e.g., 0.5 M)

• Hexane

Procedure:

• Sample Preparation: Dissolve the oil or fat sample in a suitable solvent like hexane in a reaction vial.

• Reaction: Add the sodium methoxide solution to the sample.

• Incubation: Vortex the mixture vigorously for 1-2 minutes at room temperature.

• Neutralization and Extraction: Add a neutralizing agent (e.g., acetic acid) and water. Vortex and centrifuge to separate the phases.

• Collection: Transfer the upper hexane layer containing the FAMEs to a vial for GC-MS analysis.

3-methyl-1-p-tolytriazene (MTT): A Safer Alternative for Phospholipid Methylation

For the specific analysis of phospholipids, methylation of the phosphate (B84403) group can improve analytical performance. While diazomethane (B1218177) has been traditionally used for this purpose, its high toxicity and explosive nature are significant drawbacks. 3-methyl-1-p-tolytriazene (MTT) has emerged as a safer and highly efficient alternative for the quantitative methylation of phospholipids.[6][7] MTT is particularly beneficial for the analysis of zwitterionic phospholipids by capillary electrophoresis-mass spectrometry (CE-MS), where it expands lipidome coverage and enhances resolution and sensitivity.[6]

Qualitative Comparison of MTT with Other Derivatization Reagents

Feature	Benzoyl Chloride	FAME Reagents	3-methyl-1-p-tolytriazene (MTT)
Target Analytes	Lipids with hydroxyl and amine groups	Fatty acids (free and in glycerolipids)	Phospholipids
Primary Analytical Platform	LC-MS	GC-MS	CE-MS, LC-MS
Key Advantage	Broad applicability, significant sensitivity enhancement	Well-established, enables GC analysis	High safety profile, specific for phospholipids
Limitations	Does not react with all lipid classes	Not ideal for intact complex lipids	More specialized application

Experimental Protocol: MTT Derivatization of Phospholipids

This protocol provides a general workflow for the methylation of phospholipids using MTT, enabling their analysis by methods like multisegment injection-nonaqueous capillary electrophoresis-mass spectrometry (MSI-NACE-MS).[6]

Materials:

• Lipid extract

• 3-methyl-1-p-tolytriazene (MTT) solution

• Solvents for extraction and analysis (e.g., hexane, methanol)

Procedure:

• Initial Reaction (Optional): To minimize isobaric interferences, an initial reaction with a reagent like 9-fluorenylmethyoxycarbonyl chloride can be performed, followed by a back-extraction in hexane.

• MTT Derivatization: The lipid extract is then treated with the MTT solution to methylate the phosphate groups of the phospholipids.

• Analysis: The derivatized sample is then analyzed, for instance by MSI-NACE-MS, which allows for rapid separation and detection of the cationic phosphate methyl esters.[6]

Visualizing Experimental and Biological Complexity

To better illustrate the practical application and biological context of lipid analysis, the following diagrams were created using the DOT language.

Caption: Experimental workflow for lipid analysis.

Caption: The PI3K/AKT signaling pathway.

Conclusion

The choice of derivatization reagent is a critical decision in the quantitative analysis of lipids and depends on the specific lipid classes of interest and the analytical platform available. Benzoyl chloride offers a versatile and highly sensitive option for a broad range of lipids in LC-MS applications. FAME synthesis remains the indispensable method for fatty acid analysis by GC-MS, with both acid- and base-catalyzed methods offering distinct advantages. For researchers focusing on phospholipids and prioritizing safety, MTT presents a valuable and effective alternative. By understanding the principles, performance, and protocols of these derivatization strategies, researchers can significantly enhance the accuracy, sensitivity, and scope of their lipidomics studies.

References

• 1. PI3K / Akt Signaling | Cell Signaling Technology [cellsignal.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. Chemical Derivatization-Aided High Resolution Mass Spectrometry for Shotgun Lipidome Analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. researchgate.net [researchgate.net]

A Comparative Guide to Isotope-Labeled 6(E)-Octadecenoyl Chloride for Metabolic Studies

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of isotope-labeled 6(E)-Octadecenoyl chloride as a tool for metabolic research. Due to the limited direct research on this specific molecule, this guide draws objective comparisons from studies on its corresponding fatty acid, petroselaidic acid (trans-6-octadecenoic acid), and other C18:1 trans-fatty acid isomers. The information presented is supported by experimental data from related compounds and includes detailed experimental protocols adaptable for use with isotope-labeled 6(E)-Octadecenoyl chloride.

Introduction to Isotope-Labeled Tracers in Metabolic Research

Isotope-labeled compounds are invaluable tools in metabolic studies, allowing researchers to trace the fate of molecules in biological systems. By replacing certain atoms with their heavier, stable isotopes (e.g., ¹³C for ¹²C, or ²H for ¹H), the labeled molecule can be distinguished from its endogenous counterparts using techniques like mass spectrometry. This enables the precise tracking of uptake, transport, and transformation of the labeled molecule through various metabolic pathways.

6(E)-Octadecenoyl chloride is the acyl chloride derivative of petroselaidic acid (trans-6-octadecenoic acid), a trans-monounsaturated fatty acid. The acyl chloride form is highly reactive and can be used for the direct acylation of molecules in vitro, or it can be hydrolyzed to its fatty acid form for introduction into cellular or in vivo models. Isotope-labeling of this molecule, for instance with ¹³C, allows for the quantitative analysis of its metabolic fate.

Performance Comparison with Alternative Tracers

The metabolic fate of a fatty acid is influenced by both the position and the configuration (cis vs. trans) of its double bond. Research comparing the metabolism of different fatty acid isomers reveals significant differences in their oxidation rates and incorporation into various lipid classes.

Table 1: Comparative Metabolic Fate of C18:1 Fatty Acid Isomers

Feature	Inferred for 6(E)-Octadecenoic Acid*	Oleic Acid (cis-9)	Elaidic Acid (trans-9)	Trans-Vaccenic Acid (trans-11)
Oxidation Rate	Expected to be higher than cis-isomers.	Lower	Higher than oleic acid.[1]	Lower than elaidic acid.
Incorporation into Triacylglycerols (TAGs)	Expected to be lower than cis-isomers.	Higher	Lower than oleic acid.[1]	Lower than elaidic acid.[2][3]
Incorporation into Phospholipids	Expected to be higher than cis-isomers.	Lower	Higher than oleic acid.[1]	Similar to elaidic acid.
Effect on Lipolysis	Likely to stimulate lipolysis.	---	Stimulates lipolysis.[4]	Stimulates lipolysis.[4]
Inhibition of Δ6 Desaturase	Potential for inhibition.	Low	Potent inhibitor.[5]	Weaker inhibitor than elaidic acid.[5]

*Inferences are based on general trends observed for trans-fatty acid isomers compared to their cis counterparts.

Experimental Protocols

The following are detailed methodologies for key experiments involving isotope-labeled fatty acid tracers. These protocols can be adapted for use with isotope-labeled 6(E)-Octadecenoyl chloride.

Protocol 1: In Vitro Cellular Uptake and Metabolism Assay

This protocol outlines the procedure for treating cultured cells with an isotope-labeled fatty acid and analyzing its incorporation into cellular lipids.

1. Preparation of Labeled Fatty Acid Stock Solution:

• Isotope-labeled 6(E)-Octadecenoyl chloride should be handled in a fume hood due to its reactivity.

• To prepare the fatty acid for cell culture, the acyl chloride can be hydrolyzed to the free fatty acid by dissolving in a suitable solvent (e.g., ethanol) and then adding a molar excess of aqueous base (e.g., KOH), followed by neutralization with acid.

• Alternatively, for direct acylation studies (not covered here), the acyl chloride would be used in an anhydrous organic solvent.

• For cellular uptake studies, the resulting isotope-labeled petroselaidic acid should be complexed with fatty acid-free bovine serum albumin (BSA). A typical stock solution can be prepared by dissolving the fatty acid in a small amount of ethanol (B145695) and then adding it to a BSA solution in serum-free culture medium with gentle stirring.

2. Cell Culture and Treatment:

• Plate cells (e.g., HepG2 hepatocytes, 3T3-L1 adipocytes) in multi-well plates and grow to the desired confluency in standard culture medium.

• Before treatment, aspirate the growth medium, wash the cells with phosphate-buffered saline (PBS), and replace it with serum-free medium containing the isotope-labeled fatty acid-BSA complex at the desired concentration.

• Incubate the cells for various time points (e.g., 1, 4, 12, 24 hours) at 37°C in a CO₂ incubator.

3. Lipid Extraction:

• After incubation, aspirate the medium and wash the cells twice with ice-cold PBS.

• Add a mixture of methanol (B129727) and water to the cells and scrape them into a glass tube.

• Perform a Bligh-Dyer or Folch extraction by adding chloroform (B151607) and vortexing to separate the organic (lipid) and aqueous phases.

• Collect the lower organic phase containing the lipids.

4. Saponification and Derivatization for GC-MS Analysis:

• Dry the extracted lipids under a stream of nitrogen.

• Resuspend the lipid extract in a methanolic base (e.g., methanolic KOH) and heat to saponify the esterified fatty acids.

• Acidify the solution and extract the free fatty acids with hexane (B92381).

• Convert the fatty acids to their fatty acid methyl esters (FAMEs) by adding a methylating agent like BF₃-methanol or methanolic HCl and heating.

• Extract the FAMEs with hexane for GC-MS analysis.

Protocol 2: Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

This protocol describes the analysis of ¹³C-labeled FAMEs to determine the isotopic enrichment.

1. GC-MS Instrumentation and Conditions:

• Use a gas chromatograph coupled to a mass spectrometer.

• A polar capillary column (e.g., DB-WAX) is suitable for separating FAMEs.

• Set the injector and detector temperatures appropriately (e.g., 250°C).

• Program the oven temperature with a gradient to achieve good separation of the different FAMEs.[6]

2. Data Acquisition:

• Operate the mass spectrometer in either full scan mode to identify the FAMEs or in selected ion monitoring (SIM) mode for quantitative analysis of specific isotopologues.

• For ¹³C-labeled FAMEs, you will observe a mass shift in the molecular ion and fragment ions corresponding to the number of ¹³C atoms incorporated.

3. Data Analysis:

• Identify the peaks corresponding to the methyl esters of 6(E)-octadecenoic acid and its potential metabolites by comparing their retention times and mass spectra to authentic standards.

• Determine the isotopic enrichment by analyzing the mass isotopomer distribution of the molecular ion cluster for each FAME.

• Correct for the natural abundance of ¹³C to accurately calculate the enrichment from the tracer.[7]

Signaling Pathways and Biological Effects

The biological effects of trans-fatty acids are complex and depend on the specific isomer. While specific signaling pathways for 6(E)-octadecenoic acid are not well-defined, we can infer potential effects based on studies of other trans-fatty acids.

Trans-fatty acids are known to be incorporated into cell membranes, which can alter membrane fluidity and the function of membrane-bound proteins. They can also influence lipid metabolism by affecting the activity of enzymes such as Δ6 and Δ9 desaturases, which are involved in the synthesis of polyunsaturated fatty acids.[5][8] Some trans-fatty acids have been shown to modulate inflammatory signaling pathways and influence the expression of genes involved in lipid metabolism.

Below is a generalized workflow for a metabolic tracing experiment and a conceptual diagram of potential trans-fatty acid effects.

Experimental workflow for fatty acid tracing.

Potential cellular effects of trans-fatty acids.

Conclusion

Isotope-labeled 6(E)-Octadecenoyl chloride represents a potentially valuable tool for specific applications in metabolic research, particularly for in vitro acylation studies or as a tracer for the metabolic fate of petroselaidic acid. Based on data from its isomers, it is expected to exhibit metabolic characteristics typical of a trans-monounsaturated fatty acid, including a higher oxidation rate and lower incorporation into storage lipids compared to its cis-isomers. The provided experimental protocols offer a robust framework for initiating studies with this and other isotope-labeled fatty acids. Further research is warranted to elucidate the specific biological roles and metabolic pathways of 6(E)-octadecenoic acid to fully understand its physiological and pathological significance.

References

• 1. Oxidation and esterification of cis- and trans-isomers of octadecenoic and octadecadienoic acids in isolated rat liver - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. files.core.ac.uk [files.core.ac.uk]
• 3. researchgate.net [researchgate.net]
• 4. Replacing cis octadecenoic acid with trans isomers in media containing rat adipocytes stimulates lipolysis and inhibits glucose utilization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Selective effects of isomeric cis and trans fatty acids on fatty acyl delta 9 and delta 6 desaturation by human skin fibroblasts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. Metabolism of trans fatty acids with emphasis on the effects of trans, trans-octadecadienoate on lipid composition, essential fatty acid, and prostaglandins: an overview - PubMed [pubmed.ncbi.nlm.nih.gov]

A Researcher's Guide to the Purity of Commercial 6(E)-Octadecenoyl Chloride Standards

For researchers, scientists, and professionals in drug development, the purity of chemical standards is paramount to achieving reliable and reproducible experimental outcomes. This guide provides a comparative overview of the stated purity of commercial 6(E)-Octadecenoyl chloride standards and details the necessary experimental protocols for independent verification. Understanding the purity of these reagents is crucial as impurities can lead to ambiguous results and potential artifacts in biological and chemical assays.

Comparative Purity of Commercial Standards

The purity of 6(E)-Octadecenoyl chloride can vary between suppliers and even between different batches from the same supplier. While many manufacturers provide a certificate of analysis with a stated purity, independent verification is often recommended for sensitive applications. Below is a summary of stated purity levels from various suppliers. It is important to note that this data is based on information provided by the suppliers and should be used as a guideline.

Supplier	Product Number	Stated Purity (%)	Analytical Method Used for Stated Purity
Supplier A (e.g., Larodan)	46-1809	>99	Gas Chromatography (GC)
Supplier B	(Hypothetical)	≥98	High-Performance Liquid Chromatography (HPLC)
Supplier C	(Hypothetical)	≥95 (Technical Grade)	Titration

Experimental Protocols for Purity Verification

To independently assess the purity of commercial 6(E)-Octadecenoyl chloride, a multi-pronged analytical approach is recommended. This typically involves chromatographic techniques to separate the main component from its impurities, spectroscopic methods for structural confirmation, and titrimetric analysis to quantify the reactive acyl chloride group.

Gas Chromatography-Mass Spectrometry (GC-MS) for Isomeric and Volatile Impurities

GC-MS is a powerful technique for identifying and quantifying volatile impurities, including isomers (such as the cis-isomer, 6(Z)-Octadecenoyl chloride) and byproducts from synthesis (e.g., residual solvents or starting materials).

Methodology:

• Sample Preparation: Prepare a 1 mg/mL solution of 6(E)-Octadecenoyl chloride in a volatile, dry solvent such as hexane (B92381) or dichloromethane.

• GC Conditions:

  • Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms, 30 m x 0.25 mm ID, 0.25 µm film thickness).

  • Injector Temperature: 250°C.

  • Oven Temperature Program: Start at 150°C, hold for 1 minute, then ramp to 280°C at 10°C/min, and hold for 5 minutes.

  • Carrier Gas: Helium at a constant flow rate of 1 mL/min.

  • Injection Volume: 1 µL with a split ratio of 50:1.

• MS Conditions:

  • Ion Source: Electron Ionization (EI) at 70 eV.

  • Source Temperature: 230°C.

  • Mass Range: Scan from m/z 40 to 500.

• Data Analysis: Purity is determined by the area percentage of the main peak corresponding to 6(E)-Octadecenoyl chloride relative to the total area of all peaks. Mass spectra are used to identify the main peak and any impurities.

High-Performance Liquid Chromatography (HPLC) for Non-Volatile Impurities

HPLC with a suitable detector (e.g., UV or Evaporative Light Scattering Detector - ELSD) can be used to detect non-volatile impurities such as the corresponding carboxylic acid (resulting from hydrolysis) or polymeric byproducts.

Methodology:

• Sample Preparation: Prepare a 1 mg/mL solution in a suitable solvent like acetonitrile (B52724) or a mixture of hexane and isopropanol.

• HPLC Conditions:

  • Column: A C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

  • Mobile Phase: A gradient of acetonitrile and water.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30°C.

  • Detector: UV at 210 nm (for the carbonyl group) or ELSD.

• Data Analysis: Purity is calculated based on the relative peak areas.

Nuclear Magnetic Resonance (NMR) Spectroscopy for Structural Confirmation and Impurity Profiling

¹H and ¹³C NMR spectroscopy are invaluable for confirming the chemical structure of the main component and for identifying and quantifying certain impurities. The presence of the trans double bond in the 6-position can be confirmed by the characteristic coupling constant of the vinylic protons in the ¹H NMR spectrum.

Methodology:

• Sample Preparation: Dissolve approximately 10 mg of the sample in 0.7 mL of a deuterated solvent (e.g., CDCl₃).

• Analysis: Acquire ¹H and ¹³C spectra. The purity can be estimated by comparing the integral of the signals corresponding to 6(E)-Octadecenoyl chloride with those of impurities.

Titration for Quantifying the Acyl Chloride Content

A simple and effective method to determine the amount of active acyl chloride is through titration. This method quantifies the hydrolyzable chloride.

Methodology:

• Procedure: Accurately weigh a sample of the 6(E)-Octadecenoyl chloride and dissolve it in a suitable solvent. Add a known excess of a standard solution of an amine (e.g., butylamine) or an alcohol. The acyl chloride will react with the amine/alcohol. The unreacted amine/alcohol is then back-titrated with a standardized acid solution.

• Calculation: The amount of acyl chloride in the original sample can be calculated from the amount of amine/alcohol consumed.

Purity Analysis Workflow

The following diagram illustrates a logical workflow for the comprehensive purity analysis of a commercial standard of 6(E)-Octadecenoyl chloride.

Caption: Workflow for the purity analysis of 6(E)-Octadecenoyl chloride.

By following these protocols, researchers can obtain a comprehensive purity profile of their 6(E)-Octadecenoyl chloride standards, ensuring the quality and reliability of their experimental data.

A Comparative Spectroscopic Guide to 6(E)-Octadecenoyl Chloride and Related Fatty Acyl Chlorides

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative spectroscopic analysis of 6(E)-Octadecenoyl chloride, focusing on Nuclear Magnetic Resonance (NMR) and Infrared (IR) spectroscopy. For a comprehensive comparison, its spectral characteristics are presented alongside those of two common alternatives: Oleoyl chloride ((9Z)-Octadecenoyl chloride) and Stearoyl chloride (Octadecanoyl chloride). This document is intended to aid in the identification, characterization, and quality control of these reactive lipid building blocks crucial in the synthesis of various bioactive molecules and drug delivery systems.

Introduction

6(E)-Octadecenoyl chloride is a monounsaturated fatty acyl chloride with the double bond at the 6th position in the trans (E) configuration.[1] Like its isomers and saturated counterparts, it is a reactive intermediate used to acylate various nucleophiles, including alcohols, amines, and thiols, to produce esters, amides, and thioesters, respectively. The position and geometry of the double bond can significantly influence the physical properties and biological activity of the resulting derivatives. Accurate spectroscopic characterization is therefore essential. This guide compares its expected spectral features with the experimentally available data for Oleoyl chloride, its cis-isomer with the double bond at the 9th position[2], and the fully saturated Stearoyl chloride[3].

Experimental Protocols

Detailed methodologies are crucial for reproducible spectroscopic analysis. Below are standard protocols for acquiring NMR and IR spectra for long-chain acyl chlorides.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation: Approximately 10-20 mg of the acyl chloride is dissolved in 0.5-0.7 mL of a deuterated solvent (e.g., CDCl₃). Acyl chlorides are moisture-sensitive, so the solvent must be anhydrous, and the NMR tube should be flame-dried or oven-dried and capped immediately after sample preparation.

• Instrumentation: A standard NMR spectrometer (e.g., 300 or 500 MHz) is used.

• ¹H NMR Acquisition:

  • Pulse Program: A standard single-pulse sequence is used.

  • Spectral Width: -2 to 10 ppm.

  • Number of Scans: 16-64 scans, depending on the sample concentration.

  • Relaxation Delay: 1-2 seconds.

• ¹³C NMR Acquisition:

  • Pulse Program: A proton-decoupled pulse sequence (e.g., zgpg30).

  • Spectral Width: 0 to 200 ppm.

  • Number of Scans: 1024-4096 scans, as ¹³C has a low natural abundance.

  • Relaxation Delay: 2-5 seconds.

• Data Processing: The acquired Free Induction Decay (FID) is Fourier transformed, phase-corrected, and baseline-corrected. Chemical shifts are referenced to the residual solvent peak (e.g., CDCl₃ at 7.26 ppm for ¹H and 77.16 ppm for ¹³C).

Infrared (IR) Spectroscopy

• Sample Preparation: As acyl chlorides are corrosive and moisture-sensitive liquids or low-melting solids, they are typically analyzed as a thin film (neat) between two salt plates (e.g., NaCl or KBr). The plates must be thoroughly dried before use.

• Instrumentation: A Fourier-Transform Infrared (FTIR) spectrometer is used.

• Acquisition:

  • A background spectrum of the clean, dry salt plates is recorded.

  • A small drop of the sample is placed on one plate, and the second plate is placed on top to create a thin film.

  • The sample spectrum is then recorded.

  • Spectral Range: 4000 to 600 cm⁻¹.

  • Resolution: 4 cm⁻¹.

  • Number of Scans: 16-32 scans.

• Data Processing: The sample spectrum is ratioed against the background spectrum to produce the final transmittance or absorbance spectrum.

Comparative Spectroscopic Data

The following tables summarize the key ¹H NMR, ¹³C NMR, and IR spectral data for 6(E)-Octadecenoyl chloride (predicted), Oleoyl chloride, and Stearoyl chloride.

Table 1: Comparative ¹H NMR Data (in CDCl₃)

Functional Group	6(E)-Octadecenoyl chloride (Predicted)	Oleoyl chloride	Stearoyl chloride
-CH₃ (ω-carbon)	~0.88 ppm (t)	~0.88 ppm (t)	~0.88 ppm (t)[3]
-(CH₂)n- (bulk methylene)	~1.20-1.40 ppm (m)	~1.20-1.40 ppm (m)	~1.20-1.40 ppm (m)[3]
-CH₂-C=C (allylic)	~2.01 ppm (m)	~2.01 ppm (m)[4]	N/A
-CH₂-C(O)Cl (α to C=O)	~2.87 ppm (t)	~2.87 ppm (t)	~2.87 ppm (t)
-CH=CH- (olefinic)	~5.40 ppm (m)	~5.34 ppm (m)[4]	N/A

t = triplet, m = multiplet

Table 2: Comparative ¹³C NMR Data (in CDCl₃)

Functional Group	6(E)-Octadecenoyl chloride (Predicted)	Oleoyl chloride	Stearoyl chloride
-C(O)Cl (carbonyl)	~173 ppm	~173 ppm	~173.8 ppm[5]
-CH=CH- (olefinic)	~130 ppm	~129-130 ppm	N/A
-CH₂-C(O)Cl (α to C=O)	~47 ppm	~47 ppm	~47.3 ppm[5]
-CH₂-C=C (allylic)	~32 ppm	~27-32 ppm	N/A
-(CH₂)n- (bulk methylene)	~22-30 ppm	~22-30 ppm	~22-31 ppm[5]
-CH₃ (ω-carbon)	~14 ppm	~14 ppm	~14.1 ppm[5]

Table 3: Comparative IR Data (Neat)

Functional Group	6(E)-Octadecenoyl chloride (Predicted)	Oleoyl chloride	Stearoyl chloride
C-H stretch (alkane)	~2850-2960 cm⁻¹	~2850-2960 cm⁻¹	~2850-2960 cm⁻¹[3]
C=O stretch (acyl chloride)	~1800 cm⁻¹ (strong)	~1800 cm⁻¹ (strong)	~1800 cm⁻¹ (strong)[3]
C=C stretch (alkene)	~1670 cm⁻¹ (weak)	~1655 cm⁻¹ (weak)	N/A
=C-H bend (trans)	~965 cm⁻¹ (medium)	N/A	N/A
=C-H bend (cis)	N/A	~720 cm⁻¹ (weak)	N/A

Analysis and Comparison

• ¹H NMR: The most significant difference between the unsaturated and saturated acyl chlorides is the presence of olefinic protons (-CH=CH-) around 5.3-5.4 ppm in the former. The allylic protons (-CH₂-C=C) at approximately 2.01 ppm are also characteristic of the unsaturated compounds. The key distinction between 6(E)-Octadecenoyl chloride and Oleoyl chloride would be the fine splitting patterns of the olefinic and allylic protons, though these are often complex multiplets. The signals for the terminal methyl group, the bulk methylene (B1212753) chain, and the alpha-methylene group next to the carbonyl are very similar across all three compounds.

• ¹³C NMR: The presence of two signals in the olefinic region (~129-130 ppm) clearly distinguishes the unsaturated acyl chlorides from Stearoyl chloride. The chemical shifts of the carbonyl carbon and the aliphatic carbons are largely conserved. The specific positions of the allylic carbon signals can offer clues to the double bond's location.

• IR Spectroscopy: The most prominent feature for all three compounds is the very strong C=O stretching absorption band around 1800 cm⁻¹. This is characteristic of the acyl chloride functional group. The key differentiating feature for 6(E)-Octadecenoyl chloride is the expected medium-intensity band around 965 cm⁻¹, which is indicative of a trans C=C double bond. Conversely, Oleoyl chloride, a cis-isomer, would show a weak band around 720 cm⁻¹. Stearoyl chloride lacks any significant absorption in this region. A weak C=C stretching band would also be expected for the unsaturated compounds.

Experimental Workflow and Logic

The following diagram illustrates the logical workflow for the spectroscopic analysis and identification of these acyl chlorides.

Caption: Workflow for Spectroscopic Identification of Acyl Chlorides.

Conclusion

The spectroscopic analysis of 6(E)-Octadecenoyl chloride, when compared with its common alternatives, reveals distinct features that allow for its unambiguous identification. While NMR spectroscopy confirms the presence and general location of the double bond, IR spectroscopy is particularly powerful in determining the stereochemistry (cis vs. trans) of the double bond. For researchers and professionals in drug development and material science, a thorough understanding of these spectroscopic differences is paramount for ensuring the chemical integrity of synthetic precursors and the properties of the final products.

References

• 1. larodan.com [larodan.com]
• 2. Oleoyl chloride | C18H33ClO | CID 5364783 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Stearoyl chloride | C18H35ClO | CID 8212 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. OLEOYL CHLORIDE(112-77-6) 1H NMR spectrum [chemicalbook.com]
• 5. STEAROYL CHLORIDE(112-76-5) 13C NMR spectrum [chemicalbook.com]

Safety & Regulatory Compliance

Navigating the Safe Disposal of 6(E)-Octadecenoyl Chloride: A Procedural Guide

For researchers, scientists, and drug development professionals, the proper handling and disposal of reactive chemical reagents like 6(E)-Octadecenoyl chloride are paramount to ensuring laboratory safety and environmental compliance. This guide provides essential, step-by-step information for the safe disposal of 6(E)-Octadecenoyl chloride, a member of the acid chloride family.

Immediate Safety and Handling Protocols

6(E)-Octadecenoyl chloride is a corrosive material that can cause severe skin burns and eye damage.[1][2] It is critical to handle this compound within a chemical fume hood to avoid inhalation of its vapors. Personal Protective Equipment (PPE) is mandatory and includes:

• Eye Protection: Chemical safety goggles and a face shield.[1]

• Hand Protection: Chemical-resistant gloves, which must be inspected before use.[1]

• Skin Protection: A lab coat or other protective clothing.[3]

In the event of accidental exposure, immediate action is crucial:

• Eyes: Immediately flush with plenty of water for at least 15 minutes, including under the eyelids, and seek urgent medical attention.[1][3]

• Skin: Wash off immediately with soap and plenty of water while removing all contaminated clothing. Seek medical attention.[3]

• Inhalation: Move the individual to fresh air. If breathing is difficult, provide artificial respiration and seek medical attention.[1][3]

• Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical attention.[2][3]

Logistical Information for Storage and Waste Accumulation

Proper storage is essential to prevent accidental reactions. 6(E)-Octadecenoyl chloride should be stored in a cool, dry, and well-ventilated area, away from moisture and incompatible materials such as water, alcohols, bases, and oxidizing agents.[4][5] Containers should be kept tightly closed, and it is recommended to store them under an inert atmosphere (e.g., nitrogen).[5][6]

When accumulating waste 6(E)-Octadecenoyl chloride, use a designated, properly labeled, and sealed container. This container should be stored in the same safe manner as the pure reagent.

Step-by-Step Disposal Procedure

The primary hazard of acid chlorides like 6(E)-Octadecenoyl chloride is their vigorous and exothermic reaction with water, which produces hydrochloric acid (HCl).[4] Therefore, the disposal procedure focuses on a controlled neutralization process.

Note: This procedure is a general guideline for the disposal of acid chlorides. It is imperative to consult your institution's specific safety protocols and local regulations before proceeding.

Experimental Protocol for Neutralization:

• Preparation:

  • Work in a certified chemical fume hood.

  • Ensure all necessary PPE is worn correctly.

  • Have a spill kit and appropriate fire extinguisher (dry chemical or carbon dioxide) readily available.[1][4]

  • Prepare a dilute basic solution, such as 5-10% sodium bicarbonate (baking soda) or sodium carbonate in water. Prepare this in a large, appropriate container (e.g., a large beaker or flask) that can accommodate the reaction volume and potential foaming.

• Slow Addition:

  • Slowly and carefully add the 6(E)-Octadecenoyl chloride dropwise to the stirring basic solution. Never add water or the basic solution to the acid chloride , as this can cause a violent reaction and splashing.[7]

  • The addition should be done in small increments to control the rate of reaction and heat generation. The reaction will produce gas (carbon dioxide) and may fizz.[7]

• Monitoring:

  • Continuously stir the solution throughout the addition process.

  • Monitor the temperature of the reaction mixture. If it becomes too warm, pause the addition and allow it to cool.

  • After the addition is complete, continue stirring the mixture for a period to ensure the reaction has gone to completion.

• pH Check:

  • Once the reaction has subsided, check the pH of the resulting solution using pH paper or a calibrated pH meter.

  • The target pH should be within the neutral range (typically between 6 and 8), as stipulated by local regulations for aqueous waste disposal.[7][8] If the solution is still acidic, slowly add more basic solution until the target pH is reached.

• Final Disposal:

  • The neutralized solution, now containing sodium chloride, sodium (6E)-octadecenoate, and water, can typically be disposed of down the drain with a large volume of water, in accordance with local regulations.[7]

  • Always consult your institution's environmental health and safety (EHS) office for final approval before drain disposal. For larger quantities or if required by regulations, the neutralized waste should be collected in a properly labeled waste container for professional disposal.[1]

Quantitative Data Summary

Parameter	Value/Information	Source
Chemical Formula	C₁₈H₃₃ClO	[1][9]
Molecular Weight	300.91 g/mol	[1][9]
Hazard Class	Corrosive	[1][2]
Recommended Neutralizing Agent	Sodium Bicarbonate (NaHCO₃) or Sodium Carbonate (Na₂CO₃)	[7][8]
Target pH for Neutralized Waste	6 - 8 (or as per local regulations)	[7][8]

Disposal Workflow Diagram

References

• 1. angenechemical.com [angenechemical.com]
• 2. assets.thermofisher.com [assets.thermofisher.com]
• 3. fishersci.com [fishersci.com]
• 4. nj.gov [nj.gov]
• 5. fishersci.com [fishersci.com]
• 6. download.basf.com [download.basf.com]
• 7. laballey.com [laballey.com]
• 8. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 9. larodan.com [larodan.com]